Bodipy 665/676

Core Science & Biosynthesis

Unveiling the Spectral Nuances of BODIPY 665/676: A Technical Guide for Researchers

For Immediate Release

This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals on the spectral properties of the fluorescent dye BODIPY 665/676 in various solvent environments. This document provides a detailed overview of its photophysical characteristics, experimental protocols for their measurement, and a discussion of the factors influencing its fluorescence behavior.

Core Spectral Properties of BODIPY 665/676

Solvent	Absorption Max (λ_abs) (nm)	Emission Max (λ_em) (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ_F)	Lifetime (τ) (ns)
Methanol (MeOH)	665	676	161,000	Not specified	Not specified
Chloroform (CHCl₃)	Not specified	Not specified	Not specified	Not specified	Not specified
Dimethyl Sulfoxide (B87167) (DMSO)	Not specified	Not specified	Not specified	Not specified	Not specified
Toluene	Not specified	Not specified	Not specified	Not specified	Not specified

Note: The molar extinction coefficient is reported in Methanol[1]. Data for other solvents and properties for this specific dye are not consistently reported in the reviewed literature. Researchers are encouraged to determine these parameters for their specific experimental conditions.

Upon oxidation, the fluorescence emission of BODIPY 665/676 undergoes a significant blue shift, with the emission maximum moving to approximately 605 nm. This property is the basis for its use as a sensitive indicator of lipid peroxidation.[]

Understanding Solvent Effects on BODIPY Dyes

The photophysical properties of BODIPY dyes, including BODIPY 665/676, can be influenced by the surrounding solvent. Generally, the fluorescence quantum yield and lifetime of some BODIPY derivatives tend to decrease in polar and electron-donating solvents such as acetone, DMF, and DMSO.[3] This phenomenon is often attributed to the promotion of non-radiative decay pathways in more polar environments. However, the absorption and emission maxima of certain BODIPY dyes exhibit minimal solvatochromism, meaning their peak wavelengths are not significantly affected by solvent polarity. The specific solvent sensitivity of BODIPY 665/676 requires further empirical characterization.

Experimental Protocols for Spectral Characterization

Accurate determination of the spectral properties of BODIPY 665/676 is crucial for its effective application. The following are detailed methodologies for key experiments.

Sample Preparation

Proper sample preparation is critical for obtaining reliable and reproducible spectral data. For a lipophilic dye like BODIPY 665/676, the following steps are recommended:

• Stock Solution Preparation: Dissolve BODIPY 665/676 powder in a high-purity, anhydrous organic solvent such as dimethyl sulfoxide (DMSO) to create a concentrated stock solution (e.g., 1-10 mM).[4] Store the stock solution at -20°C or below, protected from light.

• Working Solution Preparation: Dilute the stock solution with the desired solvent to achieve a final concentration suitable for spectroscopic measurements. To avoid inner-filter effects, the absorbance of the working solution at the excitation wavelength should be kept low, typically below 0.1.

• Solvent Purity: Use spectroscopic grade solvents to minimize interference from fluorescent impurities.

Measurement of Absorption and Emission Spectra

Objective: To determine the wavelengths of maximum absorption and fluorescence emission.

Instrumentation:

• UV-Vis Spectrophotometer

• Fluorometer

Procedure:

• Record the absorption spectrum of the BODIPY 665/676 solution using the UV-Vis spectrophotometer over a relevant wavelength range (e.g., 400-800 nm).

• Identify the wavelength of maximum absorbance (λ_abs).

• Using the fluorometer, excite the sample at its λ_abs.

• Record the fluorescence emission spectrum over a suitable wavelength range (e.g., 600-850 nm).

• Identify the wavelength of maximum fluorescence emission (λ_em).

Determination of Fluorescence Quantum Yield (Φ_F)

The comparative method is a widely used and reliable technique for determining the fluorescence quantum yield.

Objective: To quantify the efficiency of fluorescence.

Principle: The quantum yield of an unknown sample is determined by comparing its integrated fluorescence intensity to that of a standard with a known quantum yield.

Instrumentation:

• Fluorometer

Procedure:

• Standard Selection: Choose a suitable fluorescence standard with a known quantum yield and spectral properties that overlap with BODIPY 665/676 (e.g., a near-infrared dye like Nile Blue or a well-characterized BODIPY derivative).

• Absorbance Matching: Prepare solutions of both the standard and the BODIPY 665/676 sample in the same solvent with identical absorbance values at the same excitation wavelength.

• Fluorescence Measurement: Record the fluorescence emission spectra of both the standard and the sample under identical experimental conditions (e.g., excitation wavelength, slit widths).

• Calculation: The quantum yield of the sample (Φ_F,sample) is calculated using the following equation:

  Φ_F,sample = Φ_F,std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²)

  where:

  • Φ_F,std is the quantum yield of the standard.

  • I is the integrated fluorescence intensity.

  • A is the absorbance at the excitation wavelength.

  • n is the refractive index of the solvent.

Measurement of Fluorescence Lifetime (τ)

Time-Correlated Single Photon Counting (TCSPC) is the most common technique for measuring fluorescence lifetimes in the nanosecond range.

Objective: To determine the average time the fluorophore spends in the excited state.

Instrumentation:

• TCSPC system with a pulsed light source (e.g., picosecond laser diode) and a sensitive detector.

Procedure:

• Instrument Setup: Excite the sample with the pulsed light source at the absorption maximum of BODIPY 665/676.

• Data Acquisition: Collect the fluorescence decay data by measuring the time difference between the excitation pulse and the detection of the emitted photon.

• Data Analysis: The fluorescence decay curve is then fitted to an exponential decay model to determine the fluorescence lifetime (τ). For complex systems, a multi-exponential decay model may be necessary.

Visualizing Experimental Workflows and Relationships

To further elucidate the experimental processes and conceptual relationships, the following diagrams are provided.

Workflow for determining spectral properties.

Solvent effects on BODIPY 665/676 fluorescence.

References

• 1. Other Nonpolar and Amphiphilic Probes—Section 13.5 | Thermo Fisher Scientific - TW [thermofisher.com]
• 3. Solvent-Dependent Fluorescence Properties of CH2-bis(BODIPY)s - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

An In-Depth Technical Guide to the Excitation and Emission Spectra of BODIPY 665/676

This technical guide provides a comprehensive overview of the photophysical properties, experimental characterization, and applications of the far-red fluorescent dye, BODIPY 665/676. Tailored for researchers, scientists, and drug development professionals, this document details the dye's spectral characteristics, outlines protocols for its analysis, and illustrates its use in cellular imaging and signaling pathway studies.

Core Photophysical Properties

BODIPY 665/676 is a lipophilic, boron-dipyrromethene-based fluorophore known for its sharp excitation and emission peaks in the far-red region of the spectrum.[1] This characteristic, along with its high molar extinction coefficient and general photostability, makes it a valuable tool for fluorescence-based applications, particularly in environments with potential for high background fluorescence.[1][] The dye is extensively used as a sensitive probe for detecting lipid peroxidation and radical-driven autoxidation processes within cellular membranes and other lipid environments.[3][4]

Quantitative Data Summary

Property	Value	Solvent/Conditions
Excitation Maximum (λex)	665 nm	Methanol
Emission Maximum (λem)	676 nm	Methanol
Molar Extinction Coefficient (ε)	161,000 cm⁻¹M⁻¹	Chloroform
Fluorescence Quantum Yield (Φf)	Not specified; generally high for BODIPY class (>0.6)	-
Fluorescence Lifetime (τ)	Not specified	-

Experimental Protocols

Accurate characterization of the spectral properties of BODIPY 665/676 is crucial for its effective use in research. The following sections provide detailed methodologies for measuring its excitation and emission spectra, as well as for determining its fluorescence quantum yield and lifetime.

Measurement of Excitation and Emission Spectra

This protocol outlines the steps to acquire the fluorescence excitation and emission spectra of BODIPY 665/676 using a standard spectrofluorometer.

Instrumentation:

• Spectrofluorometer equipped with a xenon arc lamp and dual monochromators

• Quartz cuvettes (1 cm path length)

• Spectroscopic grade solvent (e.g., methanol, chloroform, DMSO)

Procedure:

• Instrument Warm-up: Power on the spectrofluorometer and allow the xenon lamp to stabilize for at least 30 minutes to ensure a constant light output.

• Sample Preparation:

  • Prepare a stock solution of BODIPY 665/676 in a suitable solvent (e.g., DMSO) at a concentration of approximately 1 mM.

  • From the stock solution, prepare a dilute working solution in the desired spectroscopic grade solvent. The final concentration should result in an absorbance of approximately 0.1 at the excitation maximum to avoid inner filter effects.

• Excitation Spectrum Measurement:

  • Set the emission monochromator to the expected emission maximum (around 676 nm).

  • Scan the excitation monochromator over a range of wavelengths (e.g., 550 nm to 670 nm).

  • The resulting spectrum will show the fluorescence intensity as a function of the excitation wavelength. The peak of this spectrum corresponds to the excitation maximum (λex).

• Emission Spectrum Measurement:

  • Set the excitation monochromator to the determined excitation maximum (λex).

  • Scan the emission monochromator over a range of wavelengths starting from approximately 10 nm above the excitation wavelength to avoid Rayleigh scattering (e.g., 675 nm to 800 nm).

  • The resulting spectrum will show the fluorescence intensity as a function of the emission wavelength. The peak of this spectrum is the emission maximum (λem).

• Blank Subtraction: Record the spectrum of the solvent alone under the same conditions and subtract it from the sample spectrum to correct for background fluorescence and Raman scattering.

Determination of Fluorescence Quantum Yield (Comparative Method)

The fluorescence quantum yield (Φf) can be determined by comparing the fluorescence of BODIPY 665/676 to that of a well-characterized standard with a known quantum yield in the same spectral region.

Materials:

• BODIPY 665/676 solution

• Fluorescence standard with a known quantum yield (e.g., a dye with similar excitation and emission wavelengths)

• UV-Vis spectrophotometer

• Spectrofluorometer

Procedure:

• Standard Selection: Choose a stable fluorescent standard with a known quantum yield that absorbs and emits in a similar wavelength range as BODIPY 665/676.

• Absorbance Matching: Prepare a series of dilutions for both the BODIPY 665/676 sample and the standard in the same solvent. Measure the absorbance of each solution at the chosen excitation wavelength using a UV-Vis spectrophotometer. Prepare solutions of both the sample and the standard with identical absorbance values at the excitation wavelength (typically between 0.05 and 0.1).

• Fluorescence Measurement:

  • Record the fluorescence emission spectrum for both the sample and the standard solution using the same excitation wavelength and instrument settings.

  • Integrate the area under the corrected emission spectra for both the sample (A_sample) and the standard (A_std).

• Quantum Yield Calculation: Calculate the quantum yield of the sample (Φ_sample) using the following equation:

  Φ_sample = Φ_std * (A_sample / A_std) * (η_sample / η_std)²

  where Φ_std is the quantum yield of the standard, and η_sample and η_std are the refractive indices of the sample and standard solutions, respectively (if the same solvent is used, this term is 1).

Measurement of Fluorescence Lifetime (Time-Correlated Single Photon Counting - TCSPC)

Fluorescence lifetime is a measure of the average time a fluorophore spends in the excited state. TCSPC is a highly sensitive technique for its determination.

Instrumentation:

• Pulsed light source (e.g., picosecond laser diode or LED) with an excitation wavelength close to the absorption maximum of BODIPY 665/676.

• High-speed photodetector (e.g., photomultiplier tube or single-photon avalanche diode).

• TCSPC electronics.

Procedure:

• Sample Preparation: Prepare a dilute solution of BODIPY 665/676 in the desired solvent.

• Instrument Setup:

  • The sample is excited by the pulsed light source at a high repetition rate.

  • The emitted photons are detected by the high-speed photodetector.

• Data Acquisition:

  • The TCSPC electronics measure the time delay between the excitation pulse and the detection of each emitted photon.

  • A histogram of these time delays is constructed, which represents the fluorescence decay curve.

• Data Analysis:

  • The resulting decay curve is fitted to an exponential function (or a sum of exponentials if the decay is complex) to determine the fluorescence lifetime (τ).

Signaling Pathways and Experimental Workflows

BODIPY 665/676 is a valuable tool for investigating cellular processes involving lipid peroxidation, a key event in ferroptosis and other forms of oxidative stress-related cell death.

Lipid Peroxidation Signaling Pathway

Lipid peroxidation is a complex process involving the oxidative degradation of lipids. This can be initiated by reactive oxygen species (ROS) and leads to the formation of lipid hydroperoxides, which can damage cellular components and trigger specific signaling cascades. The diagram below illustrates a simplified overview of this pathway.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 3. US6114177A - Fluorometric assay for measurement of antioxidant activity - Google Patents [patents.google.com]
• 4. downloads.regulations.gov [downloads.regulations.gov]

BODIPY 665/676: A Technical Guide for Cellular Oxidative Stress Studies

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the application of the fluorescent probe BODIPY 665/676 in the intricate field of cellular oxidative stress, with a particular focus on lipid peroxidation. This document provides a comprehensive overview of the probe's mechanism, detailed experimental protocols for its use in various platforms, and its application in studying relevant signaling pathways.

Introduction to BODIPY 665/676

BODIPY 665/676 is a lipophilic, far-red fluorescent dye specifically designed to detect lipid peroxidation, a key event in cellular oxidative stress.[1] This process, driven by the attack of reactive oxygen species (ROS) on polyunsaturated fatty acids within cellular membranes, is implicated in a multitude of pathological conditions, including cancer, neurodegenerative diseases, and atherosclerosis.[1] The oxidative degradation of lipids generates lipid peroxides, which can damage cell membranes and alter signal transduction pathways, ultimately leading to cell death through mechanisms like apoptosis and ferroptosis.[1]

The unique spectral properties of BODIPY 665/676 make it a valuable tool for researchers. In its native, unoxidized state, the probe exhibits a strong fluorescence emission in the far-red spectrum. Upon reaction with peroxyl radicals, the dye undergoes a conformational change, resulting in a shift of its fluorescence emission to a shorter wavelength (orange-red). This ratiometric shift allows for a quantitative assessment of lipid peroxidation, minimizing artifacts related to probe concentration, photobleaching, and cell thickness.

Mechanism of Action

BODIPY 665/676 is a hydrophobic molecule that readily incorporates into cellular membranes and lipid droplets. Its core structure contains a boron-dipyrromethene (BODIPY) fluorophore. The key to its function as a lipid peroxidation sensor lies in its susceptibility to oxidation by peroxyl radicals.

The workflow for detecting lipid peroxidation using BODIPY 665/676 can be visualized as follows:

Mechanism of BODIPY 665/676 in detecting lipid peroxidation.

Data Presentation: Quantitative Analysis of Lipid Peroxidation

The ratiometric nature of BODIPY 665/676 allows for the quantification of lipid peroxidation by measuring the fluorescence intensity at two distinct emission wavelengths. The ratio of the intensity of the oxidized form to the unoxidized form provides a reliable measure of the extent of lipid peroxidation.

Treatment Group	Oxidative Stress Inducer	Antioxidant	Change in Oxidized/Unoxidized BODIPY 665/676 Fluorescence Ratio (Fold Change vs. Control)	Reference
Cell-Based Assays
Human Dermal Fibroblasts	Benzo[a]pyrene (500 nM) + UVAssl (25 kJ/m²)	-	1.7-fold increase	[2]
Human Dermal Fibroblasts	Benzo[a]pyrene (500 nM) + UVAssl (25 kJ/m²)	α-tocopherol	Protection observed (quantitative data not specified)	[2]
Human Dermal Fibroblasts	Benzo[a]pyrene (500 nM) + UVAssl (25 kJ/m²)	Trolox	Protection observed (quantitative data not specified)	[2]
In Vitro Assays
Octane:butyronitrile (9:1)	AMVN (peroxyl radical generator)	-	Concentration-dependent decrease in fluorescence	[3]
Octane:butyronitrile (9:1)	AMVN	Trolox	Concentration-dependent protection of fluorescence	[3]
Octane:butyronitrile (9:1)	AMVN	Astaxanthin	Higher antioxidant activity than Trolox	[3]

Experimental Protocols

Detailed methodologies are crucial for obtaining reliable and reproducible results. The following are generalized protocols for using BODIPY 665/676 in common experimental setups. Researchers should optimize these protocols for their specific cell types and experimental conditions.

General Preparation of BODIPY 665/676 Stock Solution

• Reconstitution: Dissolve the lyophilized BODIPY 665/676 powder in high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO) to create a stock solution of 1-10 mM.[4]

• Storage: Aliquot the stock solution into small, single-use volumes and store at -20°C, protected from light and moisture. Avoid repeated freeze-thaw cycles.

Protocol for Cellular Staining and Analysis by Flow Cytometry

This protocol is adapted from a study on human nasal epithelial cells.[5]

• Cell Preparation: Harvest cells and adjust the cell suspension to a concentration of 1 x 10^6 cells/mL in a suitable buffer (e.g., phosphate-buffered saline, PBS).

• Staining: Add BODIPY 665/676 working solution (final concentration of 1-10 µM) to the cell suspension.[4] Incubate for 15-30 minutes at 37°C in the dark.

• Induction of Oxidative Stress (Optional): If studying the protective effects of a compound, pre-incubate the cells with the compound before adding an oxidative stress inducer (e.g., tert-butyl hydroperoxide, t-BHP).

• Washing: Centrifuge the cells at a low speed (e.g., 300 x g) for 5 minutes and resuspend the pellet in fresh buffer. Repeat this step twice to remove excess probe.

• Flow Cytometry Analysis: Analyze the stained cells on a flow cytometer equipped with appropriate lasers and filters for detecting both the unoxidized (far-red) and oxidized (orange-red) forms of BODIPY 665/676. For example, use a 640 nm laser for excitation and collect emission using two separate detectors with appropriate bandpass filters (e.g., 675/25 nm for the unoxidized form and 585/42 nm for the oxidized form).

• Data Analysis: Gate on the live cell population and calculate the ratio of the mean fluorescence intensity of the oxidized form to the unoxidized form for each sample.

Experimental workflow for flow cytometry analysis.

Protocol for Cellular Imaging by Confocal Microscopy

• Cell Culture: Plate cells on glass-bottom dishes or coverslips suitable for microscopy and allow them to adhere overnight.

• Treatment: Treat the cells with the compounds of interest (e.g., antioxidants or pro-oxidants) for the desired duration.

• Staining: Remove the treatment medium and incubate the cells with a working solution of BODIPY 665/676 (1-10 µM in serum-free medium) for 15-30 minutes at 37°C.[4]

• Washing: Gently wash the cells twice with pre-warmed PBS or imaging buffer.

• Imaging: Mount the dish or coverslip on the stage of a confocal microscope. Excite the probe sequentially with two different laser lines (e.g., 633 nm for the unoxidized form and 561 nm for the oxidized form). Collect the emission in two separate channels with appropriate emission filters.

• Image Analysis: Quantify the fluorescence intensity in both channels for individual cells or regions of interest. Calculate the ratio of the oxidized to the unoxidized signal to determine the extent of lipid peroxidation.

Protocol for High-Throughput Screening in a Microplate Reader

This protocol is designed for screening the antioxidant potential of compounds.

• Cell Seeding: Seed cells in a 96-well or 384-well black-walled, clear-bottom microplate at an appropriate density and allow them to attach overnight.

• Compound Treatment: Add the test compounds at various concentrations to the wells and incubate for a predetermined time.

• Staining: Remove the compound-containing medium and add a working solution of BODIPY 665/676 (1-10 µM in serum-free medium).[4] Incubate for 30 minutes at 37°C.

• Induction of Oxidative Stress: After staining, add a known oxidative stress inducer (e.g., cumene (B47948) hydroperoxide or AAPH) to all wells except for the negative control.

• Fluorescence Measurement: Immediately place the microplate in a fluorescence microplate reader. Measure the fluorescence intensity at two different emission wavelengths (e.g., ~590 nm for the oxidized form and ~670 nm for the unoxidized form) with an appropriate excitation wavelength (e.g., 560 nm). Kinetic readings can be taken over time to monitor the progression of lipid peroxidation.

• Data Analysis: Calculate the ratio of the oxidized to the unoxidized fluorescence intensity for each well. Compare the ratios of compound-treated wells to the positive control (oxidative stress inducer only) to determine the antioxidant activity.

Workflow for high-throughput antioxidant screening.

Signaling Pathways in Cellular Oxidative Stress

Lipid peroxidation is not merely a destructive process but also a critical signaling event that can trigger distinct cell death pathways, primarily ferroptosis and apoptosis.

Ferroptosis

Ferroptosis is a form of regulated cell death characterized by iron-dependent accumulation of lipid peroxides.[6] The central player in the defense against ferroptosis is the enzyme Glutathione Peroxidase 4 (GPX4), which detoxifies lipid peroxides.[7][8] Inhibition or depletion of GPX4 leads to an accumulation of lipid ROS and subsequent cell death.

Simplified signaling pathway of ferroptosis.

Apoptosis

Lipid peroxidation can also induce apoptosis, a programmed cell death pathway crucial for tissue homeostasis. Products of lipid peroxidation can activate both the intrinsic (mitochondrial) and extrinsic (death receptor) apoptotic pathways.[9] For instance, lipid peroxidation in the mitochondrial membrane can lead to the release of cytochrome c, a key event in the activation of the caspase cascade that executes apoptosis.[10]

Role of lipid peroxidation in the intrinsic apoptotic pathway.

Conclusion

BODIPY 665/676 is a powerful and versatile fluorescent probe for the real-time monitoring and quantification of lipid peroxidation in living cells. Its ratiometric properties provide a robust method for studying the complex interplay of oxidative stress, antioxidant defense mechanisms, and cell fate decisions. The detailed protocols and an understanding of the associated signaling pathways provided in this guide will empower researchers, scientists, and drug development professionals to effectively utilize this tool in their investigations into the multifaceted role of oxidative stress in health and disease.

References

• 1. mdpi.com [mdpi.com]
• 2. BODIPY™ 665/676 (Lipid Peroxidation Sensor) 5 mg | Buy Online | Invitrogen™ [thermofisher.com]
• 3. mdpi.com [mdpi.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. New Laboratory Protocol to Determine the Oxidative Stress Profile of Human Nasal Epithelial Cells Using Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. scienceopen.com [scienceopen.com]
• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Lipophilicity and Membrane Partitioning of Bodipy 665/676

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bodipy 665/676, a fluorescent dye belonging to the boron-dipyrromethene (BODIPY) family, is a powerful tool in cellular and lipid research. Its distinct spectral properties, characterized by excitation and emission maxima at approximately 665 nm and 676 nm respectively, place it in the far-red region of the spectrum, minimizing interference from cellular autofluorescence. A key physicochemical characteristic of Bodipy 665/676 is its pronounced lipophilicity, which dictates its behavior in biological systems, particularly its partitioning into cellular membranes and lipid droplets. This technical guide provides a comprehensive overview of the lipophilicity and membrane partitioning of Bodipy 665/676, including available data, experimental considerations, and its primary application in the study of lipid peroxidation.

Physicochemical Properties

Property	Description	Source
Chemical Name	(E,E)-3,5-Bis(4-phenyl-1,3-butadienyl)-4,4-difluoro-4-bora-3a,4a-diaza-s-indacene	N/A
Molecular Formula	C₂₉H₂₃BF₂N₂	N/A
Molecular Weight	448.31 g/mol	N/A
Lipophilicity	Described as a "lipophilic probe" with "strong hydrophobic character". Partitions into and remains stably localized within lipid bilayers and oil droplets.	[1]
Excitation Maximum	~665 nm	N/A
Emission Maximum	~676 nm	N/A

Membrane Partitioning of Bodipy 665/676

The lipophilic nature of Bodipy 665/676 governs its partitioning into the hydrophobic core of cellular membranes. This process is primarily driven by the favorable energetic interactions between the nonpolar Bodipy molecule and the acyl chains of membrane phospholipids, and the concurrent unfavorable interactions with the aqueous environment.

The general workflow for the partitioning of Bodipy 665/676 into a lipid membrane can be visualized as follows:

A simplified workflow illustrating the partitioning of Bodipy 665/676 into a lipid membrane.

Once partitioned into the membrane, Bodipy 665/676 molecules are uniformly distributed within the lipid bilayer.[1] This localization is crucial for its function as a reporter of lipid peroxidation, as it positions the probe in close proximity to the polyunsaturated fatty acid chains that are susceptible to oxidative damage.

Application in Detecting Lipid Peroxidation

The primary application of Bodipy 665/676 is the detection of lipid peroxidation, a process involving the oxidative degradation of lipids. This process is implicated in various cellular pathologies and is a hallmark of ferroptosis, a form of programmed cell death.

Upon interaction with peroxyl radicals, the fluorescence emission of Bodipy 665/676 undergoes a shift. This spectral change serves as a sensitive indicator of ongoing lipid peroxidation.

The signaling pathway leading to lipid peroxidation and its detection by Bodipy 665/676 can be outlined as follows:

Signaling pathway of lipid peroxidation and its detection using Bodipy 665/676.

Experimental Protocols

While a specific protocol for determining the partition coefficient of Bodipy 665/676 is not available, the following are generalized protocols for its use in assessing lipid peroxidation, a key application that relies on its lipophilicity.

In Vitro Lipid Peroxidation Assay (Oil-in-Water Emulsion)

This protocol is adapted from studies investigating radical-driven lipid autoxidation.

Materials:

• Bodipy 665/676 stock solution (e.g., 1 mM in DMSO)

• Lipid (e.g., medium-chain triglyceride oil, linseed oil)

• Aqueous buffer (e.g., phosphate-buffered saline, PBS)

• Emulsifier (e.g., Tween 20)

• Radical initiator (e.g., 2,2'-azobis(2-amidinopropane) (B79431) dihydrochloride, AAPH)

• Fluorometer

Procedure:

• Prepare an oil-in-water emulsion by homogenizing the lipid, aqueous buffer, and emulsifier.

• Add Bodipy 665/676 to the emulsion to a final concentration of approximately 1 µM.

• Incubate the emulsion to ensure partitioning of the probe into the lipid droplets.

• Initiate lipid peroxidation by adding the radical initiator (e.g., AAPH).

• Monitor the change in fluorescence intensity over time using a fluorometer. A decrease in the emission intensity at ~676 nm and an increase at a shorter wavelength (around 590 nm) indicates oxidation of the Bodipy probe.

Cellular Lipid Peroxidation Assay

This protocol provides a general guideline for assessing lipid peroxidation in cultured cells.

Materials:

• Cultured cells

• Cell culture medium

• Bodipy 665/676 stock solution (e.g., 1 mM in DMSO)

• Inducer of oxidative stress (e.g., erastin, tert-butyl hydroperoxide)

• Fluorescence microscope or flow cytometer

Procedure:

• Seed cells in a suitable culture vessel (e.g., multi-well plate, coverslips).

• Treat cells with the inducer of oxidative stress for the desired time.

• Prepare a working solution of Bodipy 665/676 in serum-free medium or PBS (final concentration typically 1-5 µM).

• Remove the culture medium and wash the cells with PBS.

• Incubate the cells with the Bodipy 665/676 working solution for 30-60 minutes at 37°C, protected from light.

• Wash the cells with PBS to remove excess probe.

• Image the cells using a fluorescence microscope equipped with appropriate filters for far-red fluorescence or analyze by flow cytometry. An increase in the fluorescence signal in the appropriate channel indicates lipid peroxidation.

The experimental workflow for a cellular lipid peroxidation assay can be summarized as follows:

A generalized workflow for assessing cellular lipid peroxidation using Bodipy 665/676.

Conclusion

References

• 1. Other Nonpolar and Amphiphilic Probes—Section 13.5 | Thermo Fisher Scientific - US [thermofisher.com]

A Technical Guide to BODIPY™ 665/676: A Fluorescent Sensor for Reactive Oxygen Species

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Reactive oxygen species (ROS) are highly reactive molecules and free radicals derived from molecular oxygen.[1] While they are natural byproducts of cellular metabolism, their overproduction leads to oxidative stress, a state implicated in numerous pathologies including cancer, neurodegenerative diseases, and atherosclerosis.[2][3] A key event in oxidative stress is lipid peroxidation, the oxidative degradation of lipids, which can damage cell membranes, alter signaling pathways, and ultimately induce cell death through mechanisms like apoptosis and ferroptosis.[2][3]

The detection and quantification of specific ROS in biological systems are crucial for understanding disease mechanisms and for screening potential therapeutics. BODIPY™ 665/676 is a lipophilic, red-shifted fluorescent probe specifically designed to detect lipid peroxidation events. Its high tissue penetration depth and sensitivity to radical-driven oxidation make it an invaluable tool for real-time imaging in live cells and for high-content screening applications.[4] This guide provides a comprehensive overview of its mechanism, properties, experimental protocols, and applications.

Mechanism of Action

BODIPY™ 665/676 is a hydrophobic dye that readily incorporates into lipid-rich environments such as cellular membranes and lipid droplets.[][6] Its core function as a ROS sensor is based on a distinct change in its fluorescence properties upon interaction with peroxyl (ROO•), alkoxyl (RO•), and hydroxyl (OH•) radicals, which are key players in lipid peroxidation.[6]

In its native, un-oxidized state, the probe exhibits a strong fluorescence emission in the far-red region of the spectrum. When it reacts with these radicals, the fluorophore is oxidized. This chemical modification causes a significant blue-shift in the emission spectrum, resulting in orange-red fluorescence. The extent of this spectral shift is proportional to the level of lipid peroxidation.[]

This ratiometric response—the shift from a far-red emission to an orange-red emission—is a major advantage. By measuring the fluorescence intensity in both channels, one can calculate a ratio that provides a semi-quantitative measure of lipid peroxidation, minimizing artifacts from variations in probe concentration, cell thickness, or instrument fluctuations.

Figure 1: Mechanism of BODIPY 665/676 as a ratiometric sensor for lipid peroxidation.

Core Properties and Data Presentation

The utility of BODIPY™ 665/676 is defined by its distinct photophysical properties in its reduced and oxidized states.

Property	Un-oxidized State	Oxidized State	Reference(s)
Excitation Maximum (λex)	~665 nm	~580 nm	[7][8]
Emission Maximum (λem)	~676-688 nm	~605 nm	[][7]
Color (Visual)	Far-Red	Orange-Red	[]
Common Solvent	DMSO (anhydrous)	-	[2][7]
Target Analytes	Peroxyl, Alkoxyl, Hydroxyl Radicals	-	[2][6]

Table 1: Photophysical and Chemical Properties of BODIPY™ 665/676. Note: Excitation for the oxidized state refers to the wavelength used for measurement, which may differ from the absolute absorption maximum.

Experimental Protocols

Precise and consistent methodologies are critical for obtaining reliable data. Below are detailed protocols for probe preparation and cellular imaging.

Stock and Working Solution Preparation

• Stock Solution (1-10 mM):

  • Allow the vial of solid BODIPY™ 665/676 to equilibrate to room temperature before opening.

  • Dissolve the probe in high-quality, anhydrous Dimethyl Sulfoxide (DMSO). For example, dissolve 1 mg of the probe (MW ~448 g/mol ) in 223 µL of DMSO to create a 10 mM stock solution.[7]

  • Vortex thoroughly to ensure complete dissolution.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.[7]

• Working Solution (1-10 µM):

  • On the day of the experiment, dilute the stock solution in a suitable buffer or serum-free cell culture medium (e.g., PBS or Hanks' Balanced Salt Solution).

  • The final working concentration typically ranges from 1 µM to 10 µM, which should be optimized for the specific cell type and experimental conditions.[7] For some applications, lower concentrations (e.g., 50 ng/mL) with longer incubation times have been used.[9]

Live-Cell Imaging Protocol

This protocol is a general guideline for staining adherent cells in a multi-well plate format.

• Cell Culture: Plate cells on a suitable imaging dish (e.g., glass-bottom plates) and culture until they reach the desired confluency.

• Cell Treatment: If applicable, treat the cells with the compounds of interest (e.g., potential drugs, toxins) for the desired duration to induce oxidative stress.

• Probe Loading:

  • Remove the culture medium from the cells.

  • Wash the cells once with pre-warmed serum-free medium or PBS.

  • Add the BODIPY™ 665/676 working solution to the cells.

  • Incubate for 30 minutes to 1 hour at 37°C, protected from light.[1][10] The optimal incubation time may vary between cell types.

• Washing: Remove the loading solution and wash the cells two to three times with pre-warmed buffer or medium to remove excess probe.

• Imaging:

  • Image the cells immediately using a fluorescence microscope (confocal is recommended) equipped with appropriate filter sets.

  • Channel 1 (Un-oxidized Probe): Excite around 630-650 nm and collect emission from ~660-700 nm.

  • Channel 2 (Oxidized Probe): Excite around 561-580 nm and collect emission from ~590-620 nm.

  • Acquire images in both channels for ratiometric analysis. A nuclear counterstain (e.g., Hoechst 33342) and a viability dye (e.g., Propidium Iodide) can be included for multiplexed analysis.[10]

Figure 2: General experimental workflow for measuring lipid peroxidation using BODIPY 665/676.

Applications in Research and Drug Development

Elucidating Cell Death Signaling Pathways

Lipid peroxidation is a central event in ferroptosis, an iron-dependent form of regulated cell death distinct from apoptosis.[2][3] BODIPY™ 665/676 is instrumental in studying this pathway by allowing direct visualization of the lipid ROS accumulation that defines ferroptotic cell death.[1] Its use helps researchers investigate how genetic mutations or chemical compounds can sensitize cells to ferroptosis, a pathway of significant interest in cancer therapy and neurodegeneration.

Figure 3: Simplified signaling cascade showing the role of lipid peroxidation in cell death.

High-Content Screening (HCS) in Drug Development

Drug-induced liver injury (DILI) is a major cause of drug development failure.[4] Oxidative stress is a common mechanism underlying DILI. BODIPY™ 665/676 has been successfully integrated into high-content screening platforms to assess the potential of drug candidates to induce hepatotoxicity.[4][10] By multiplexing the probe with other fluorescent markers for cell viability, nuclear morphology, and mitochondrial membrane potential, researchers can simultaneously gather data on multiple toxicity endpoints from a single well.[10] This approach allows for the rapid classification of compounds based on their mechanism of action and provides critical safety data early in the drug discovery pipeline.

Parameter	Typical Concentration	Incubation Time	Application	Reference(s)
Live Cell Imaging	2 µM	1 hour	Studying disease models (e.g., ALS)	[1]
High-Content Screening	1.5 µg/mL	30 minutes	Drug-induced hepatotoxicity	[10]
Flow Cytometry	Not Specified	24 hours (post-treatment)	Post-PDT cellular analysis	[6]
Long-Term Labeling	50 ng/mL	16 hours	Organelle interaction studies	[9]

Table 2: Examples of Experimental Conditions for BODIPY™ 665/676 from Published Studies.

Conclusion

BODIPY™ 665/676 is a robust and sensitive fluorescent probe for the detection of lipid peroxidation. Its ratiometric response, far-red spectral properties, and lipophilic nature make it an excellent tool for investigating the role of oxidative stress in both fundamental research and applied drug development. By following standardized protocols and leveraging its capabilities in microscopy and high-content screening, researchers can gain valuable insights into the complex mechanisms of ROS-mediated cellular damage and screen for safer, more effective therapeutics.

References

• 1. Increased Vulnerability to Ferroptosis in FUS-ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Invitrogen BODIPY 665/676 (Lipid Peroxidation Sensor) 5 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.com]
• 3. BODIPY 665/676 (Lipid Peroxidation Sensor) | LabX.com [labx.com]
• 4. High-Content Screening for the Detection of Drug-Induced Oxidative Stress in Liver Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Applying systems-level spectral imaging and analysis to reveal the organelle interactome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. uv.es [uv.es]

The Role of BODIPY™ 665/676 in Advancing Ferroptosis Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ferroptosis, a regulated form of cell death driven by iron-dependent lipid peroxidation, has emerged as a critical process in various physiological and pathological contexts, including cancer, neurodegenerative diseases, and ischemia-reperfusion injury.[1][2][3] The ability to accurately detect and quantify lipid peroxidation is therefore paramount to advancing our understanding of this complex cell death modality. BODIPY™ 665/676 is a lipophilic, radical-sensitive fluorescent probe that has become an invaluable tool for researchers in the field. This technical guide provides an in-depth overview of the core principles, experimental protocols, and data interpretation associated with the use of BODIPY™ 665/676 in ferroptosis research.

BODIPY™ 665/676 is a fluorescent dye designed to specifically detect lipid peroxidation within biological membranes.[4][] Its lipophilic nature ensures its incorporation into cellular membranes, the primary site of lipid peroxidation during ferroptosis. The probe's mechanism of action relies on a fluorescence shift upon interaction with peroxyl radicals, the key reactive oxygen species (ROS) that propagate lipid peroxidation.[1][2] In its native, unoxidized state, BODIPY™ 665/676 exhibits fluorescence at a longer wavelength (red spectrum). Upon oxidation by peroxyl radicals, its fluorescence emission shifts to a shorter wavelength (orange/green spectrum), allowing for ratiometric analysis of lipid peroxidation.[] This spectral shift provides a sensitive and quantitative measure of the extent of lipid peroxidation within cells.

Core Principles and Mechanism of Action

BODIPY™ 665/676 is a member of the boron-dipyrromethene (BODIPY) family of fluorescent dyes. Its chemical structure includes a polyunsaturated butadiene moiety that is susceptible to oxidation by peroxyl radicals.

The core mechanism involves the following steps:

• Cellular Uptake and Localization: Due to its lipophilic properties, BODIPY™ 665/676 readily partitions into cellular membranes, including the plasma membrane and organellar membranes.

• Interaction with Peroxyl Radicals: During ferroptosis, the accumulation of iron and the inhibition of antioxidant systems, such as the glutathione (B108866) peroxidase 4 (GPX4) pathway, lead to the generation of peroxyl radicals from polyunsaturated fatty acids (PUFAs) in membrane phospholipids.

• Oxidation and Spectral Shift: These peroxyl radicals react with the butadiene portion of the BODIPY™ 665/676 molecule, leading to its oxidation. This chemical modification alters the fluorophore's electronic structure, causing a shift in its fluorescence emission.

• Detection and Quantification: The change in fluorescence can be detected and quantified using fluorescence microscopy or flow cytometry. The ratio of the fluorescence intensity at the shorter wavelength (oxidized form) to the longer wavelength (unoxidized form) provides a ratiometric measure of lipid peroxidation, which can minimize artifacts related to probe concentration and cell size.

Quantitative Data Summary

The following tables summarize key quantitative parameters for the use of BODIPY™ 665/676 in ferroptosis research, compiled from various studies.

Parameter	Value	Source(s)
Stock Solution Concentration	1 - 10 mM in high-quality anhydrous DMSO	[1][3]
Working Concentration	1 - 10 µM in serum-free medium or PBS	[6]
Excitation/Emission (Unoxidized)	~665 nm / ~676 nm	[6]
Excitation/Emission (Oxidized)	~580 nm / ~605 nm	[]

Table 1: General Properties and Recommended Concentrations of BODIPY™ 665/676

Cell Line	Ferroptosis Inducer	BODIPY™ 665/676 Concentration	Incubation Time	Application	Source(s)
HeLa-FUS-P525L	Erastin (20 µM)	2 µM	1 hour	Fluorescence Microscopy	[2]
Human Nasal Epithelial Cells	N/A (baseline)	800 nM	30 minutes	Flow Cytometry
Clear Cell Renal Cell Carcinoma (ACHN)	Erastin	10 µM	30 minutes	Confocal Microscopy	[7]
Breast Cancer Cells	Erastin/Hemin	5 µM	30 minutes	Fluorometry	[8]
BRAF-mutant Lung Adenocarcinoma	RSL3	4 µM	20 minutes	Flow Cytometry	[1]

Table 2: Exemplary Experimental Conditions for BODIPY™ 665/676 Staining in Various Cell Lines

Experimental Protocols

I. Detection of Lipid Peroxidation by Fluorescence Microscopy

This protocol is adapted from studies investigating ferroptosis in various cancer cell lines.[2][7]

Materials:

• BODIPY™ 665/676 stock solution (1-10 mM in DMSO)

• Cell culture medium (serum-free for staining)

• Phosphate-buffered saline (PBS)

• Ferroptosis inducer (e.g., Erastin, RSL3)

• Ferroptosis inhibitor (e.g., Ferrostatin-1, Liproxstatin-1) (for control experiments)

• Fluorescence microscope with appropriate filter sets

Procedure:

• Cell Seeding: Seed cells on glass-bottom dishes or coverslips and allow them to adhere overnight.

• Induction of Ferroptosis: Treat cells with the desired concentration of a ferroptosis inducer for the appropriate duration. Include negative controls (vehicle-treated) and positive controls (co-treatment with a ferroptosis inhibitor).

• Preparation of Staining Solution: Dilute the BODIPY™ 665/676 stock solution in serum-free cell culture medium or PBS to a final working concentration (typically 2-10 µM).

• Staining: Remove the cell culture medium and wash the cells once with PBS. Add the BODIPY™ 665/676 staining solution to the cells and incubate for 30-60 minutes at 37°C, protected from light.

• Washing: Remove the staining solution and wash the cells twice with PBS.

• Imaging: Immediately image the cells using a fluorescence microscope. Acquire images in both the red (unoxidized) and green/orange (oxidized) channels.

• Image Analysis: Quantify the fluorescence intensity in both channels for individual cells or regions of interest. Calculate the ratio of the oxidized to unoxidized fluorescence intensity to determine the level of lipid peroxidation.

II. Quantification of Lipid Peroxidation by Flow Cytometry

This protocol is based on methodologies used to assess lipid peroxidation in cell suspensions.[1]

Materials:

• BODIPY™ 665/676 stock solution (1-10 mM in DMSO)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Ferroptosis inducer (e.g., Erastin, RSL3)

• Trypsin or other cell detachment solution

• Flow cytometer with appropriate lasers and filters

Procedure:

• Cell Culture and Treatment: Culture cells in appropriate vessels and treat with a ferroptosis inducer as described in the microscopy protocol.

• Cell Harvesting: Following treatment, harvest the cells by trypsinization or gentle scraping.

• Cell Staining: Resuspend the cell pellet in serum-free medium or PBS containing BODIPY™ 665/676 at the desired working concentration (e.g., 4 µM). Incubate for 20-30 minutes at 37°C, protected from light.

• Washing: Wash the cells three times with PBS to remove excess probe.

• Flow Cytometry Analysis: Resuspend the cells in PBS and analyze them on a flow cytometer. Use appropriate laser lines and emission filters to detect the fluorescence of both the unoxidized (e.g., red channel) and oxidized (e.g., green/yellow channel) forms of BODIPY™ 665/676.

• Data Analysis: Gate on the cell population of interest and quantify the mean fluorescence intensity in both channels. The shift in fluorescence from the red to the green/yellow channel indicates lipid peroxidation. The ratio of green/yellow to red fluorescence can be used for quantitative comparison.

Visualization of Signaling Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key concepts and workflows related to the use of BODIPY™ 665/676 in ferroptosis research.

BODIPY™ 665/676 Mechanism of Action.

Fluorescence Microscopy Workflow.

Ferroptosis Pathway and BODIPY™ Readout.

Conclusion

BODIPY™ 665/676 has proven to be a robust and reliable tool for the investigation of ferroptosis. Its ability to provide a sensitive and quantifiable readout of lipid peroxidation has enabled significant progress in dissecting the molecular mechanisms of this cell death pathway and in the screening of potential therapeutic agents. By following standardized and well-validated protocols, researchers can effectively leverage the power of BODIPY™ 665/676 to generate high-quality, reproducible data, thereby accelerating discoveries in the burgeoning field of ferroptosis research.

References

• 1. In vivo vulnerabilities to GPX4 and HDAC inhibitors in drug-persistent versus drug-resistant BRAFV600E lung adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Increased Vulnerability to Ferroptosis in FUS-ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Invitrogen™ BODIPY™ 665/676 (Lipid Peroxidation Sensor) | Fisher Scientific [fishersci.ca]
• 4. Activation of lysosomal iron triggers ferroptosis in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. mdpi.com [mdpi.com]
• 8. Heme Oxygenase Modulation Drives Ferroptosis in TNBC Cells [mdpi.com]

A Technical Guide to Live Cell Imaging with Bodipy 665/676: A Sensitive Probe for Lipid Peroxidation

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the application of Bodipy 665/676, a lipophilic fluorescent probe, for real-time imaging of live cells. This document provides a comprehensive overview of its properties, detailed experimental protocols, and data interpretation, with a focus on its utility as a sensitive indicator of lipid peroxidation, a key event in cellular oxidative stress and related pathologies.

Core Principles and Applications

Bodipy 665/676 is a hydrophobic dye that readily partitions into cellular membranes and lipid droplets.[1] Its fluorescence emission spectrum undergoes a characteristic shift upon oxidation by peroxyl radicals, making it a valuable tool for ratiometric imaging of lipid peroxidation.[2][3][4] In its native, unoxidized state, the probe exhibits fluorescence in the far-red region of the spectrum. Upon reaction with reactive oxygen species (ROS), particularly lipid peroxyl radicals, its fluorescence shifts to a shorter wavelength, emitting in the orange-red region.[2] This ratiometric capability allows for quantitative and dynamic measurements of oxidative stress within living cells, minimizing artifacts related to probe concentration, photobleaching, and cell thickness.

The primary application of Bodipy 665/676 lies in the detection and quantification of lipid peroxidation, a process implicated in a wide range of cellular processes and diseases, including:

• Ferroptosis: An iron-dependent form of programmed cell death characterized by the accumulation of lipid peroxides.[3][4]

• Oxidative Stress: An imbalance between the production of ROS and the cell's ability to detoxify these reactive products.[5]

• Drug-Induced Hepatotoxicity: Screening for potential liver damage caused by drug candidates.[6]

• Neurodegenerative Diseases: Investigating the role of oxidative damage in neuronal cell death.

• Atherosclerosis and Cancer: Studying the involvement of lipid peroxidation in the pathogenesis of these diseases.[3]

Quantitative Data: Photophysical Properties

A clear understanding of the photophysical properties of Bodipy 665/676 is essential for designing and interpreting live cell imaging experiments. The key spectral characteristics are summarized in the table below.

Property	Unoxidized Form	Oxidized Form	Reference
Excitation Maximum (λex)	~665 nm	~580 nm	[2][]
Emission Maximum (λem)	~676 nm	~605 nm	[2][]
Molar Extinction Coefficient (ε)	161,000 cm⁻¹M⁻¹ (in Methanol)	Not explicitly stated	[3]
Fluorescence Quantum Yield (Φf)	>0.6 (General for Bodipy dyes)	Not explicitly stated	[]
Color	Far-red	Orange-red	[2]

Experimental Protocols

Successful live cell imaging with Bodipy 665/676 relies on optimized experimental protocols. Below are detailed methodologies for key applications.

Protocol 1: General Staining for Live Cell Imaging of Lipid Peroxidation

This protocol provides a general guideline for staining live cells with Bodipy 665/676 to visualize and quantify lipid peroxidation.

Materials:

• Bodipy 665/676 stock solution (1-10 mM in anhydrous DMSO)[2]

• Live cells cultured on a suitable imaging dish or plate

• Serum-free cell culture medium or Phosphate-Buffered Saline (PBS)

• Fluorescence microscope equipped with appropriate filter sets

Procedure:

• Cell Culture: Culture cells to the desired confluency (typically 70-80%) in a suitable imaging vessel.

• Probe Preparation: Prepare a working solution of Bodipy 665/676 by diluting the stock solution in serum-free medium or PBS to a final concentration of 1-10 µM.[2] The optimal concentration may vary depending on the cell type and experimental conditions and should be determined empirically.

• Cell Staining: Remove the culture medium and wash the cells once with warm PBS. Add the Bodipy 665/676 working solution to the cells and incubate for 30-60 minutes at 37°C in a CO2 incubator.[8]

• Washing: After incubation, remove the staining solution and wash the cells two to three times with warm PBS or serum-free medium to remove excess probe.

• Imaging: Immediately image the cells using a fluorescence microscope. Acquire images in two channels:

  • Unoxidized Channel: Excitation ~640-660 nm, Emission ~670-750 nm[9]

  • Oxidized Channel: Excitation ~560-580 nm, Emission ~590-660 nm[2][9]

• Data Analysis: Perform ratiometric analysis by dividing the fluorescence intensity of the oxidized channel by the intensity of the unoxidized channel on a pixel-by-pixel basis. An increase in this ratio indicates an increase in lipid peroxidation.

Protocol 2: Flow Cytometry Analysis of Lipid Peroxidation

Bodipy 665/676 can also be used to quantify lipid peroxidation in a cell population using flow cytometry.

Materials:

• Bodipy 665/676 stock solution (1-10 mM in anhydrous DMSO)

• Cell suspension

• Flow cytometer with appropriate lasers and detectors

Procedure:

• Cell Preparation: Prepare a single-cell suspension of your cells of interest.

• Staining: Incubate the cells with Bodipy 665/676 at a final concentration of 800 nM for 30 minutes at 37°C.[5]

• Washing: Wash the cells with PBS to remove unbound probe.

• Flow Cytometry: Analyze the stained cells on a flow cytometer. Detect the fluorescence emission in two separate channels corresponding to the oxidized and unoxidized forms of the probe. For example, using an APC channel (e.g., λEx/Em = 635/655–730 nm) can capture the signal from the probe.[10]

• Data Analysis: The ratio of fluorescence intensities between the two channels can be used to quantify the level of lipid peroxidation in the cell population.

Signaling Pathways and Experimental Workflows

Visualizing the underlying biological processes and experimental procedures can aid in understanding and executing the experiments effectively.

Caption: A simplified diagram of the lipid peroxidation chain reaction.

Caption: A streamlined workflow for using Bodipy 665/676 in live cell imaging.

Considerations and Best Practices

• Phototoxicity and Photostability: While Bodipy dyes are generally known for their good photostability, it is crucial to minimize light exposure to reduce phototoxicity and photobleaching.[] Use the lowest possible laser power and exposure times during image acquisition.

• Cytotoxicity: It is recommended to perform a cytotoxicity assay to determine the optimal, non-toxic concentration of Bodipy 665/676 for your specific cell line and experimental duration.

• Controls: Include appropriate positive and negative controls in your experiments. A common positive control for inducing lipid peroxidation is treatment with agents like cumene (B47948) hydroperoxide or erastin.[8][11] Untreated cells serve as a negative control.

• Ratiometric Imaging: The key advantage of Bodipy 665/676 is its ratiometric nature. Always acquire images in both the oxidized and unoxidized channels to perform a ratiometric analysis for accurate quantification.

By following the guidelines and protocols outlined in this technical guide, researchers can effectively utilize Bodipy 665/676 as a powerful tool to investigate the intricate role of lipid peroxidation in cellular health and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. thermofisher.com [thermofisher.com]
• 4. Ferroptosis Research Solutions | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. mdpi.com [mdpi.com]
• 6. uv.es [uv.es]
• 8. Increased Vulnerability to Ferroptosis in FUS-ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Comparison of Cellular Death Pathways after mTHPC-mediated Photodynamic Therapy (PDT) in Five Human Cancer Cell Lines | MDPI [mdpi.com]
• 11. assets.fishersci.com [assets.fishersci.com]

Protocols & Analytical Methods

Application Notes and Protocols for BODIPY™ 665/676 Staining in Cultured Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

BODIPY™ 665/676 is a lipophilic fluorescent probe designed for the detection and measurement of lipid peroxidation in cellular membranes. This dye serves as a sensitive sensor for oxidative stress, a critical factor in numerous pathological conditions including inflammation, neurodegenerative diseases, and cancer.[1][2] BODIPY™ 665/676's mechanism of action relies on a fluorescence shift upon interaction with peroxyl radicals.[2][3] In its native, unoxidized state, the probe exhibits red fluorescence with excitation and emission maxima at approximately 665 nm and 676 nm, respectively.[][] Upon oxidation by lipid peroxyl radicals, the fluorescence emission shifts to a shorter wavelength, producing orange fluorescence.[1][] This ratiometric change allows for a quantifiable assessment of lipid peroxidation within live or fixed cells.

Principle of Detection

The core of BODIPY™ 665/676's utility lies in its sensitivity to the cellular redox environment, specifically within lipid-rich structures like cell membranes. Lipid peroxidation is a chain reaction initiated by reactive oxygen species (ROS), which abstract electrons from lipids, leading to the formation of lipid radicals.[2][6][7] These radicals react with molecular oxygen to form peroxyl radicals, which can propagate the chain reaction. BODIPY™ 665/676 intercalates into the lipid bilayer and reacts with these peroxyl radicals, resulting in its oxidation and a corresponding shift in its fluorescence emission spectrum. This spectral shift provides a direct readout of the extent of lipid peroxidation.

Data Presentation

The following table summarizes the recommended starting concentrations and incubation times for BODIPY™ 665/676 staining in cultured cells. Optimization may be required depending on the cell type and experimental conditions.

Parameter	Live Cell Staining	Fixed Cell Staining
Stock Solution Concentration	1-10 mM in anhydrous DMSO	1-10 mM in anhydrous DMSO
Working Concentration	0.1–10 µM	0.5–5 µM
Incubation Time	15–60 minutes	20–60 minutes
Incubation Temperature	37°C	Room Temperature

Experimental Protocols

I. Reagent Preparation

1. BODIPY™ 665/676 Stock Solution (1 mM):

• Dissolve 1 mg of BODIPY™ 665/676 (MW: ~448.31 g/mol ) in 2.23 mL of high-quality, anhydrous DMSO.

• Aliquot into small volumes to avoid repeated freeze-thaw cycles.

• Store at -20°C, protected from light.

2. BODIPY™ 665/676 Working Solution:

• On the day of the experiment, dilute the stock solution to the desired working concentration (e.g., 1-10 µM) in serum-free cell culture medium or Phosphate-Buffered Saline (PBS).

• It is crucial to vortex the solution well during dilution to ensure the dye is fully dissolved and to prevent aggregation.

II. Live Cell Staining Protocol

• Cell Seeding: Seed cells in a suitable culture vessel (e.g., glass-bottom dish, multi-well plate) and allow them to adhere and reach the desired confluency (typically 70-80%).

• Removal of Culture Medium: Gently aspirate the culture medium from the cells.

• Washing: Wash the cells once with pre-warmed (37°C) PBS or serum-free medium.

• Staining: Add the freshly prepared BODIPY™ 665/676 working solution to the cells and incubate for 15-60 minutes at 37°C in a CO2 incubator, protected from light.

• Washing: Aspirate the staining solution and wash the cells two to three times with pre-warmed PBS or serum-free medium to remove any unbound dye.

• Imaging: Immediately image the cells using a fluorescence microscope equipped with appropriate filter sets.

III. Fixed Cell Staining Protocol

• Cell Seeding and Culture: Grow cells as described in the live cell staining protocol.

• Fixation:

  • Aspirate the culture medium and wash the cells once with PBS.

  • Add 4% paraformaldehyde in PBS and incubate for 15 minutes at room temperature.

• Washing: Aspirate the fixative and wash the cells two to three times with PBS to remove residual paraformaldehyde.

• Permeabilization (Optional): If co-staining with intracellular antibodies, permeabilize the cells with 0.1-0.5% Triton™ X-100 in PBS for 10-15 minutes at room temperature. Wash three times with PBS.

• Staining: Add the BODIPY™ 665/676 working solution and incubate for 20-60 minutes at room temperature, protected from light.

• Washing: Aspirate the staining solution and wash the cells two to three times with PBS.

• Mounting and Imaging: Mount the coverslip with an appropriate mounting medium and image using a fluorescence microscope.

IV. Fluorescence Microscopy

• Excitation Wavelength:

  • Unoxidized form: ~665 nm

  • Oxidized form: ~580-590 nm

• Emission Wavelength:

  • Unoxidized form: ~676 nm (red)

  • Oxidized form: ~600-610 nm (orange)

• Filter Sets: Use filter sets appropriate for detecting both the red and orange fluorescence to allow for ratiometric imaging. A Cy5 filter set is often suitable for the unoxidized form.[8]

Mandatory Visualizations

Caption: Experimental workflow for staining cultured cells with BODIPY 665/676.

Caption: Simplified signaling pathway of lipid peroxidation detected by BODIPY 665/676.

References

• 1. youtube.com [youtube.com]
• 2. news-medical.net [news-medical.net]
• 3. uv.es [uv.es]
• 6. Lipid peroxidation - Wikipedia [en.wikipedia.org]
• 7. Lipid Peroxidation Mechanisms → Term [esg.sustainability-directory.com]
• 8. Red Excitation Filter Sets | Nikon’s MicroscopyU [microscopyu.com]

Application Notes and Protocols for Measuring Lipid Peroxidation using BODIPY™ 665/676 in Flow Cytometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lipid peroxidation is a critical process implicated in cellular damage, aging, and various pathologies, including cancer, atherosclerosis, and neurodegenerative diseases.[] It refers to the oxidative degradation of lipids, particularly polyunsaturated fatty acids within cellular membranes, by reactive oxygen species (ROS). This process leads to the formation of lipid peroxides, which can disrupt membrane integrity, alter signal transduction pathways, and ultimately induce cell death.[]

BODIPY™ 665/676 is a lipophilic fluorescent probe designed for the detection of lipid peroxidation in live cells.[2][3] This ratiometric dye exhibits a distinct shift in its fluorescence emission spectrum upon interaction with peroxyl radicals.[4][] In its unoxidized state, the probe fluoresces in the far-red region of the spectrum, while oxidation leads to a shift to a shorter wavelength, emitting orange fluorescence. This spectral shift allows for a quantitative assessment of lipid peroxidation at the single-cell level using flow cytometry.

Principle of Detection

BODIPY™ 665/676 is a hydrophobic molecule that readily incorporates into cellular membranes.[] The core structure of the dye contains a BODIPY fluorophore conjugated to a phenylbutadiene moiety. This entire molecule is susceptible to oxidation by peroxyl radicals.

Upon oxidation, the electronic properties of the fluorophore are altered, resulting in a shift of the fluorescence emission peak from approximately 676 nm (unoxidized) to a shorter wavelength. This ratiometric detection minimizes variability due to factors such as probe concentration and cell size, providing a more reliable measure of lipid peroxidation.

Application Notes

Advantages of BODIPY™ 665/676 for Flow Cytometry:

• Ratiometric Measurement: The spectral shift upon oxidation allows for a ratiometric analysis, providing a robust and quantitative readout of lipid peroxidation that is less susceptible to experimental artifacts.

• High Sensitivity and Specificity: The probe is highly sensitive to peroxyl radicals, key mediators of lipid peroxidation.

• Live-Cell Imaging: Its ability to penetrate live cells and localize to membranes makes it ideal for real-time monitoring of lipid peroxidation dynamics.

• Multiplexing Capability: The far-red emission of the unoxidized probe allows for potential multiplexing with other fluorescent probes that emit in the green or red channels.

Experimental Considerations:

• Cell Type: The optimal staining concentration and incubation time may vary depending on the cell type. It is recommended to perform a titration experiment to determine the optimal conditions for your specific cell line.

• Positive Controls: The use of a positive control is crucial to validate the assay and ensure that the probe is responsive to lipid peroxidation. Common inducers of lipid peroxidation include tert-butyl hydroperoxide (t-BHP) and hydrogen peroxide (H₂O₂).[4][6]

• Light Exposure: Protect the probe and stained cells from excessive light exposure to prevent photobleaching and photo-oxidation.

• Data Analysis: Proper gating of the cell population and compensation for spectral overlap are critical for accurate data analysis. The ratio of the fluorescence intensity in the "oxidized" channel to the "unoxidized" channel is typically used to quantify lipid peroxidation.

Experimental Protocols

I. Reagent Preparation

BODIPY™ 665/676 Stock Solution (10 mM):

• Dissolve 1 mg of BODIPY™ 665/676 in 223 µL of high-quality anhydrous dimethyl sulfoxide (B87167) (DMSO).[3]

• Vortex thoroughly to ensure complete dissolution.

• Aliquot and store at -20°C or -80°C, protected from light.[3] Avoid repeated freeze-thaw cycles.[3]

BODIPY™ 665/676 Working Solution (1-10 µM):

• On the day of the experiment, dilute the 10 mM stock solution in serum-free cell culture medium or phosphate-buffered saline (PBS) to the desired final concentration.[3]

• The optimal concentration should be determined empirically for each cell type but typically ranges from 800 nM to 10 µM.[3][7][8]

Positive Control Solutions:

• tert-butyl hydroperoxide (t-BHP): Prepare a stock solution of t-BHP in water. The final working concentration typically ranges from 0.4 to 3.0 mM.[4]

• Hydrogen Peroxide (H₂O₂): Prepare a fresh dilution of H₂O₂ in PBS or cell culture medium. The final working concentration typically ranges from 0.1 to 2.0 mM.[4][6]

II. Cell Staining and Treatment

• Cell Preparation: Harvest cells and adjust the cell density to 1 x 10⁶ cells/mL in a suitable buffer (e.g., PBS or Hanks' Balanced Salt Solution) or complete culture medium.

• Positive Control (Optional):

  • To a separate tube of cells, add the positive control inducing agent (e.g., t-BHP or H₂O₂) at the desired final concentration.

  • Incubate for the recommended time (e.g., 10 minutes to 24 hours, depending on the agent and cell type).[4][6]

• Staining:

  • Add the BODIPY™ 665/676 working solution to the cell suspension to achieve the desired final concentration.

  • Incubate for 30 minutes at 37°C, protected from light.[4][7]

• Washing:

  • After incubation, centrifuge the cells at a low speed (e.g., 300-400 x g) for 5 minutes.

  • Discard the supernatant and resuspend the cell pellet in 1 mL of PBS.

  • Repeat the wash step twice to remove any unbound probe.[4]

• Resuspension: Resuspend the final cell pellet in a suitable buffer for flow cytometry analysis (e.g., PBS containing 1% FBS or BSA).

III. Flow Cytometry Analysis

• Instrument Setup:

  • Use a flow cytometer equipped with a red laser (e.g., 633 nm or 640 nm) for excitation of the unoxidized probe.

  • Set up two fluorescence channels for detection:

    • Unoxidized (Far-Red): Use a filter appropriate for detecting the emission of the unoxidized probe (e.g., 660/20 nm or similar). This is often detected in the APC or a similar channel.[4]

    • Oxidized (Orange/Red): Use a filter appropriate for detecting the emission of the oxidized probe (e.g., 585/42 nm or similar).

• Data Acquisition:

  • Acquire data for unstained cells to set the baseline fluorescence.

  • Acquire data for cells stained with BODIPY™ 665/676 (untreated control).

  • Acquire data for cells treated with the positive control and stained with BODIPY™ 665/676.

  • Acquire data for your experimental samples.

  • Collect a sufficient number of events (e.g., 10,000-20,000) for each sample.

• Data Analysis:

  • Gate the cell population of interest based on forward and side scatter properties to exclude debris and aggregates.

  • Create a dot plot of the oxidized versus unoxidized fluorescence channels.

  • Calculate the ratio of the mean fluorescence intensity (MFI) of the oxidized channel to the MFI of the unoxidized channel for each sample. An increase in this ratio indicates an increase in lipid peroxidation.

Data Presentation

Table 1: Recommended Staining and Treatment Parameters

Parameter	Recommended Range	Reference
BODIPY™ 665/676 Working Concentration	800 nM - 10 µM	[3][7][8]
Incubation Time	30 minutes	[4][7]
Incubation Temperature	37°C	[7]
Positive Control (t-BHP)	0.4 - 3.0 mM	[4]
**Positive Control (H₂O₂) **	0.1 - 2.0 mM	[4][6]

Table 2: Flow Cytometer Settings

Parameter	Recommended Setting	Reference
Excitation Laser	633 nm or 640 nm	[4]
Unoxidized Emission Filter	~660-680 nm (e.g., 660/20 BP)	[4]
Oxidized Emission Filter	~580-610 nm (e.g., 585/42 BP)	[]
Detection Channel (Unoxidized)	APC or equivalent	[4]

Mandatory Visualization

Caption: Experimental workflow for measuring lipid peroxidation.

Caption: Lipid peroxidation signaling pathway.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Weak or no signal	- Insufficient probe concentration.- Probe degradation.- Low level of lipid peroxidation.	- Titrate the BODIPY™ 665/676 concentration.- Use a fresh aliquot of the probe.- Include a positive control to confirm probe activity.
High background fluorescence	- Incomplete removal of unbound probe.- Cell autofluorescence.	- Increase the number of wash steps.- Include an unstained control to assess autofluorescence.
Signal in unstained cells	- Autofluorescence in the far-red channel.	- Use an unstained control to set the background fluorescence level.- If possible, use a different channel with less autofluorescence.
Inconsistent results	- Variation in staining time or temperature.- Cell viability issues.	- Standardize all incubation steps.- Use a viability dye to exclude dead cells from the analysis.
Difficulty in resolving oxidized and unoxidized populations	- Inappropriate filter sets.- Insufficient induction of lipid peroxidation in the positive control.	- Ensure the correct filters are in place for both emission wavelengths.- Optimize the concentration and incubation time of the positive control.

References

• 2. BODIPY™ 665/676 (Lipid Peroxidation Sensor) 5 mg | Buy Online | Invitrogen™ [thermofisher.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. mdpi.com [mdpi.com]
• 6. scilit.com [scilit.com]
• 7. mdpi.com [mdpi.com]
• 8. uv.es [uv.es]

Application Notes and Protocols for BODIPY™ 665/676 in Live Cell Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

BODIPY™ 665/676 is a lipophilic, far-red fluorescent dye specifically designed to detect lipid peroxidation in live cells.[1][2][3] This probe is a valuable tool for studying oxidative stress, a process implicated in various pathologies including cancer, neurodegenerative diseases, and atherosclerosis.[2] Upon interaction with peroxyl radicals, BODIPY™ 665/676 undergoes a spectral shift, allowing for ratiometric imaging of lipid peroxidation within cellular membranes. Its high photostability and cell permeability make it an ideal candidate for real-time live-cell imaging experiments.[]

Principle of Detection

BODIPY™ 665/676 operates as a ratiometric sensor for lipid peroxidation. In its native, unoxidized state, the probe fluoresces in the far-red region of the spectrum. When it reacts with lipid peroxyl radicals, the dye becomes oxidized, leading to a shift in its fluorescence emission to a shorter wavelength (orange-red). This change in the fluorescence emission spectrum allows for the quantification of lipid peroxidation by measuring the ratio of the fluorescence intensities at two different emission wavelengths.

Quantitative Data Summary

The optimal concentration and incubation time for BODIPY™ 665/676 can vary depending on the cell type and experimental conditions. Below is a summary of concentrations and incubation times reported in various studies.

Parameter	Recommended Range/Value	Cell Type(s)	Source(s)
Stock Solution Concentration	1 - 10 mM in anhydrous DMSO	General	[1][3]
Working Concentration	50 ng/mL	COS-7	[5][6]
1.5 µg/mL	HepG2	[7]
800 nM	Human Nasal Epithelial Cells	[8]
2 µM	HeLa	[9]
1 - 10 µM	General	[10]
Incubation Time	30 minutes	HepG2, Human Nasal Epithelial Cells	[7][8]
1 hour	HeLa	[9]
16 hours (overnight)	COS-7	[5][6]

Experimental Protocols

I. General Protocol for Live Cell Staining and Imaging

This protocol provides a general guideline for staining live cells with BODIPY™ 665/676. Optimization may be required for specific cell lines and experimental setups.

Materials:

• BODIPY™ 665/676

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Live-cell imaging medium (e.g., phenol (B47542) red-free DMEM)

• Phosphate-Buffered Saline (PBS)

• Cells cultured on a suitable imaging dish or plate

Procedure:

• Prepare Stock Solution:

  • Dissolve BODIPY™ 665/676 in anhydrous DMSO to a final concentration of 1-10 mM.

  • Aliquot the stock solution and store at -20°C, protected from light.

• Prepare Working Solution:

  • On the day of the experiment, thaw an aliquot of the stock solution.

  • Dilute the stock solution in a serum-free, phenol red-free imaging medium to the desired final working concentration (e.g., 50 ng/mL - 2 µM).

• Cell Staining:

  • Grow cells to the desired confluency on a glass-bottom dish or chamber slide suitable for live-cell imaging.

  • Remove the culture medium and wash the cells once with pre-warmed PBS.

  • Add the BODIPY™ 665/676 working solution to the cells.

  • Incubate the cells for the desired time (e.g., 30 minutes to 16 hours) at 37°C in a 5% CO₂ incubator, protected from light. The optimal incubation time should be determined empirically.

• Washing (Optional but Recommended):

  • After incubation, gently remove the staining solution.

  • Wash the cells two to three times with pre-warmed imaging medium to remove any unbound dye.

• Live Cell Imaging:

  • Add fresh, pre-warmed imaging medium to the cells.

  • Image the cells using a fluorescence microscope equipped for live-cell imaging with appropriate filter sets for far-red and orange-red fluorescence.

  • For ratiometric imaging, acquire images in two separate channels corresponding to the unoxidized and oxidized forms of the dye.

II. Example Protocol for Detecting Drug-Induced Lipid Peroxidation in HepG2 Cells

This protocol is adapted from a study investigating drug-induced hepatotoxicity.[7]

Materials:

• HepG2 cells

• BODIPY™ 665/676

• Hoechst 33342 (for nuclear counterstaining)

• Propidium Iodide (PI) (to identify dead cells)

• Drug of interest

• Culture medium (e.g., Ham's F-12/Leibovitz L-15)

• 96-well imaging plates

Procedure:

• Cell Seeding:

  • Seed HepG2 cells in a 96-well, black-walled, clear-bottom imaging plate at a density that will result in 70-80% confluency at the time of imaging.

  • Allow cells to adhere and grow for 24 hours.

• Drug Treatment:

  • Treat cells with the drug of interest at various concentrations for the desired duration (e.g., 24 hours). Include appropriate vehicle controls.

• Staining:

  • Prepare a staining cocktail in culture medium containing:

    • 1.5 µg/mL BODIPY™ 665/676

    • 1.5 µg/mL Hoechst 33342

    • 1.5 µg/mL Propidium Iodide

  • Remove the drug-containing medium and add the staining cocktail to each well.

  • Incubate for 30 minutes at 37°C.

• Imaging:

  • Image the cells directly without washing using a high-content imaging system.

  • Acquire images in the appropriate channels for BODIPY™ 665/676 (oxidized and unoxidized forms), Hoechst 33342 (blue), and Propidium Iodide (red).

  • Quantify the intensity of BODIPY™ 665/676 fluorescence in the cytoplasm of live cells (PI-negative) to determine the level of lipid peroxidation.

Visualizations

Experimental Workflow

References

• 1. Invitrogen BODIPY 665/676 (Lipid Peroxidation Sensor) 5 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.co.uk]
• 2. Oxidative Stress: Signaling Pathways, Biological Functions, and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cacheby.com [cacheby.com]
• 5. Applying systems-level spectral imaging and analysis to reveal the organelle interactome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. simlab.haifa.ac.il [simlab.haifa.ac.il]
• 7. uv.es [uv.es]
• 8. mdpi.com [mdpi.com]
• 9. Increased Vulnerability to Ferroptosis in FUS-ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Bodipy 665/676 Labeling of Lipid Droplets

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bodipy 665/676 is a lipophilic fluorescent dye that serves as a valuable tool for the visualization and analysis of lipid droplets, which are dynamic organelles involved in lipid storage and metabolism. A key feature of Bodipy 665/676 is its ability to act as a sensor for lipid peroxidation, a process implicated in cellular stress and various disease states. In its native, unoxidized state, the dye fluoresces in the far-red spectrum. Upon oxidation by free radicals, its fluorescence shifts to a shorter wavelength. This dual functionality allows for both the morphological assessment of lipid droplets and the simultaneous detection of oxidative stress within these organelles.

Properties of Bodipy 665/676

Bodipy 665/676 is a hydrophobic molecule that readily partitions into the neutral lipid core of lipid droplets.[][] Its spectral properties are summarized in the table below.

Property	Unoxidized Form	Oxidized Form
Excitation Maximum (nm)	~665	~580
Emission Maximum (nm)	~676 - 688	~605
Fluorescence Color	Far-Red	Orange-Red

Experimental Protocols

I. Reagent Preparation and Storage

A. Preparation of Bodipy 665/676 Stock Solution (10 mM)

• Bodipy 665/676 is typically supplied as a solid. To prepare a 10 mM stock solution, dissolve 1 mg of the dye in 223 µL of anhydrous dimethyl sulfoxide (B87167) (DMSO).[3]

• Vortex thoroughly to ensure the dye is completely dissolved.

B. Storage of Stock Solution

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C, protected from light.[3] A stock solution stored at -20°C should be used within one month, while storage at -80°C can extend its shelf life to six months.[3]

C. Preparation of Bodipy 665/676 Working Solution (1-10 µM)

• On the day of the experiment, thaw an aliquot of the 10 mM stock solution at room temperature.

• Dilute the stock solution to a final working concentration of 1-10 µM in a suitable buffer such as phosphate-buffered saline (PBS) or serum-free cell culture medium.[3] The optimal concentration should be determined empirically for each cell type and experimental condition, though a starting concentration of 1-2 µM is often recommended.[]

II. Staining Protocol for Live Cells

This protocol allows for the real-time visualization of lipid droplets in living cells.

• Cell Seeding: Plate cells on glass-bottom dishes or coverslips suitable for fluorescence microscopy and culture until they reach the desired confluency.

• Preparation of Staining Solution: Prepare the Bodipy 665/676 working solution as described in section I-C.

• Cell Washing: Gently wash the cells twice with pre-warmed PBS or serum-free medium to remove any residual serum.

• Staining: Remove the wash buffer and add the Bodipy 665/676 working solution to the cells.

• Incubation: Incubate the cells for 15-30 minutes at 37°C, protected from light.[]

• Washing: Remove the staining solution and wash the cells two to three times with pre-warmed PBS or imaging medium to remove any unbound dye.[]

• Imaging: Image the cells immediately using a fluorescence microscope equipped with appropriate filter sets for the far-red and red channels.

III. Staining Protocol for Fixed Cells

This protocol is suitable for endpoint assays and for co-staining with antibodies (immunofluorescence).

• Cell Seeding and Fixation: Plate cells on coverslips. After experimental treatment, wash the cells with PBS and fix with 2-4% paraformaldehyde in PBS for 10-15 minutes at room temperature.[]

• Washing: Wash the cells three times with PBS for 5 minutes each to remove the fixative.

• Permeabilization (Optional, for Immunofluorescence): If co-staining with antibodies that target intracellular epitopes, permeabilize the cells with a detergent such as 0.1% Triton X-100 or saponin (B1150181) in PBS for 10-15 minutes. Note that detergents can potentially affect lipid droplet morphology, so this step should be performed with care.

• Washing after Permeabilization: If permeabilized, wash the cells three times with PBS.

• Staining: Add the Bodipy 665/676 working solution and incubate for 20-60 minutes at room temperature, protected from light.[]

• Washing: Wash the cells three times with PBS to remove excess dye.

• Mounting: Mount the coverslips onto microscope slides using an anti-fade mounting medium.

• Imaging: Visualize the stained lipid droplets using a fluorescence or confocal microscope.

Data Presentation

The following table summarizes the key parameters for Bodipy 665/676 labeling of lipid droplets.

Parameter	Live Cell Staining	Fixed Cell Staining
Fixation	Not applicable	2-4% Paraformaldehyde
Working Concentration	1-10 µM	1-10 µM
Incubation Time	15-30 minutes	20-60 minutes
Incubation Temperature	37°C	Room Temperature
Washing Buffer	PBS or serum-free medium	PBS

Visualization of Experimental Workflow

Caption: Experimental workflow for Bodipy 665/676 staining of lipid droplets in live and fixed cells.

Troubleshooting

Issue	Possible Cause	Suggested Solution
High Background	- Dye concentration too high- Insufficient washing- Dye aggregation	- Titrate down the working concentration of Bodipy 665/676.- Increase the number and duration of washing steps.[]- Ensure the stock solution is fully dissolved and vortex the working solution before use.
Weak Signal	- Dye concentration too low- Short incubation time- Photobleaching	- Increase the working concentration of the dye.- Increase the incubation time.- Minimize exposure to excitation light during imaging. Use an anti-fade mounting medium for fixed cells.
No Staining	- Incorrect filter sets- Degraded dye	- Ensure the microscope filters are appropriate for the excitation and emission spectra of Bodipy 665/676.- Use a fresh aliquot of the stock solution.

Image Analysis

Quantitative analysis of lipid droplet number, size, and fluorescence intensity can be performed using image analysis software such as ImageJ/Fiji.[] A general workflow involves:

• Image Acquisition: Capture images using appropriate fluorescence channels.

• Image Pre-processing: Convert images to 8-bit or 16-bit grayscale.

• Thresholding: Apply a threshold to segment the lipid droplets from the background.

• Particle Analysis: Use the "Analyze Particles" function to measure the number, area, and mean intensity of the identified lipid droplets.

Concluding Remarks

Bodipy 665/676 is a versatile tool for studying lipid droplets. By following these protocols, researchers can obtain high-quality images for both qualitative and quantitative analysis of lipid droplet dynamics and their association with oxidative stress. It is important to optimize staining conditions for each specific cell type and experimental setup to ensure reliable and reproducible results.

References

• 3. medchemexpress.com [medchemexpress.com]

Application of BODIPY™ 665/676 in a Landmark Study of Drug-Induced Oxidative Stress

Introduction

The assessment of drug-induced oxidative stress is a critical component of preclinical safety evaluation and mechanistic toxicology. A key event in cellular oxidative damage is lipid peroxidation, the process by which reactive oxygen species (ROS) attack polyunsaturated fatty acids in cellular membranes, leading to cell damage and, ultimately, cell death. The fluorescent probe BODIPY™ 665/676 is a lipophilic dye specifically designed to detect and quantify lipid peroxidation in live cells, making it an invaluable tool for researchers, scientists, and drug development professionals. This document provides detailed application notes and protocols for the use of BODIPY™ 665/676 in studying drug-induced oxidative stress, with a focus on high-content screening (HCS) and flow cytometry applications.

Principle of Detection

BODIPY™ 665/676 is a unique fluorescent sensor that exhibits a distinct shift in its fluorescence emission spectrum upon oxidation. In its native, reduced state, the probe is localized to cellular membranes and emits a bright red fluorescence. Upon interaction with peroxyl radicals, which are hallmarks of lipid peroxidation, the BODIPY™ core is oxidized. This chemical modification results in a dramatic shift of the fluorescence emission to a shorter wavelength, appearing as orange-green fluorescence. This ratiometric reporting capability allows for a sensitive and quantitative assessment of lipid peroxidation, as the ratio of the oxidized to the reduced form of the probe can be precisely measured, minimizing artifacts related to probe concentration, cell number, or instrument settings.

Data Presentation

The following tables summarize representative quantitative data from studies utilizing BODIPY™ 665/676 to assess drug-induced lipid peroxidation in the human hepatoma cell line, HepG2. These data are synthesized from findings reported in seminal high-content screening studies of hepatotoxic compounds.

Table 1: High-Content Screening of Drug-Induced Lipid Peroxidation in HepG2 Cells

Compound	Concentration (µM)	Incubation Time (hours)	Lipid Peroxidation (Fold Change in Oxidized BODIPY™ 665/676 Fluorescence)
Vehicle Control (0.5% DMSO)	-	24	1.0
Amiodarone	10	24	1.8
30	24	2.5
100	24	4.2
Tamoxifen	10	24	1.5
50	24	2.1
100	24	3.0
tert-Butyl Hydroperoxide (t-BHP)	10	3	2.5
(Positive Control)	100	3	6.8
200	3	12.5

Data are representative and synthesized from multiparametric hepatotoxicity studies. The fold change is normalized to the vehicle-treated control cells.

Table 2: Flow Cytometry Analysis of Drug-Induced Lipid Peroxidation in a Cellular Model

Treatment	Concentration	Incubation Time	Percentage of BODIPY™ 665/676 Positive Cells (Oxidized)
Untreated Control	-	4	5%
Simvastatin	10 µM	4	15%
25 µM	4	35%
tert-Butyl Hydroperoxide (t-BHP)	200 µM	4	85%
(Positive Control)

This table presents illustrative data based on studies investigating statin-induced oxidative stress. The percentage of positive cells represents the population exhibiting a significant shift in fluorescence towards the oxidized form of the probe.

Experimental Protocols

Protocol 1: High-Content Screening (HCS) for Drug-Induced Lipid Peroxidation

This protocol is adapted from multiparametric toxicity screening assays in HepG2 cells.

Materials:

• HepG2 cells

• 96-well, black-walled, clear-bottom imaging plates

• Cell culture medium (e.g., Eagle's Minimum Essential Medium with 10% FBS)

• Test compounds (e.g., Amiodarone, Tamoxifen) and positive control (t-BHP)

• BODIPY™ 665/676 stock solution (10 mM in DMSO)

• Hoechst 33342 nuclear stain

• Phosphate-Buffered Saline (PBS)

• High-content imaging system

Procedure:

• Cell Seeding: Seed HepG2 cells in 96-well imaging plates at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compounds and the positive control (t-BHP) in cell culture medium. Add the compounds to the respective wells and incubate for the desired period (e.g., 3 or 24 hours). Include vehicle control wells (e.g., 0.5% DMSO).

• Staining:

  • Prepare a staining solution containing BODIPY™ 665/676 at a final concentration of 1-5 µg/mL and Hoechst 33342 at 1.5 µg/mL in cell culture medium.

  • Remove the compound-containing medium from the wells and add the staining solution.

  • Incubate the plate for 30-60 minutes at 37°C, protected from light.

• Washing: Gently wash the cells twice with pre-warmed PBS.

• Imaging: Acquire images using a high-content imaging system. Use appropriate filter sets for Hoechst 33342 (nuclei), the reduced form of BODIPY™ 665/676 (red channel), and the oxidized form (green/orange channel).

• Image Analysis: Use the imaging software to identify individual cells based on the nuclear stain. Quantify the mean fluorescence intensity of the oxidized BODIPY™ 665/676 signal within the cytoplasm of each cell. Normalize the data to the vehicle control to determine the fold change in lipid peroxidation.

Protocol 2: Flow Cytometry for Quantifying Drug-Induced Lipid Peroxidation

This protocol is designed for the suspension analysis of cells.

Materials:

• Suspension or adherent cells

• 6-well plates or culture flasks

• Cell culture medium

• Test compounds (e.g., Simvastatin) and positive control (t-BHP)

• BODIPY™ 665/676 stock solution (10 mM in DMSO)

• Trypsin-EDTA (for adherent cells)

• Flow cytometry tubes

• Flow cytometer with appropriate lasers and filters

Procedure:

• Cell Culture and Treatment: Culture cells to 70-80% confluency. Treat the cells with the test compounds and positive control for the desired duration.

• Cell Harvesting:

  • For suspension cells, gently collect the cells by centrifugation.

  • For adherent cells, wash with PBS and detach using Trypsin-EDTA. Neutralize the trypsin with complete medium and collect the cells by centrifugation.

• Staining:

  • Resuspend the cell pellet in 1 mL of pre-warmed cell culture medium.

  • Prepare a working solution of BODIPY™ 665/676 at a final concentration of 800 nM.

  • Add the staining solution to the cell suspension and incubate for 30 minutes at 37°C, protected from light.

• Washing: Wash the cells once with PBS and resuspend in 0.5 mL of PBS for analysis.

• Flow Cytometry:

  • Analyze the cells on a flow cytometer.

  • Use a red laser (e.g., 633 nm or 640 nm) for excitation.

  • Detect the emission of the reduced form of BODIPY™ 665/676 in a far-red channel (e.g., 670/30 nm) and the oxidized form in an orange/yellow channel (e.g., 585/42 nm).

  • Gate on the live cell population based on forward and side scatter.

  • Quantify the percentage of cells showing an increased signal in the oxidized channel and/or the shift in the mean fluorescence intensity.

Visualizations

Caption: High-content screening workflow for assessing drug-induced lipid peroxidation.

Caption: Mechanism of BODIPY™ 665/676 fluorescence shift upon oxidation.

Caption: Simplified signaling pathway of drug-induced ferroptosis leading to lipid peroxidation.

Measuring Lipid Peroxidation with Bodipy 665/676 in a Plate Reader: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid peroxidation is a critical process implicated in numerous physiological and pathological conditions, including cellular damage, aging, and diseases such as cancer and neurodegeneration. It is a hallmark of a specific form of regulated cell death known as ferroptosis.[1][2] The accurate measurement of lipid peroxidation is therefore crucial for research in these areas. Bodipy 665/676 is a lipophilic fluorescent probe that serves as a sensitive indicator of lipid peroxidation.[3] In its native, unoxidized state, the probe exhibits red fluorescence. Upon interaction with peroxyl radicals, which are key mediators of lipid peroxidation, the dye undergoes a spectral shift to orange fluorescence.[] This ratiometric change allows for a quantitative assessment of lipid peroxidation, making it a valuable tool for high-throughput screening and mechanistic studies using a microplate reader.[5][6]

Principle of the Assay

The Bodipy 665/676 assay is based on the change in fluorescence emission of the probe upon oxidation. The lipophilic nature of the dye allows it to readily incorporate into cellular membranes and lipid droplets, the primary sites of lipid peroxidation.[7][8]

• Unoxidized Bodipy 665/676: Exhibits a fluorescence emission maximum at approximately 676 nm (red).

• Oxidized Bodipy 665/676: Following reaction with peroxyl radicals, the fluorescence emission maximum shifts to a lower wavelength, around 605 nm (orange).[]

The extent of lipid peroxidation can be determined by measuring the fluorescence intensity at both wavelengths. An increase in the ratio of orange to red fluorescence is indicative of increased lipid peroxidation. Ratiometric analysis provides a more robust measurement as it can correct for variations in probe concentration, cell number, and photobleaching.[2][6][9]

Application Notes

Applications:

• Quantification of Oxidative Stress: Assess the level of lipid peroxidation in cells treated with various stimuli, such as drugs, toxins, or other experimental conditions.[5]

• Ferroptosis Research: As a key indicator of ferroptosis, this assay is instrumental in studying the mechanisms of this cell death pathway and for screening compounds that induce or inhibit it.[1][10]

• Drug Discovery and Development: Screen for compounds with antioxidant properties that can mitigate lipid peroxidation or for pro-oxidant compounds that may have therapeutic potential in cancer.

• Toxicology Studies: Evaluate the potential of xenobiotics to induce oxidative damage in cells.

Cell Types:

This assay is suitable for use with a wide variety of adherent and suspension cell lines. Optimal cell seeding densities should be determined empirically for each cell type to ensure a healthy monolayer or suspension at the time of the assay.[5][11]

Controls:

• Positive Controls: To induce lipid peroxidation, cells can be treated with known ferroptosis inducers such as:

  • Erastin: An inhibitor of the cystine/glutamate antiporter (system Xc-), leading to glutathione (B108866) (GSH) depletion and subsequent accumulation of lipid peroxides.[1][10]

  • RSL3 (RAS-selective lethal 3): A direct inhibitor of glutathione peroxidase 4 (GPX4), a key enzyme that neutralizes lipid peroxides.[10]

• Negative Controls: To inhibit lipid peroxidation, cells can be co-treated with inhibitors of ferroptosis:

  • Ferrostatin-1 (Fer-1): A potent inhibitor of ferroptosis that acts as a radical-trapping antioxidant.[1][12][13]

  • Liproxstatin-1: Another highly effective inhibitor of ferroptosis that prevents lipid peroxidation.[13][14]

• Vehicle Control: Cells treated with the same solvent (e.g., DMSO) used to dissolve the test compounds.

• Unstained Control: Cells that have not been loaded with Bodipy 665/676 to determine the background autofluorescence.

Data Analysis:

The primary output of the assay is the fluorescence intensity measured in the red and orange channels. The ratio of the orange fluorescence to the red fluorescence is then calculated for each well. This ratio is a direct measure of the extent of lipid peroxidation. Data can be normalized to the vehicle control to determine the fold change in lipid peroxidation under different experimental conditions.

Experimental Protocols

Materials

• Bodipy 665/676 (dissolved in anhydrous DMSO to a stock concentration of 1-10 mM)[3]

• 96-well black, clear-bottom microplates

• Cell culture medium (serum-free medium is recommended for the staining step)[3]

• Phosphate-buffered saline (PBS)

• Test compounds, positive controls (e.g., Erastin, RSL3), and negative controls (e.g., Ferrostatin-1)

• Fluorescence microplate reader with excitation and emission filters for both the oxidized and unoxidized forms of Bodipy 665/676.

Plate Reader Settings

Parameter	Unoxidized Bodipy 665/676	Oxidized Bodipy 665/676
Excitation Wavelength	~665 nm	~580 nm
Emission Wavelength	~676 nm	~605 nm

Note: Optimal excitation and emission wavelengths may vary slightly depending on the specific microplate reader and filter sets used. It is recommended to perform a spectral scan to determine the optimal settings for your instrument.

Detailed Protocol for Adherent Cells

• Cell Seeding:

  • Seed cells in a 96-well black, clear-bottom plate at a density that will result in 70-80% confluency on the day of the experiment. For many cell lines, a density of 1 x 10⁴ to 5 x 10⁴ cells per well is a good starting point.[5][11]

  • Incubate the plate at 37°C in a humidified CO₂ incubator for 24 hours.

• Compound Treatment:

  • Prepare dilutions of test compounds, positive controls, and negative controls in cell culture medium.

  • Remove the old medium from the wells and add the medium containing the treatment compounds.

  • Incubate for the desired period (e.g., 6, 12, or 24 hours) to induce or inhibit lipid peroxidation.

• Bodipy 665/676 Staining:

  • Prepare a working solution of Bodipy 665/676 at a final concentration of 1-10 µM in serum-free medium.[3] The optimal concentration should be determined empirically.

  • Remove the treatment medium and wash the cells once with warm PBS.

  • Add the Bodipy 665/676 working solution to each well.

  • Incubate for 30-60 minutes at 37°C, protected from light.

• Fluorescence Measurement:

  • After incubation, gently wash the cells twice with warm PBS to remove any excess probe.

  • Add 100 µL of PBS or a suitable imaging buffer to each well.

  • Measure the fluorescence intensity in the plate reader using the appropriate settings for both the unoxidized (red) and oxidized (orange) forms of the probe.

• Data Analysis:

  • Subtract the background fluorescence (from unstained wells) from all readings.

  • Calculate the ratio of the orange fluorescence to the red fluorescence for each well.

  • Normalize the ratios of the treated wells to the vehicle control wells to determine the fold change in lipid peroxidation.

Data Presentation

Quantitative data should be summarized in a clear and structured table to allow for easy comparison between different treatment groups.

Table 1: Example Data of Lipid Peroxidation Measured by Bodipy 665/676 in a Plate Reader

Treatment Group	Concentration	Orange Fluorescence (RFU)	Red Fluorescence (RFU)	Orange/Red Ratio	Fold Change vs. Vehicle
Vehicle Control	-	1500	12000	0.125	1.0
Erastin (Positive Control)	10 µM	9000	6000	1.500	12.0
RSL3 (Positive Control)	1 µM	10500	5250	2.000	16.0
Test Compound A	5 µM	2000	11000	0.182	1.45
Test Compound B	5 µM	7500	7000	1.071	8.57
Erastin + Ferrostatin-1	10 µM + 1 µM	1800	11500	0.157	1.25

RFU: Relative Fluorescence Units

Mandatory Visualizations

Signaling Pathway

Caption: Signaling pathway of ferroptosis leading to lipid peroxidation.

Experimental Workflow

Caption: Experimental workflow for measuring lipid peroxidation.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Weak Fluorescence Signal	- Insufficient probe concentration.- Short staining duration.- Low cell number.- Photobleaching.	- Optimize Bodipy 665/676 concentration (try a range of 1-10 µM).[3]- Increase incubation time with the probe (e.g., up to 60 minutes).- Increase cell seeding density.- Minimize exposure of the plate to light during staining and reading. Use a plate reader with a stable light source.[7][]
High Background Fluorescence	- Incomplete removal of excess probe.- Autofluorescence from cells or medium.- Probe aggregation.	- Increase the number and rigor of washing steps after staining.[][]- Use phenol (B47542) red-free medium for the final reading step.- Include an unstained control to subtract background autofluorescence.- Ensure the Bodipy 665/676 stock solution is fully dissolved in DMSO before diluting in aqueous buffer. Vortex the working solution immediately before adding to cells.[17]
Inconsistent Results	- Uneven cell seeding.- Edge effects in the microplate.- Phototoxicity from the probe or plate reader.	- Ensure a single-cell suspension before seeding and use proper pipetting techniques to achieve a uniform cell distribution.[18]- Avoid using the outer wells of the plate, or fill them with PBS to maintain humidity.- Reduce the concentration of the probe and minimize the exposure time in the plate reader.
No Response to Positive Controls	- Inactive positive control compounds.- Cells are resistant to the chosen inducer.- Insufficient incubation time.	- Use fresh, validated lots of Erastin or RSL3.- Try different positive controls or a combination of inducers.- Perform a time-course experiment to determine the optimal treatment duration for your cell line.

References

• 1. Lipid peroxidation and the subsequent cell death transmitting from ferroptotic cells to neighboring cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. support.nanotempertech.com [support.nanotempertech.com]
• 3. medchemexpress.com [medchemexpress.com]
• 5. uv.es [uv.es]
• 6. benchchem.com [benchchem.com]
• 7. Recent Advances in Fluorescent Probes for Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Physical and chemical modifications of lipid structures to inhibit permeation of free radicals in a supported lipid membrane model - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 9. scispace.com [scispace.com]
• 10. RSL3 and Erastin differentially regulate redox signaling to promote Smac mimetic-induced cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 11. KoreaMed Synapse [synapse.koreamed.org]
• 12. Ferrostatins Inhibit Oxidative Lipid Damage and Cell Death in Diverse Disease Models - PMC [pmc.ncbi.nlm.nih.gov]
• 13. On the Mechanism of Cytoprotection by Ferrostatin-1 and Liproxstatin-1 and the Role of Lipid Peroxidation in Ferroptotic Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. revvity.com [revvity.com]

Application Notes and Protocols: Bodipy 665/676 in Combination with Other Fluorescent Probes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and technical information for utilizing the far-red fluorescent probe Bodipy 665/676 in combination with other fluorophores for multiplex imaging and Förster Resonance Energy Transfer (FRET) applications.

Introduction to Bodipy 665/676

Bodipy 665/676 is a lipophilic fluorescent dye characterized by its sharp excitation and emission peaks in the far-red region of the spectrum. Its primary application is as a sensor for lipid peroxidation, where its fluorescence emission shifts from red to orange upon oxidation. This property, combined with its high photostability and quantum yield, makes it a valuable tool for studying oxidative stress in live cells and for use in high-content screening assays. Its long-wavelength emission minimizes spectral overlap with common green and red fluorescent probes, making it an excellent candidate for multiplex imaging.

Data Presentation: Spectral Properties of Bodipy 665/676 and Companion Probes

For successful multiplex fluorescence imaging, careful selection of fluorophores with minimal spectral overlap is crucial. The following table summarizes the key spectral properties of Bodipy 665/676 and other commonly used fluorescent probes that are spectrally compatible.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)	Primary Application
Bodipy 665/676	~665	~676	~130,000	>0.6	Lipid Peroxidation Sensor, Far-Red Labeling
DAPI	~358 (bound to DNA)	~461 (bound to DNA)	~27,000 (bound to DNA)[1]	~0.92 (bound to DNA)[1]	Nuclear Staining
Nile Red	~552 (in nonpolar lipids)	~636 (in nonpolar lipids)	~38,000[2][3]	~0.7 (in nonpolar environments)[2]	Lipid Droplet Staining, FRET Acceptor
EGFP	~488	~507	~56,000[4][5]	~0.60[5][6]	Green Fluorescent Protein Tag
mCherry	~587	~610	~72,000[7][8]	~0.22[8][9]	Red Fluorescent Protein Tag

Application 1: Multiplex Imaging of Lipid Peroxidation and Nuclear Morphology

This protocol describes the simultaneous visualization of lipid peroxidation and nuclear morphology in cultured mammalian cells using Bodipy 665/676 and DAPI.

Experimental Protocol

Materials:

• Bodipy 665/676 (stock solution in DMSO)

• DAPI (4',6-diamidino-2-phenylindole, dihydrochloride) (stock solution in deionized water or DMF)

• Mammalian cells cultured on coverslips or in imaging plates

• Phosphate-buffered saline (PBS), pH 7.4

• Fixative solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Antifade mounting medium

Procedure:

• Cell Culture and Treatment: Culture cells to the desired confluency. If applicable, treat cells with compounds of interest to induce or inhibit lipid peroxidation.

• Bodipy 665/676 Staining (Live Cells):

  • Prepare a fresh working solution of Bodipy 665/676 in pre-warmed cell culture medium at a final concentration of 1-5 µM.

  • Remove the culture medium from the cells and wash once with warm PBS.

  • Add the Bodipy 665/676 staining solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.

• Fixation:

  • Wash the cells twice with PBS.

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Permeabilization:

  • Wash the cells three times with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.

• DAPI Staining:

  • Wash the cells twice with PBS.

  • Prepare a DAPI working solution in PBS at a final concentration of 300 nM.

  • Incubate the cells with the DAPI solution for 5 minutes at room temperature, protected from light.

• Washing and Mounting:

  • Wash the cells three times with PBS.

  • Mount the coverslips onto microscope slides using an antifade mounting medium.

• Imaging:

  • Image the stained cells using a fluorescence microscope equipped with appropriate filter sets for DAPI (Ex/Em: ~360/460 nm) and Bodipy 665/676 (Ex/Em: ~650/680 nm).

  • To minimize bleed-through, acquire images sequentially.

Multiplex staining workflow diagram.

Application 2: FRET-based Analysis of Endoplasmic Reticulum Membrane Fluidity

This application utilizes a FRET pair consisting of a Bodipy derivative as the donor and Nile Red as the acceptor to probe changes in the fluidity of the endoplasmic reticulum (ER) membrane. In a less fluid (more rigid) membrane environment, the donor and acceptor are held in closer proximity, leading to more efficient FRET.

Signaling Pathway and FRET Mechanism

FRET mechanism between Bodipy and Nile Red.

Experimental Protocol

Materials:

• Bodipy-Nile Red FRET probe

• Cultured cells (e.g., HepG2)

• Live-cell imaging medium

• Confocal microscope with spectral imaging capabilities or appropriate filter sets for donor and acceptor emission.

Procedure:

• Cell Seeding: Seed cells in a suitable imaging dish (e.g., glass-bottom dish).

• Probe Loading:

  • Prepare a working solution of the Bodipy-Nile Red FRET probe in the imaging medium at a final concentration of 0.2 µM.

  • Incubate the cells with the probe solution for 15 minutes at 37°C.

• Washing: Wash the cells twice with fresh imaging medium to remove any excess probe.

• Imaging:

  • Image the cells using a confocal microscope.

  • Excite the Bodipy donor at ~488 nm.

  • Simultaneously collect emission in two channels:

    • Donor channel (e.g., 500-530 nm for the Bodipy moiety).

    • Acceptor/FRET channel (e.g., 585 nm long-pass for the Nile Red moiety).

• Data Analysis:

  • Calculate the FRET efficiency by determining the ratio of the acceptor fluorescence intensity to the donor fluorescence intensity for each pixel.

  • Changes in this ratio will reflect changes in membrane fluidity. An increase in the FRET ratio indicates a decrease in membrane fluidity.

Application 3: Co-visualization of Lipid Droplets and a GFP-tagged Protein

This protocol allows for the simultaneous imaging of neutral lipid droplets stained with Bodipy 665/676 and a protein of interest tagged with a green fluorescent protein (GFP), such as EGFP.

Experimental Protocol

Materials:

• Cells expressing a GFP-tagged protein of interest

• Bodipy 665/676

• Live-cell imaging medium

• Confocal microscope with appropriate laser lines and detectors.

Procedure:

• Cell Culture: Culture the cells expressing the GFP-fusion protein in an imaging dish.

• Bodipy 665/676 Staining:

  • Prepare a working solution of Bodipy 665/676 in the imaging medium at a final concentration of 50-100 ng/mL.

  • Incubate the cells with the staining solution for 15-30 minutes at 37°C.

• Washing: Gently wash the cells once with fresh imaging medium.

• Imaging:

  • Image the cells using a confocal microscope.

  • Use a 488 nm laser line to excite EGFP and a ~640 nm laser line to excite Bodipy 665/676.

  • Collect the emission for EGFP at ~500-550 nm and for Bodipy 665/676 at ~660-700 nm.

  • Acquire images sequentially to avoid spectral bleed-through.

Co-visualization experimental workflow.

These protocols provide a starting point for utilizing Bodipy 665/676 in combination with other fluorescent probes. Optimization of staining concentrations, incubation times, and imaging parameters may be necessary for specific cell types and experimental conditions.

References

• 1. FluoroFinder [app.fluorofinder.com]
• 2. Nile Red *CAS 7385-67-3* | AAT Bioquest [aatbio.com]
• 3. Extinction Coefficient [Nile Red] | AAT Bioquest [aatbio.com]
• 4. Extinction Coefficient [EGFP] | AAT Bioquest [aatbio.com]
• 5. FluoroFinder [app.fluorofinder.com]
• 6. Green fluorescent protein - Wikipedia [en.wikipedia.org]
• 7. Extinction Coefficient [mCherry] | AAT Bioquest [aatbio.com]
• 8. Excitation and emission information for Living Colors fluorescent proteins [takarabio.com]
• 9. proteopedia.org [proteopedia.org]

Application Notes and Protocols for High-Throughput Screening of Antioxidants using BODIPY™ 665/676

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the ability of biological systems to detoxify these reactive intermediates, is implicated in the pathogenesis of numerous diseases, including cancer, neurodegenerative disorders, and cardiovascular disease. Lipid peroxidation, the oxidative degradation of lipids, is a primary contributor to cellular damage mediated by oxidative stress. Consequently, the identification and characterization of novel antioxidant compounds that can mitigate lipid peroxidation is a critical area of research and drug development.

BODIPY™ 665/676 is a lipophilic fluorescent dye specifically designed for the detection and quantification of lipid peroxidation in biological membranes.[] This ratiometric sensor offers a robust platform for high-throughput screening (HTS) of antioxidant candidates due to its distinct fluorescence shift upon oxidation. In its native, unoxidized state, BODIPY™ 665/676 emits a bright red fluorescence. Upon interaction with peroxyl radicals, the dye undergoes oxidation, resulting in a shift to a shorter wavelength and emission of orange fluorescence.[] This ratiometric capability allows for a sensitive and reproducible quantification of lipid peroxidation, making it an ideal tool for screening large compound libraries for antioxidant activity.[2]

These application notes provide a detailed overview and experimental protocols for utilizing BODIPY™ 665/676 in a high-throughput format to screen for and characterize antioxidant compounds.

Principle of the Assay

The BODIPY™ 665/676-based antioxidant screening assay is founded on the principle of competitive inhibition of lipid peroxidation. In a cellular or liposomal model system, oxidative stress is induced, leading to the generation of peroxyl radicals. These radicals attack polyunsaturated fatty acids within the lipid bilayer, initiating a chain reaction of lipid peroxidation. BODIPY™ 665/676, incorporated into the lipid environment, also reacts with these peroxyl radicals, resulting in a measurable shift in its fluorescence emission.

Antioxidant compounds present in the system will compete with both the lipids and the BODIPY™ probe for these peroxyl radicals. Effective antioxidants will scavenge the radicals, thereby inhibiting the oxidation of both the lipids and the probe. This protective effect is quantified by measuring the fluorescence of BODIPY™ 665/676. A higher ratio of red to orange fluorescence indicates greater antioxidant activity. By testing a range of concentrations for each compound, a dose-response curve can be generated to determine the compound's potency (e.g., IC50 or EC50).

Data Presentation

Compound	Compound Class	Test System	Oxidative Stress Inducer	IC50 / EC50 (µM)	Relative Antioxidant Activity (vs. Trolox)	Reference
Trolox	Vitamin E analog	Liposomes	AMVN	N/A	1.0	[3]
α-Tocopherol	Vitamin E	Liposomes	AMVN	Data not available	0.6	[3]
β-Carotene	Carotenoid	Liposomes	AMVN	Data not available	0.1	[3]
Lutein	Carotenoid	Liposomes	AMVN	Data not available	0.4	[3]
Probucol	Synthetic Phenol	Liposomes	AMVN	Data not available	0.1	[3]
Astaxanthin	Carotenoid	Organic Media	AMVN	Data not available	Similar to Trolox	[3]
Quercetin	Flavonoid	HepG2 Cells	AAPH	Data not available	Data not available
Luteolin	Flavonoid	HepG2 Cells	AAPH	Data not available	Data not available
Test Compound X	e.g., Polyphenol	e.g., HeLa Cells	e.g., H2O2	User-determined	User-determined

N/A - Not Applicable as Trolox is the standard for comparison. AMVN - 2,2'-Azobis(2,4-dimethylvaleronitrile) AAPH - 2,2'-Azobis(2-amidinopropane) dihydrochloride (B599025)

Experimental Protocols

Protocol 1: Cell-Based High-Throughput Screening of Antioxidants

This protocol describes a cell-based assay in a 96- or 384-well plate format for screening antioxidant compounds.

Materials:

• BODIPY™ 665/676 (store at -20°C, protected from light)

• Cell line (e.g., HepG2, HeLa, or other relevant cell line)

• Cell culture medium (e.g., DMEM, MEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Phosphate-Buffered Saline (PBS)

• Test compounds and positive control (e.g., Trolox, Quercetin)

• Oxidative stress inducer (e.g., 2,2'-Azobis(2-amidinopropane) dihydrochloride (AAPH), tert-butyl hydroperoxide (TBHP), or H₂O₂)

• Dimethyl sulfoxide (B87167) (DMSO, high purity)

• Black, clear-bottom 96- or 384-well cell culture plates

• Fluorescence microplate reader with filters for red and orange fluorescence

Procedure:

• Cell Seeding:

  • Culture cells to ~80-90% confluency.

  • Trypsinize and resuspend cells in fresh culture medium.

  • Seed cells into black, clear-bottom 96-well plates at a density of 5 x 10⁴ cells/well (or 1 x 10⁴ cells/well for 384-well plates) in 100 µL (or 25 µL for 384-well plates) of culture medium.

  • Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of BODIPY™ 665/676 in DMSO (e.g., 1-10 mM).

  • Prepare serial dilutions of test compounds and positive controls in cell culture medium. The final DMSO concentration should not exceed 0.5%.

  • Remove the culture medium from the wells.

  • Add 50 µL (or 12.5 µL for 384-well plates) of the diluted test compounds or controls to the respective wells. Include vehicle control wells (medium with the same final concentration of DMSO).

  • Incubate for 1-24 hours (optimize incubation time based on the compounds being tested) at 37°C in a 5% CO₂ incubator.

• Probe Loading:

  • Prepare a working solution of BODIPY™ 665/676 in pre-warmed serum-free culture medium (final concentration typically 1-5 µM).

  • Remove the compound-containing medium from the wells.

  • Wash the cells once with 100 µL (or 25 µL for 384-well plates) of warm PBS.

  • Add 50 µL (or 12.5 µL for 384-well plates) of the BODIPY™ 665/676 working solution to each well.

  • Incubate for 30-60 minutes at 37°C in a 5% CO₂ incubator, protected from light.

• Induction of Oxidative Stress:

  • Prepare a fresh solution of the oxidative stress inducer in serum-free medium (e.g., 600 µM AAPH). The optimal concentration should be determined empirically to induce a significant but not maximal level of lipid peroxidation.

  • Remove the probe-containing medium.

  • Wash the cells once with 100 µL (or 25 µL for 384-well plates) of warm PBS.

  • Add 100 µL (or 25 µL for 384-well plates) of the oxidative stress inducer solution to all wells except for the negative control wells (which receive medium without the inducer).

• Fluorescence Measurement:

  • Immediately place the plate in a pre-warmed (37°C) fluorescence microplate reader.

  • Measure the fluorescence intensity kinetically for 1-2 hours at intervals of 5 minutes.

    • Unoxidized BODIPY™ 665/676 (Red): Excitation ~650 nm / Emission ~670 nm

    • Oxidized BODIPY™ 665/676 (Orange): Excitation ~580 nm / Emission ~610 nm

  • Alternatively, an endpoint reading can be taken after a fixed incubation time (e.g., 60 minutes).

• Data Analysis:

  • Calculate the ratio of orange to red fluorescence intensity for each well at each time point or at the endpoint.

  • Normalize the fluorescence ratio of the test compound wells to the vehicle control wells.

  • Plot the normalized fluorescence ratio against the concentration of the test compound.

  • Determine the IC50 value (the concentration of the compound that inhibits lipid peroxidation by 50%) by fitting the data to a sigmoidal dose-response curve.

Protocol 2: Acellular Liposome-Based Antioxidant Assay

This protocol provides a simpler, cell-free method for assessing the direct radical-scavenging activity of compounds.

Materials:

• BODIPY™ 665/676

• Phospholipids (B1166683) (e.g., L-α-phosphatidylcholine)

• Chloroform (B151607)

• Phosphate-Buffered Saline (PBS)

• Lipid-soluble radical initiator (e.g., 2,2'-Azobis(2,4-dimethylvaleronitrile) - AMVN)

• Test compounds and positive control (e.g., Trolox)

• DMSO

• Black 96-well plates

• Fluorescence microplate reader

Procedure:

• Liposome Preparation:

  • Dissolve phospholipids and BODIPY™ 665/676 (at a molar ratio of approximately 200:1) in chloroform in a round-bottom flask.

  • Evaporate the chloroform under a stream of nitrogen to form a thin lipid film.

  • Hydrate the lipid film with PBS by vortexing to form multilamellar vesicles.

  • For unilamellar vesicles, sonicate the suspension on ice or extrude it through a polycarbonate membrane.

• Assay Setup:

  • In a 96-well plate, add the following to each well:

    • Liposome suspension

    • Test compound or control (dissolved in DMSO, final concentration ≤ 0.5%)

    • PBS to reach the final volume.

  • Prepare a stock solution of AMVN in a suitable solvent (e.g., ethanol (B145695) or DMSO).

• Initiation of Peroxidation and Measurement:

  • Add the AMVN solution to each well to initiate the peroxidation reaction (final concentration to be optimized).

  • Immediately place the plate in a fluorescence microplate reader set to the appropriate temperature for AMVN decomposition (e.g., 37°C).

  • Measure the fluorescence kinetically as described in Protocol 1.

• Data Analysis:

  • Analyze the data as described in Protocol 1 to determine the antioxidant capacity of the test compounds.

Visualization of Pathways and Workflows

To facilitate a deeper understanding of the underlying biological processes and experimental procedures, the following diagrams have been generated using the Graphviz DOT language.

References

• 2. chemrxiv.org [chemrxiv.org]
• 3. US6114177A - Fluorometric assay for measurement of antioxidant activity - Google Patents [patents.google.com]

Application Notes and Protocols for BODIPY™ 665/676 in 3D Cell Culture Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

BODIPY™ 665/676 is a lipophilic, fluorescent dye that serves as a sensitive probe for detecting lipid peroxidation, a key event in cellular oxidative stress.[][2][3] Its utility extends to the visualization of lipid droplets within cells.[4][5][6] In the context of three-dimensional (3D) cell culture models, such as spheroids and organoids, BODIPY™ 665/676 offers a valuable tool for investigating lipid metabolism, oxidative stress, and the effects of therapeutic compounds in a more physiologically relevant environment.[7][8] This document provides detailed application notes and protocols for the effective use of BODIPY™ 665/676 in 3D cell culture models.

Principle of Action

BODIPY™ 665/676 is a ratiometric dye that exhibits a spectral shift upon oxidation. In its reduced state, it emits red fluorescence. Upon reaction with lipid peroxyl radicals, it shifts to emitting orange fluorescence.[] This property allows for the quantitative assessment of lipid peroxidation. The dye's lipophilic nature leads to its accumulation in lipid-rich structures, primarily lipid droplets.[5][6]

Applications in 3D Cell Culture

• Assessment of Oxidative Stress: Quantify lipid peroxidation in response to drug treatment, environmental toxins, or disease states within spheroids and organoids.

• Lipid Droplet Dynamics: Visualize and track the formation, growth, and distribution of lipid droplets in 3D models, providing insights into cellular metabolism and storage.[6][9]

• High-Content Screening (HCS): Utilize as a fluorescent marker in automated imaging and analysis of 3D models to screen for compounds that modulate lipid metabolism or induce oxidative stress.[7]

• Disease Modeling: Investigate the role of lipid peroxidation and lipid droplet accumulation in various diseases, including cancer and metabolic disorders, using patient-derived organoids.

Quantitative Data Summary

Parameter	Value	Cell/Model Type	Reference
Excitation (Reduced)	~665 nm	Not specified	[10]
Emission (Reduced)	~676 nm	Not specified	[10]
Excitation (Oxidized)	~580 nm	Oil-in-water emulsion	[]
Emission (Oxidized)	~605 nm	Oil-in-water emulsion	[]
Stock Solution Concentration	1-10 mM in DMSO	General recommendation	[3][10]
Working Concentration	1-10 µM	General recommendation	[10]
Incubation Time (2D cells)	16 hours	COS-7 cells	[4]
Incubation Time (2D cells)	16 hours	HeLa cells	[5]
Imaging Method	Confocal Laser Scanning Microscopy (CLSM)	Food emulsions	[11]

Experimental Protocols

Protocol 1: Staining of Lipid Droplets in Spheroids

This protocol is designed for the general staining of lipid droplets within spheroids for visualization and analysis.

Materials:

• BODIPY™ 665/676

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Spheroid culture medium

• Fixative solution (e.g., 4% paraformaldehyde in PBS) (Optional)

• Mounting medium

Procedure:

• Prepare Stock Solution: Dissolve BODIPY™ 665/676 in high-quality anhydrous DMSO to a stock concentration of 1-10 mM.[3][10] Store at -20°C, protected from light.

• Prepare Working Solution: Dilute the stock solution in serum-free culture medium or PBS to a final working concentration of 1-5 µM. The optimal concentration should be determined empirically for the specific cell type and spheroid size.

• Spheroid Staining:

  • Carefully remove the culture medium from the spheroids.

  • Add the BODIPY™ 665/676 working solution to cover the spheroids.

  • Incubate for 30-60 minutes at 37°C. Incubation time may need to be optimized based on spheroid size and density to ensure adequate penetration.

• Wash:

  • Gently remove the staining solution.

  • Wash the spheroids 2-3 times with warm PBS or culture medium to remove unbound dye.

• (Optional) Fixation:

  • Fix the spheroids with 4% paraformaldehyde in PBS for 20-30 minutes at room temperature.

  • Wash the spheroids 2-3 times with PBS.

• Imaging:

  • Mount the spheroids in an appropriate imaging medium.

  • Image using a confocal microscope with excitation and emission wavelengths appropriate for the reduced form of BODIPY™ 665/676 (Ex: ~650 nm, Em: ~670 nm).

Protocol 2: Ratiometric Imaging of Lipid Peroxidation in Organoids

This protocol is for the quantitative assessment of lipid peroxidation in organoids by measuring the ratio of oxidized to reduced BODIPY™ 665/676 fluorescence.

Materials:

• Same as Protocol 1

• Positive control for oxidative stress (e.g., tert-butyl hydroperoxide)

Procedure:

• Prepare Solutions: Prepare stock and working solutions of BODIPY™ 665/676 as described in Protocol 1.

• Induce Oxidative Stress (for positive control): Treat a subset of organoids with a known inducer of lipid peroxidation (e.g., 100 µM tert-butyl hydroperoxide) for a predetermined time.

• Organoid Staining:

  • Remove the culture medium from the organoids.

  • Add the BODIPY™ 665/676 working solution.

  • Incubate for 30-60 minutes at 37°C.

• Wash: Wash the organoids as described in Protocol 1.

• Imaging:

  • Image the organoids using a confocal microscope equipped with two detection channels.

  • Channel 1 (Reduced form): Ex: ~650 nm, Em: ~670 nm (Red channel).

  • Channel 2 (Oxidized form): Ex: ~580 nm, Em: ~600 nm (Orange/Green channel).

  • Acquire images from both treated and untreated organoids.

• Image Analysis:

  • Quantify the mean fluorescence intensity in both channels for regions of interest within the organoids.

  • Calculate the ratio of the oxidized to reduced fluorescence intensity (Channel 2 / Channel 1). An increase in this ratio indicates a higher level of lipid peroxidation.

Visualizations

References

• 2. caltagmedsystems.co.uk [caltagmedsystems.co.uk]
• 3. Invitrogen BODIPY 665/676 (Lipid Peroxidation Sensor) 5 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.co.uk]
• 4. Applying systems-level spectral imaging and analysis to reveal the organelle interactome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. mdpi.com [mdpi.com]
• 7. High Content Imaging (HCI) on Miniaturized Three-Dimensional (3D) Cell Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. molbiolcell.org [molbiolcell.org]
• 10. medchemexpress.com [medchemexpress.com]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Bodipy 665/676 photostability and photobleaching issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the far-red fluorescent dye, BODIPY 665/676. The focus is on addressing common issues related to its photostability and photobleaching during fluorescence imaging experiments.

Frequently Asked Questions (FAQs)

Q1: What is BODIPY 665/676 and what are its primary applications?

A1: BODIPY 665/676 is a lipophilic, far-red fluorescent dye known for its excellent photostability and high fluorescence quantum yield.[][2][3][4][5] Its primary applications include the staining of neutral lipids in live and fixed cells, deep-tissue and in vivo imaging due to its near-infrared emission, and serving as a sensitive probe for radical-driven lipid autoxidation.[][6][7][8][9][10][11][12]

Q2: How photostable is BODIPY 665/676 compared to other dyes?

A2: BODIPY dyes, in general, are known for their exceptional thermal and photochemical stability.[][3][5] BODIPY 665/676 is specifically noted to be resistant to photobleaching, allowing for longer imaging times which are crucial for capturing dynamic cellular processes.[7][9][10] One study explicitly states its resistance to photobleaching at both its primary (670 nm) and secondary (580 nm) excitation wavelengths.[7][10]

Q3: What causes photobleaching of fluorescent dyes like BODIPY 665/676?

A3: Photobleaching is the irreversible photochemical destruction of a fluorophore upon exposure to excitation light.[13] While BODIPY 665/676 is highly stable, intense or prolonged illumination can still lead to the generation of reactive oxygen species (ROS) in the local environment. These ROS can then react with the fluorophore, permanently damaging its chemical structure and rendering it non-fluorescent.

Q4: Can I use BODIPY 665/676 for quantitative imaging studies?

Q5: Is BODIPY 665/676 sensitive to its environment?

A5: A key advantage of the BODIPY dye family is that their spectral properties are minimally affected by pH and solvent polarity.[][12] This stability ensures more reliable and reproducible experimental outcomes under various physiological conditions.

Quantitative Data

Property	Value	Source
Excitation Maximum (Ex)	~665 nm	[][8][12]
Emission Maximum (Em)	~676 nm	[][8][12]
Molar Extinction Coefficient	161,000 cm⁻¹M⁻¹ (in Methanol)	[15]
General Photostability	High; Resistant to photobleaching	[3][4][5][7][9][10]
Key Feature	Lipophilic; suitable for lipid imaging	[6][7][8][9][10][11]

Troubleshooting Guide

This guide addresses the issue of unexpected signal loss or fading when using BODIPY 665/676.

Issue: The fluorescent signal is fading rapidly during imaging.

This is a classic sign of photobleaching, which can occur even with highly stable dyes under suboptimal imaging conditions.

Step 1: Assess Imaging Conditions

Your first step is to determine if the signal loss is due to photobleaching or a biological event.

References

• 2. chemrevlett.com [chemrevlett.com]
• 3. chemrevlett.com [chemrevlett.com]
• 4. US6114177A - Fluorometric assay for measurement of antioxidant activity - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. APOE traffics to astrocyte lipid droplets and modulates triglyceride saturation and droplet size - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. Detection of radicals in single droplets of oil-in-water emulsions with the lipophilic fluorescent probe BODIPY(665/676) and confocal laser scanning microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Recent Advances in Fluorescent Probes for Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. benchchem.com [benchchem.com]
• 14. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 15. Other Nonpolar and Amphiphilic Probes—Section 13.5 | Thermo Fisher Scientific - US [thermofisher.com]

Technical Support Center: Troubleshooting BODIPY™ 665/676 Background Fluorescence

Welcome to the technical support center for BODIPY™ 665/676. This guide is designed to help researchers, scientists, and drug development professionals troubleshoot and reduce background fluorescence in their experiments. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during the use of this lipophilic, near-infrared fluorescent probe.

Frequently Asked Questions (FAQs)

Q1: What is BODIPY™ 665/676 and what are its primary applications?

BODIPY™ 665/676 is a lipophilic fluorescent dye with excitation and emission maxima at approximately 665 nm and 676 nm, respectively.[1] Its near-infrared fluorescence makes it suitable for deep tissue imaging and in vivo applications due to higher tissue penetration.[] It is primarily used as a sensor for lipid peroxidation and for staining lipid droplets in live and fixed cells.[1][3]

Q2: What are the common causes of high background fluorescence with BODIPY™ 665/676?

High background fluorescence with BODIPY™ 665/676 can arise from several factors:

• Excess Dye Concentration: Using a concentration of the dye that is too high can lead to non-specific binding and increased background.[][5]

• Dye Aggregation: BODIPY™ dyes are inherently hydrophobic and can form aggregates in aqueous solutions, which can bind non-specifically to cellular structures and surfaces, causing bright, punctate background.

• Insufficient Washing: Inadequate washing after staining can leave unbound dye in the sample, contributing to background fluorescence.[][6]

• Autofluorescence: Some cell types or tissues naturally exhibit autofluorescence, which can interfere with the signal from the dye.[5]

• Phenol (B47542) Red in Media: Phenol red in cell culture media is fluorescent and can contribute to background noise.

Q3: Can I use BODIPY™ 665/676 for both live and fixed cells?

Yes, BODIPY™ 665/676 is suitable for staining both live and fixed cells.[1] For fixed cells, it is recommended to use a mild fixation method, such as 2-4% paraformaldehyde for 10-15 minutes, to preserve the integrity of lipid droplets.[]

Troubleshooting Guide: High Background Fluorescence

High background fluorescence is a common issue that can obscure the desired signal and complicate data interpretation. The following guide provides a systematic approach to troubleshooting and resolving this problem.

Diagram: Troubleshooting Workflow for High Background Fluorescence

Caption: A flowchart illustrating the systematic approach to troubleshooting high background fluorescence with BODIPY™ 665/676.

Quantitative Data Summary: Recommended Staining Parameters

Optimizing staining parameters is crucial for achieving a high signal-to-noise ratio. The following table provides a summary of recommended starting concentrations and incubation times for BODIPY™ 665/676 in different applications.

Application	Sample Type	Recommended Concentration	Incubation Time	Reference
Live Cell Imaging	Adherent Cells	50 ng/mL	16 hours (overnight)	[7][8]
Live Cell Imaging	Adherent Cells	1.5 µg/mL	30 minutes	[9]
General Cell Staining	Live or Fixed Cells	1 - 10 µM	Varies (start with 15-30 min)	[10]
Fixed Cells	General	0.5 - 5 µM	15 - 30 minutes	[]
Tissue Sections	General	1 - 10 µM	Varies (requires optimization)	[]

Note: These are starting recommendations. Optimal conditions may vary depending on the cell type, experimental conditions, and imaging system.

Detailed Experimental Protocol: Live-Cell Imaging of Lipid Droplets

This protocol provides a detailed methodology for staining lipid droplets in live cells with BODIPY™ 665/676.

Materials

• BODIPY™ 665/676

• High-quality, anhydrous Dimethyl Sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Phenol red-free cell culture medium

• Live-cell imaging chamber or dish

Protocol

• Prepare a Stock Solution:

  • Dissolve BODIPY™ 665/676 in DMSO to make a 1-10 mM stock solution. For example, dissolve 1 mg of BODIPY™ 665/676 (MW ~448.32 g/mol ) in 223 µL of DMSO for a 10 mM stock.[10]

  • Vortex thoroughly to ensure the dye is completely dissolved.

  • Store the stock solution in small aliquots at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw cycles.[10]

• Cell Culture:

  • Plate cells in a live-cell imaging dish or chamber and culture until they reach the desired confluency.

  • For optimal imaging, it is recommended to use phenol red-free medium to reduce background fluorescence.[7]

• Prepare Staining Solution:

  • On the day of the experiment, dilute the BODIPY™ 665/676 stock solution in serum-free, phenol red-free medium or PBS to the desired final working concentration. A starting concentration of 1-10 µM is recommended.[10] For sensitive applications or long-term imaging, a lower concentration of 50 ng/mL may be used with an overnight incubation.[7][8]

  • Vortex the staining solution immediately before adding it to the cells to minimize dye aggregation.

• Staining:

  • Remove the culture medium from the cells and wash them once with pre-warmed PBS.

  • Add the staining solution to the cells and incubate at 37°C for 15-30 minutes, protected from light. The optimal incubation time may need to be determined empirically.

• Washing:

  • After incubation, remove the staining solution and wash the cells 2-3 times with pre-warmed PBS or phenol red-free medium.[] This step is critical for removing unbound dye and reducing background.

• Imaging:

  • Add fresh, pre-warmed phenol red-free medium to the cells.

  • Image the cells using a fluorescence microscope with appropriate filters for BODIPY™ 665/676 (Excitation/Emission: ~665/676 nm).

Diagram: Live-Cell Staining Workflow

Caption: A step-by-step workflow for staining live cells with BODIPY™ 665/676.

By following these guidelines and protocols, researchers can effectively troubleshoot and minimize background fluorescence, leading to clearer, more reliable data in their experiments with BODIPY™ 665/676.

References

• 1. medchemexpress.com [medchemexpress.com]
• 3. BODIPY™ 665/676 (Lipid Peroxidation Sensor) 5 mg | Buy Online | Invitrogen™ [thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Multispectral live-cell imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Applying systems-level spectral imaging and analysis to reveal the organelle interactome - PMC [pmc.ncbi.nlm.nih.gov]
• 9. uv.es [uv.es]
• 10. medchemexpress.com [medchemexpress.com]

Bodipy 665/676 artifacts and false positive signals

Welcome to the Technical Support Center for BODIPY™ 665/676. This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable advice for troubleshooting common issues and avoiding artifacts and false-positive signals during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is BODIPY 665/676, and what are its primary applications?

A: BODIPY 665/676 is a lipophilic, near-infrared fluorescent dye.[] Its primary application is as a sensor for radical-driven lipid autoxidation and lipid peroxidation in live cells, fixed cells, tissues, and oil-in-water emulsions.[2][3][4][] Upon reaction with peroxyl and other radical species, its fluorescence emission spectrum shifts, allowing for ratiometric detection of oxidative stress.[3][] Its long-wavelength emission makes it suitable for deep-tissue and in vivo imaging with higher tissue penetration.[]

Q2: How does BODIPY 665/676 detect lipid peroxidation?

A: The BODIPY 665/676 probe contains a phenylbutadiene moiety that is susceptible to oxidation by radical species. In its native, un-oxidized state, the dye has a primary excitation peak around 665 nm and emits a deep-red fluorescence around 676 nm.[] When it reacts with radicals, the conjugated system is altered, causing a shift in its fluorescence. The oxidized form can be excited at a lower wavelength (e.g., ~580 nm) and emits orange fluorescence (~605 nm).[2][] This spectral shift allows for the quantification of lipid oxidation.

Q3: What are the main advantages of using BODIPY 665/676?

A: BODIPY 665/676 offers several advantages over other fluorescent dyes:

• High Photostability: It is highly resistant to photobleaching, ensuring signal consistency during long-term imaging experiments.[][2][3]

• Narrow Emission Spectrum: This property reduces spectral overlap in multicolor labeling experiments, improving signal resolution.[][]

• Environmental Insensitivity: Its spectral properties are minimally affected by changes in solvent polarity or pH.[]

• High Lipophilicity: It readily incorporates into lipid-rich environments and remains within the lipid phase, preventing diffusion into the aqueous phase.[2][3]

• Near-Infrared Emission: The long-wavelength emission minimizes interference from cellular autofluorescence and allows for deeper tissue penetration.[][2]

Q4: Can BODIPY 665/676 be used in fixed cells or tissues?

A: Yes, BODIPY dyes can be used for both live and fixed-cell imaging.[] For tissue sections, standard deparaffinization and rehydration protocols are required for paraffin-embedded samples, while frozen sections can often be stained directly after washing.[] However, it is important to note that some fixation methods using aldehyde fixatives might affect lipid integrity, which could potentially influence staining patterns.[8]

Quantitative Data Summary

For reproducible results, it is critical to understand the spectral properties and recommended working concentrations of BODIPY 665/676.

Property	Value	Source(s)
Excitation Maximum	~665 nm	[][9]
Emission Maximum	~676 nm	[][9]
Oxidized Form Emission	~605 nm (Excited at ~580 nm)	[2][]
Solubility	Soluble in organic solvents like DMSO and ethanol.[]	[]
Stock Solution	1-10 mM in high-quality, anhydrous DMSO.[4][8]	[4][8]
Working Concentration	Cells (Microscopy/Flow): 0.1–10 µM.[4][] A common starting point is 800 nM to 1 µM.[3][4] Tissue Sections: 2–10 µM.[]	[3][4][]

Troubleshooting Guide

This section addresses specific issues that may lead to artifacts or false-positive signals.

Problem 1: High Background or Non-Specific Staining

• Question: My images have high background fluorescence, and the dye appears to be staining cellular compartments non-specifically. What could be the cause?

• Answer: High background with lipophilic dyes like BODIPY 665/676 is often due to dye aggregation or binding to unintended hydrophobic structures.

  • Cause A: Dye Aggregation. BODIPY dyes are highly hydrophobic and can form aggregates when diluted into aqueous buffers, leading to fluorescent precipitates and non-specific signals.[][8]

    • Solution: Prepare the working solution immediately before use. When diluting the DMSO stock into aqueous media (like PBS or serum-free media), vortex or shake the solution vigorously to ensure dispersion and apply it to the sample immediately.[8] Consider using a blocking buffer to minimize non-specific binding.[10]

  • Cause B: Excessive Concentration. Using too high a concentration of the dye can lead to saturation and increased non-specific binding to various cellular membranes and lipid-rich structures, not just areas of peroxidation.[][11]

    • Solution: Perform a titration experiment to determine the lowest effective concentration that provides a sufficient signal-to-noise ratio. Start with the lower end of the recommended range (e.g., 0.5-1 µM) and adjust as needed.[11]

  • Cause C: Insufficient Washing. Inadequate washing after staining can leave unbound or loosely bound dye, contributing to background.[10]

    • Solution: Increase the number and duration of wash steps. Wash cells or tissue 2-3 times with a suitable buffer (e.g., PBS) after incubation with the dye.[] Including a mild detergent in the wash buffer can also help.[12]

Problem 2: Weak or No Signal

• Question: I am not detecting any fluorescent signal, or the signal is too weak to analyze. Why is this happening?

• Answer: A weak signal can result from several factors, including dye degradation, insufficient concentration, or issues with the imaging setup.

  • Cause A: Dye Degradation. BODIPY dyes, while photostable, can degrade if stored improperly. Stock solutions are sensitive to repeated freeze-thaw cycles.

    • Solution: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or -80°C, protected from light.[4]

  • Cause B: Fluorescence Quenching. At very high concentrations, BODIPY dyes can self-quench due to aggregation, leading to a loss of signal.[][]

    • Solution: Ensure you are using an optimal, titrated concentration. If you suspect quenching, try reducing the dye concentration.

  • Cause C: Incorrect Filter Sets/Imaging Parameters. The near-infrared emission of BODIPY 665/676 is not visible to the human eye and requires specific instrument settings.[13]

    • Solution: Ensure your microscope or flow cytometer is equipped with the appropriate laser lines for excitation (e.g., ~633/640 nm laser) and an emission filter that captures the ~676 nm peak (e.g., a 660/20 nm bandpass filter or similar). Check instrument specifications to confirm compatibility.[]

Problem 3: Signal Bleed-through or Spectral Crosstalk

• Question: In my multicolor experiment, the BODIPY 665/676 signal appears in other channels, or signals from other fluorophores are appearing in the BODIPY channel. How can I fix this?

• Answer: Spectral crosstalk occurs when the emission spectrum of one fluorophore overlaps with the excitation or emission spectrum of another.[]

  • Solution 1: Optimize Fluorophore Selection. When designing your experiment, use a fluorescence spectra viewer to select fluorophores with minimal spectral overlap.[11] The narrow emission peak of BODIPY dyes is advantageous but still requires careful panel design.[]

  • Solution 2: Optimize Imaging Settings. Image each fluorophore sequentially using its specific excitation laser and emission filter. This prevents the excitation of one dye from causing bleed-through into another's detection channel.

  • Solution 3: Use Spectral Unmixing. For advanced confocal systems, use spectral imaging and linear unmixing algorithms to computationally separate overlapping signals.

  • Solution 4: Perform Compensation (Flow Cytometry). For flow cytometry, run single-color controls for each fluorophore and use them to calculate and apply a compensation matrix to correct for spectral overlap.

Experimental Protocols & Workflows

General Protocol for Staining Live Cells with BODIPY 665/676

This protocol provides a starting point; optimization is required for specific cell types and experimental conditions.

• Cell Preparation: Culture cells on coverslips or in imaging-compatible plates until they reach the desired confluency (typically 70-80%).[]

• Prepare Working Solution: Immediately before use, prepare a 1-10 µM working solution of BODIPY 665/676 by diluting the DMSO stock solution into a serum-free medium or PBS.[4] Vortex vigorously upon dilution.[8]

• Induce Oxidative Stress (if applicable): Treat cells with your agent of interest to induce lipid peroxidation. Include appropriate vehicle and positive controls (e.g., tert-butyl hydroperoxide).[14]

• Staining: Remove the culture medium from the cells and add the BODIPY 665/676 working solution. Incubate for 15-30 minutes at 37°C, protected from light.[3][]

• Washing: Gently aspirate the staining solution and wash the cells 2-3 times with warm PBS or culture medium to remove any unbound dye.[]

• Imaging: Image the cells immediately using a fluorescence microscope or flow cytometer equipped with appropriate filters for both the oxidized (Ex/Em: ~580/~605 nm) and un-oxidized (Ex/Em: ~665/~676 nm) forms of the dye.

Experimental Workflow Diagram

References

• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Fluorochrome Data Table [evidentscientific.com]
• 10. creative-bioarray.com [creative-bioarray.com]
• 11. biotium.com [biotium.com]
• 12. youtube.com [youtube.com]
• 13. Other Nonpolar and Amphiphilic Probes—Section 13.5 | Thermo Fisher Scientific - TW [thermofisher.com]
• 14. mdpi.com [mdpi.com]

Optimizing Bodipy 665/676 incubation time for accurate results

Welcome to the technical support center for Bodipy 665/676. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their experiments for accurate and reliable results.

Frequently Asked Questions (FAQs)

Q1: What is Bodipy 665/676 and what are its primary applications?

Bodipy 665/676 is a lipophilic, radical-sensitive fluorescent probe with excitation and emission maxima at approximately 665 nm and 676 nm, respectively.[1][2] Its primary applications include:

• Detection of lipid peroxidation: The dye's fluorescence changes upon interaction with peroxyl radicals, making it a useful sensor for studying radical-driven lipid autoxidation.[1][3][4][5][6][7]

• Labeling of lipid droplets: Due to its lipophilic nature, Bodipy 665/676 can be used to stain neutral lipid droplets in live and fixed cells.[8][9][10][11]

• Live-cell imaging: It is suitable for live-cell imaging due to its cell permeability and use in multispectral imaging experiments.[8]

Q2: What is the general protocol for staining cells with Bodipy 665/676?

While the optimal protocol depends on the specific application and cell type, a general workflow for live-cell staining is as follows:

General workflow for cell staining.

• Prepare a working solution: Dilute a stock solution of Bodipy 665/676 in a suitable buffer or serum-free medium.

• Cell preparation: Culture cells to the desired confluency.

• Incubation: Replace the culture medium with the Bodipy 665/676 working solution and incubate for a specific period.

• Washing: Remove the staining solution and wash the cells to remove any unbound dye.

• Imaging: Acquire images using a fluorescence microscope with appropriate filter sets.

Q3: How should I prepare and store Bodipy 665/676 stock solutions?

Prepare a stock solution by dissolving Bodipy 665/676 in a suitable organic solvent like dimethyl sulfoxide (B87167) (DMSO).[1][8] It is recommended to store the stock solution at -20°C or -80°C, protected from light, and to avoid repeated freeze-thaw cycles.[1]

Optimizing Incubation Time

The optimal incubation time for Bodipy 665/676 can vary significantly depending on the experimental goals, cell type, and whether it is being used as a lipid peroxidation sensor or a lipid droplet stain.

Application	Cell Type/System	Incubation Time	Concentration	Reference
Lipid Droplet Labeling	COS-7 cells	16 hours (overnight)	50 ng/mL	[12]
Lipid Droplet Labeling	C2C12 myoblasts	16 hours (overnight)	50 ng/mL	[11]
Multispectral Live-Cell Imaging	Not specified	Overnight	50 ng/mL	[8]
Hepatotoxicity Screening	Not specified	30 minutes	1.5 µg/mL	[4]
Lipid Peroxidation Analysis	A-427, BHY, KYSE-70, RT-4, SISO cells	6, 24, or 48 hours post-treatment	Not specified	[3]

Troubleshooting Guide

Problem 1: Weak or no fluorescent signal.

Possible Cause	Solution
Insufficient Incubation Time	Increase the incubation time. For lipid droplet staining, an overnight incubation may be necessary.[8][11][12]
Low Dye Concentration	Increase the concentration of the Bodipy 665/676 working solution.
Photobleaching	Minimize exposure of the stained cells to light. Use an anti-fade mounting medium if applicable.
Incorrect Filter Set	Ensure the excitation and emission filters on the microscope are appropriate for Bodipy 665/676 (Ex/Em: ~665/676 nm).[1]

Problem 2: High background fluorescence or non-specific staining.

Troubleshooting high background fluorescence.

Possible Cause	Solution
Excessive Dye Concentration	Decrease the concentration of the Bodipy 665/676 working solution. Titrate the dye to find the optimal concentration for your cell type.
Inadequate Washing	Increase the number and duration of washing steps after incubation to ensure all unbound dye is removed.
Over-incubation	Reduce the incubation time. While some protocols call for overnight incubation, this may lead to non-specific binding in some cell types.

Problem 3: Cell toxicity or altered cell morphology.

Possible Cause	Solution
High Dye Concentration	High concentrations of the dye or the solvent (e.g., DMSO) can be toxic to cells. Reduce the final concentration of both in the working solution.
Prolonged Incubation	Long exposure to the dye, even at lower concentrations, may induce cellular stress. Try shorter incubation times to see if toxicity is reduced.

Experimental Protocols

Protocol 1: Live-Cell Imaging of Lipid Droplets

This protocol is adapted from studies using Bodipy 665/676 for long-term labeling of lipid droplets in live cells.[8][11][12]

• Cell Seeding: Seed cells on a suitable imaging dish or slide and allow them to adhere and grow to the desired confluency.

• Dye Preparation: Prepare a working solution of 50 ng/mL Bodipy 665/676 in the appropriate cell culture medium.[8][12]

• Incubation: Replace the existing medium with the Bodipy 665/676-containing medium and incubate the cells for 16 hours (overnight) at 37°C with 5% CO2.[12]

• Imaging: The dye can remain present during imaging.[12] Acquire images using a confocal or widefield fluorescence microscope with appropriate laser lines and emission filters.

Protocol 2: Short-Term Staining for Multiparametric Analysis

This protocol is based on a high-content screening application where cells were simultaneously loaded with multiple dyes.[4]

• Cell Treatment: Perform experimental treatments on cultured cells as required.

• Dye Cocktail Preparation: Prepare a staining solution containing 1.5 µg/mL Bodipy 665/676 along with other desired fluorescent probes in cell culture media.[4]

• Incubation: Add the staining solution to the cells and incubate for 30 minutes at 37°C.[4]

• Imaging: Image the cells directly without a wash step using a high-content imaging system or fluorescence microscope.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. uv.es [uv.es]
• 5. researchgate.net [researchgate.net]
• 6. Invitrogen BODIPY 665/676 (Lipid Peroxidation Sensor) 5 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.co.uk]
• 7. BODIPY™ 665/676 (Lipid Peroxidation Sensor) 5 mg | Buy Online | Invitrogen™ [thermofisher.com]
• 8. Multispectral live-cell imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent Advances in Fluorescent Probes for Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. biorxiv.org [biorxiv.org]
• 12. Applying systems-level spectral imaging and analysis to reveal the organelle interactome - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Bodipy 665/676 Flow Cytometry Experiments

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing Bodipy 665/676 in flow cytometry experiments.

Troubleshooting Guide

This guide addresses common issues encountered during Bodipy 665/676 flow cytometry experiments in a question-and-answer format.

Q1: Why am I seeing no or very weak fluorescent signal from my stained cells?

A1: Several factors can contribute to a weak or absent signal. Consider the following troubleshooting steps:

• Cell Health: Ensure you are using a healthy and viable cell population. Dead cells and debris can affect staining and scatter profiles.

• Antigen Expression: If targeting a specific molecule, confirm its presence and expression level in your cell type.

• Antibody/Probe Concentration: The concentration of Bodipy 665/676 may be too low. It's crucial to titrate the probe to determine the optimal concentration for your specific cell type and experimental conditions.

• Incubation Time and Temperature: Optimize the incubation time and temperature. Insufficient incubation may lead to incomplete staining.

• Instrument Settings: Check that the laser lines and filters on your flow cytometer are appropriate for Bodipy 665/676 (Excitation max: ~665 nm, Emission max: ~676 nm). Ensure the detector voltage (gain) is set appropriately.[1]

• Fluorochrome Viability: If using a conjugated antibody, ensure it has been stored correctly and has not expired. Protect fluorescent probes from light to prevent photobleaching.[]

Q2: My fluorescent signal is too high or saturated.

A2: An overly bright signal can obscure data and lead to inaccurate quantification. Here’s how to address it:

• Antibody/Probe Concentration: The most common cause is a probe concentration that is too high. Perform a titration to find the optimal, non-saturating concentration.

• Instrument Settings: Reduce the detector voltage (gain) on the flow cytometer.

• Washing Steps: Ensure adequate washing steps are included after staining to remove any unbound probe.

Q3: I am observing high background fluorescence or non-specific staining.

A3: High background can mask the true signal from your cells of interest. Try these solutions:

• Autofluorescence: Check for intrinsic cell fluorescence by running an unstained control sample.

• Washing: Increase the number and rigor of washing steps after staining to remove excess probe.

• Probe Concentration: A high probe concentration can lead to non-specific binding. Titrate your Bodipy 665/676 to the lowest concentration that still provides a robust positive signal.[]

• Blocking: For antibody-based staining, use an appropriate blocking agent to prevent non-specific antibody binding.

Q4: My cell population is showing an unusual scatter profile (Forward Scatter vs. Side Scatter).

A4: Alterations in scatter profiles can indicate issues with your cell sample:

• Cell Viability: Dead cells and debris have different scatter properties. Use a viability dye to exclude dead cells from your analysis.

• Cell Clumping: Ensure a single-cell suspension by gentle pipetting or filtering the sample before running it on the cytometer.[3]

• Lysis Solution: If using a lysing solution, ensure it is fresh and prepared correctly, as this can affect cell morphology.

Q5: I am having issues with spectral overlap and compensation.

A5: Bodipy dyes generally have narrow emission spectra, which helps to minimize spectral overlap.[] However, in multicolor experiments, compensation is still critical.

• Single-Stain Controls: Prepare single-stain controls for each fluorochrome in your panel, including Bodipy 665/676, to accurately calculate compensation.

• Fluorochrome Choice: When designing a multicolor panel, choose fluorochromes with minimal spectral overlap.

• Real-Time Compensation: For complex experiments, consider that compensation settings may need to be adjusted for each sample, as factors like steric hindrance can affect fluorescence.[5]

Frequently Asked Questions (FAQs)

What is Bodipy 665/676 used for in flow cytometry?

Bodipy 665/676 is a lipophilic fluorescent probe commonly used to detect lipid peroxidation.[6][7] It can be used to assess oxidative stress in cells by measuring the change in its fluorescence upon interaction with peroxyl radicals.[6][7]

What are the spectral properties of Bodipy 665/676?

• Maximum Excitation: ~665 nm[1]

• Maximum Emission: ~676 nm[1]

How should I prepare and store Bodipy 665/676?

It is recommended to dissolve Bodipy 665/676 in high-quality anhydrous DMSO to create a stock solution.[7] Store stock solutions at -20°C and protect them from light to prevent photobleaching.[] When preparing working solutions, dilute the stock in an appropriate buffer.

Can I use Bodipy 665/676 for both live and fixed cells?

Bodipy dyes, in general, are suitable for both live and fixed cell staining.[] However, fixation and permeabilization protocols should be optimized to ensure they do not interfere with the dye's performance or the cellular structures being investigated.

Quantitative Data Summary

Property	Value	Reference
Maximum Excitation Wavelength	~665 nm	[1]
Maximum Emission Wavelength	~676 nm	[1]

Experimental Protocols

General Staining Protocol for Lipid Peroxidation in Live Cells

This protocol provides a general guideline. Optimization of concentrations and incubation times is recommended for specific cell types and experimental conditions.

• Cell Preparation:

  • Harvest cells and wash them with an appropriate buffer (e.g., PBS).

  • Resuspend the cells to a concentration of 1 x 10^6 cells/mL in the desired buffer.

• Staining:

  • Prepare a working solution of Bodipy 665/676. A starting concentration of 800 nM has been used in some studies.[6]

  • Add the Bodipy 665/676 working solution to the cell suspension.

  • Incubate for 30 minutes at 37°C, protected from light.[6]

• Washing:

  • After incubation, wash the cells 2-3 times with buffer to remove unbound probe.

• Flow Cytometry Analysis:

  • Resuspend the cells in an appropriate buffer for flow cytometry.

  • Acquire data on a flow cytometer using the appropriate laser and filter settings for Bodipy 665/676 (e.g., excitation with a red diode laser and detection in a corresponding channel).[1]

Visualizations

Caption: Experimental workflow for Bodipy 665/676 flow cytometry.

Caption: Troubleshooting flowchart for common Bodipy 665/676 issues.

References

• 1. Fluorochrome Data Table [evidentscientific.com]
• 3. docs.abcam.com [docs.abcam.com]
• 5. Real-Time Compensation in Flow Cytometry: A Real Need of Time - PMC [pmc.ncbi.nlm.nih.gov]
• 6. New Laboratory Protocol to Determine the Oxidative Stress Profile of Human Nasal Epithelial Cells Using Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Invitrogen™ BODIPY™ 665/676 (Lipid Peroxidation Sensor) | Fisher Scientific [fishersci.ca]

Preventing Bodipy 665/676 aggregation in aqueous solutions

Welcome to the technical support center for BODIPY™ 665/676. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with the use of this lipophilic fluorescent probe in aqueous environments. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the successful application of BODIPY™ 665/676 in your research.

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments with BODIPY™ 665/676.

Problem	Potential Cause	Suggested Solution
Low or no fluorescence signal in aqueous buffer.	Aggregation-caused quenching (ACQ). BODIPY™ 665/676 is hydrophobic and prone to forming non-fluorescent aggregates in aqueous solutions.[1][2]	1. Use of Surfactants: Incorporate a non-ionic surfactant like Tween 20 into your buffer. While specific concentrations for this dye are not extensively published, starting with a concentration above its critical micelle concentration (CMC), for instance, 0.01-0.1% (w/v), can be effective.[3][4] 2. Employ Cyclodextrins: Utilize β-cyclodextrins or their derivatives (e.g., methyl-β-cyclodextrin) to form inclusion complexes that enhance solubility.[5][6] A starting point is to prepare a stock solution of the cyclodextrin (B1172386) and add it to the aqueous solution before introducing the dye. 3. Nanoparticle Encapsulation: For more stable formulations, consider encapsulating the dye in polymeric nanoparticles such as PLGA.[7][8]
Precipitate forms when adding DMSO stock to aqueous buffer.	Poor solubility and rapid aggregation. The abrupt change in solvent polarity causes the hydrophobic dye to crash out of solution.	1. Slow Addition with Vortexing: Add the DMSO stock solution of BODIPY™ 665/676 dropwise to the aqueous buffer while vigorously vortexing or stirring. 2. Pre-treatment of Aqueous Phase: Add surfactants or cyclodextrins to the aqueous buffer before adding the dye stock solution to pre-form micelles or inclusion complexes that can immediately sequester the dye molecules.
Inconsistent fluorescence readings between replicates.	Inhomogeneous dye distribution due to aggregation. Aggregates can lead to variability in local dye concentration.	1. Ensure Complete Solubilization: Before taking measurements, ensure the dye is fully dissolved and the solution is clear. Gentle sonication can sometimes help in breaking up small aggregates. 2. Use a Stabilizing Agent: Consistently use a surfactant or cyclodextrin in all your preparations to maintain a monomeric state of the dye.
Unexpected shift in fluorescence emission spectrum.	Formation of H-type aggregates. These aggregates can exhibit a blue-shifted absorption and altered emission profile.[8]	This is another indicator of aggregation. The solutions provided for low fluorescence signal are applicable here. The goal is to maintain the dye in its monomeric form to ensure the expected spectral properties.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for preparing a stock solution of BODIPY™ 665/676?

A1: High-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing stock solutions of BODIPY™ 665/676, typically at a concentration of 1 to 10 mM.[9][10] It is crucial to use anhydrous DMSO as water content can promote dye aggregation even in the stock solution over time.

Q2: How should I store the stock solution of BODIPY™ 665/676?

A2: The DMSO stock solution should be stored at -20°C or -80°C, protected from light, and in small aliquots to avoid repeated freeze-thaw cycles.[9]

Q3: Can I use solvents other than DMSO for the stock solution?

A3: While other organic solvents like ethanol (B145695) or chloroform (B151607) can dissolve BODIPY™ dyes, DMSO is generally preferred due to its miscibility with aqueous solutions and its effectiveness in dissolving a wide range of compounds for biological assays.[10] When using other solvents, ensure they are compatible with your experimental system.

Q4: What are the signs of BODIPY™ 665/676 aggregation in my aqueous solution?

A4: Signs of aggregation include the formation of a visible precipitate, a significant decrease or complete loss of fluorescence (quenching), and potential shifts in the absorption and emission spectra.[1][2]

Q5: How does lipid peroxidation affect the fluorescence of BODIPY™ 665/676?

A5: BODIPY™ 665/676 is designed as a ratiometric sensor for lipid peroxidation. In its native, unoxidized state, it exhibits red fluorescence. Upon reaction with peroxyl radicals, its fluorescence shifts to orange.[11]

Experimental Protocols

Protocol 1: Preparation of a Solubilized BODIPY™ 665/676 Working Solution Using Tween 20

This protocol provides a general method for preparing a working solution of BODIPY™ 665/676 in an aqueous buffer for applications like cell staining or enzymatic assays.

• Prepare a 10% (w/v) Tween 20 stock solution: Dissolve 1 g of Tween 20 in 10 mL of deionized water.

• Prepare your aqueous buffer: Prepare your desired experimental buffer (e.g., phosphate-buffered saline, PBS).

• Add Tween 20 to the buffer: Add the 10% Tween 20 stock solution to your aqueous buffer to a final concentration of 0.05% (w/v). For example, add 50 µL of 10% Tween 20 to 10 mL of PBS. Mix thoroughly.

• Prepare a 1 mM BODIPY™ 665/676 stock solution in anhydrous DMSO.

• Prepare the working solution: While vigorously vortexing the Tween 20-containing buffer, slowly add the 1 mM BODIPY™ 665/676 stock solution to achieve the desired final concentration (e.g., 1-10 µM).

• Incubate briefly: Allow the solution to mix for 5-10 minutes at room temperature, protected from light, to ensure complete micellar encapsulation of the dye.

Protocol 2: Solubilization of BODIPY™ 665/676 with Methyl-β-Cyclodextrin (MβCD)

This protocol is an alternative method for enhancing the aqueous solubility of BODIPY™ 665/676.

• Prepare a 100 mM MβCD stock solution: Dissolve the appropriate amount of MβCD in your desired aqueous buffer.

• Add MβCD to the working buffer: Dilute the MβCD stock solution into your final working buffer to a concentration of 1-10 mM.

• Prepare a 1 mM BODIPY™ 665/676 stock solution in anhydrous DMSO.

• Prepare the working solution: While vortexing the MβCD-containing buffer, add the BODIPY™ 665/676 stock solution to reach your target concentration.

• Incubate: Allow the solution to stand for 15-30 minutes at room temperature, protected from light, to facilitate the formation of the inclusion complex.

Quantitative Data Summary

The following tables summarize key quantitative information for BODIPY™ 665/676 and common solubilizing agents.

Table 1: Properties of BODIPY™ 665/676

Property	Value	Reference(s)
Molecular Formula	C₂₉H₂₃BF₂N₂	[11]
Molecular Weight	448.31 g/mol	[11]
Excitation (max)	~665 nm	[9]
Emission (max)	~676 nm	[9]
Recommended Stock Solution Solvent	Anhydrous DMSO	[9][10]
Recommended Stock Concentration	1 - 10 mM	[9][10]

Table 2: Common Surfactants for Solubilizing Hydrophobic Dyes

Surfactant	Type	Typical Working Concentration
Tween 20	Non-ionic	0.01 - 0.1% (w/v)
Triton X-100	Non-ionic	0.01 - 0.1% (v/v)
Pluronic F-127	Non-ionic	0.01 - 0.1% (w/v)

Visualizations

Workflow for Preventing BODIPY™ 665/676 Aggregation

Caption: Logical workflow for preventing BODIPY™ 665/676 aggregation.

Experimental Workflow for Lipid Peroxidation Assay

Caption: Workflow for a cell-based lipid peroxidation assay.

References

• 1. Review of optical reporters of radiation effects in vivo: tools to quantify improvements in radiation delivery technique - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in Fluorescent Probes for Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Trends in Improving the Oxidative Stability of Oil-Based Food Products by Inhibiting Oxidation at the Interfacial Region | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Effects of Concentration on Aggregation of BODIPY-Based Fluorescent Dyes Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Recent Progress of BODIPY Dyes With Aggregation-Induced Emission [frontiersin.org]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. Generating and Detecting Reactive Oxygen Species—Section 18.2 | Thermo Fisher Scientific - US [thermofisher.com]

Technical Support Center: Bodipy 665/676 Spectral Bleed-through

Welcome to the technical support center for multicolor imaging. This guide provides troubleshooting advice and frequently asked questions (FAQs) regarding spectral bleed-through (crosstalk) from the far-red fluorophore Bodipy 665/676 into other detection channels.

Frequently Asked Questions (FAQs)

Q1: What is spectral bleed-through and why is it a concern with Bodipy 665/676?

A1: Spectral bleed-through, also known as crosstalk or spillover, is an artifact in fluorescence microscopy where the emission signal from one fluorophore is detected in the channel designated for another.[1] This occurs because fluorophores have broad emission spectra, and the tail of one fluorophore's emission can overlap with the detection window of a neighboring channel.[1][2] Bodipy 665/676, with its emission maximum at approximately 676 nm, can be particularly problematic if you are also using other far-red fluorophores (e.g., Alexa Fluor 750, Cy7) because their excitation and emission spectra are in close proximity. This can lead to false-positive signals and inaccurate colocalization analysis.[1]

Caption: Spectral bleed-through from Bodipy 665/676.

Q2: I am seeing a signal in my Alexa Fluor 750 channel that mirrors my Bodipy 665/676 staining. How can I confirm this is bleed-through?

A2: The best way to confirm spectral bleed-through is to use single-color controls.[1] Prepare a sample stained only with Bodipy 665/676 and image it using the exact same settings (laser power, gain, filter settings) for both your Bodipy 665/676 channel and your Alexa Fluor 750 channel. If you detect a signal in the Alexa Fluor 750 channel from this single-stained sample, you have confirmed spectral bleed-through.[1]

Troubleshooting Guide

Problem: You have confirmed spectral bleed-through from Bodipy 665/676 into a longer-wavelength channel.

Below is a workflow to help you mitigate or eliminate this issue.

Caption: Workflow for troubleshooting spectral bleed-through.

Solution 1: Optimize Your Fluorophore Panel & Filters

The first step in preventing bleed-through is judicious fluorophore selection.[1][3] Choose dyes with the largest possible separation between their emission peaks. If you must use spectrally close dyes, select ones with narrower emission spectra.[4]

Table 1: Spectral Properties of Bodipy 665/676 and Common Far-Red Fluorophores

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Notes
Bodipy 665/676	665 [][6]	676 [][6]	Can bleed into Cy7 and AF750 channels.
Cy5	~649	~670	High overlap with Bodipy 665/676; not recommended for simultaneous use.
Alexa Fluor 647	~650	~668	High overlap with Bodipy 665/676; not recommended for simultaneous use.
Cy7	~743	~767	Potential for bleed-through from Bodipy 665/676.
Alexa Fluor 750	~749	~775	Potential for bleed-through from Bodipy 665/676.

Additionally, using narrow bandpass emission filters can help exclude the "tail" of the Bodipy 665/676 emission from entering the adjacent channel's detector.[1]

Solution 2: Implement Sequential Scanning (Confocal Microscopy)

If your experimental design allows, the most effective way to eliminate bleed-through during acquisition is to use sequential scanning.[1][2] This method excites and detects each fluorophore individually in separate scanning passes, ensuring that only one laser is active at a time.[1]

Caption: Comparison of simultaneous and sequential scanning modes.

Protocol: Basic Sequential Scanning Setup

This protocol outlines the general steps for setting up sequential scanning on a laser scanning confocal microscope. Menus and specific button names may vary by manufacturer.

• Open Imaging Software: Launch the control software for your confocal microscope.

• Define Channels: Set up the individual channels for your fluorophores (e.g., Channel 1 for Bodipy 665/676, Channel 2 for Alexa Fluor 750). Assign the appropriate excitation laser and emission detection range for each.

• Activate Sequential Scanning: Locate the acquisition mode settings. This is often labeled "Sequential Scan," "Multi-tracking," or similar.[2]

• Create Scan Groups:

  • Assign the Bodipy 665/676 channel to the first scan group (Group 1).

  • Assign the Alexa Fluor 750 channel to a separate scan group (Group 2).

• Set Parameters: Adjust laser power, detector gain, and pinhole settings for each channel independently by imaging your single-stained controls.

• Acquire Image: Start the scan. The microscope will first scan the entire image using only the laser and detector for Group 1, then scan the entire image again using only the laser and detector for Group 2, and finally merge the two scans into a single multicolor image.

Solution 3: Use Post-Acquisition Correction (Spectral Unmixing)

If sequential scanning is not an option (e.g., for very fast dynamic events), spectral unmixing can be used. This is a computational method that separates mixed signals based on the unique emission spectrum of each fluorophore.[1]

To perform spectral unmixing, you must acquire reference spectra from your single-stained control samples. The software then uses a linear unmixing algorithm to calculate the contribution of each fluorophore to every pixel in your multicolor image and digitally separates them.[1] This requires a spectral detector on your microscope.

References

• 1. benchchem.com [benchchem.com]
• 2. Spectral Bleed-Through Artifacts in Confocal Microscopy [evidentscientific.com]
• 3. biotium.com [biotium.com]
• 4. Bleed-Through in Fluorescence Imaging | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. Fluorochrome Data Table [evidentscientific.com]

Technical Support Center: Bodipy 665/676 Staining and Cell Viability Assessment

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on using Bodipy (B41234) 665/676 for assessing cell health, with a focus on lipid peroxidation. Find troubleshooting tips, frequently asked questions, and detailed protocols to ensure the accuracy and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Bodipy 665/676, and what does it measure in a cell?

Bodipy 665/676 is a lipophilic, far-red fluorescent probe.[1] It is primarily used as a sensor for lipid peroxidation, which is the oxidative degradation of lipids.[1] This process is a key indicator of oxidative stress and is involved in cell death pathways like ferroptosis.[1] The dye exhibits a change in its fluorescence properties upon reacting with peroxyl radicals within cellular membranes.[1]

Q2: Can Bodipy 665/676 be used as a primary live/dead stain?

Bodipy 665/676 is not a conventional live/dead stain that relies on plasma membrane integrity (e.g., like propidium (B1200493) iodide). Instead, it assesses a specific cellular event—lipid peroxidation—which is often associated with, and can lead to, cell death.[1] Therefore, it is more accurately described as a marker for oxidative stress and specific cell death pathways. For a binary live/dead readout, it is often used in conjunction with other viability dyes.[2][3]

Q3: Is Bodipy 665/676 toxic to live cells?

Like many fluorescent dyes, Bodipy 665/676 can be cytotoxic at higher concentrations and with prolonged exposure.[4] A major concern with Bodipy dyes is phototoxicity, where the dye, upon excitation with light, generates reactive oxygen species (ROS) that can damage and kill cells.[5][6][7] It is crucial to use the lowest effective concentration and minimize light exposure during live-cell imaging.

Q4: What is the recommended working concentration for Bodipy 665/676?

The optimal concentration depends on the cell type and experimental conditions. However, a general starting range for live-cell staining with Bodipy dyes is between 0.1 and 5 µM.[] For Bodipy 665/676 specifically, concentrations around 1-10 µM in serum-free media or PBS are often recommended for initial testing.[9]

Q5: What solvent should I use to prepare the Bodipy 665/676 stock solution?

It is recommended to dissolve Bodipy 665/676 in high-quality anhydrous DMSO to prepare a stock solution, typically at a concentration of 1 to 10 mM.[1][9]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Weak or No Fluorescence Signal	1. Insufficient Dye Concentration: The concentration of Bodipy 665/676 is too low. 2. Short Incubation Time: The dye has not had enough time to incorporate into the cellular membranes. 3. Cell Health: Cells are unhealthy or have low metabolic activity. 4. Incorrect Filter/Laser Settings: The microscope or flow cytometer is not set to the correct excitation/emission wavelengths for Bodipy 665/676 (Ex/Em: ~665/676 nm).[]	1. Optimize Concentration: Perform a titration experiment to find the optimal dye concentration (e.g., start with a range of 1-10 µM).[][9] 2. Increase Incubation Time: Extend the incubation period (e.g., from 15 minutes to 30-60 minutes), but be mindful of potential cytotoxicity.[] 3. Use Healthy Cells: Ensure you are using cells from a healthy, sub-confluent culture.[] 4. Verify Settings: Confirm that the instrument settings match the spectral properties of the dye.
High Background Fluorescence	1. Dye Aggregation: Bodipy dyes are hydrophobic and can aggregate in aqueous solutions, leading to fluorescent puncta.[12] 2. Excess Dye: The concentration of the dye is too high, or washing steps were insufficient. 3. Binding to Serum Proteins: If staining is performed in complete media, the dye may bind to proteins in the serum.	1. Proper Dye Preparation: Vigorously shake or vortex the diluted dye solution immediately before adding it to the cells to minimize aggregation.[12] 2. Optimize and Wash: Reduce the dye concentration and ensure thorough but gentle washing (2-3 times) with a suitable buffer like PBS after staining.[] 3. Use Serum-Free Medium: Perform the staining in serum-free medium or PBS.[9]
Cells Appear Stressed or Die After Staining	1. Phototoxicity: Excessive exposure to excitation light is generating ROS and damaging the cells.[5][6][7] 2. Dye-Induced Cytotoxicity: The dye concentration is too high, or the incubation time is too long.[4] 3. Solvent Toxicity: The final concentration of the solvent (e.g., DMSO) in the cell culture is too high.	1. Minimize Light Exposure: Use the lowest possible laser power and exposure time. For time-lapse imaging, reduce the frequency of image acquisition.[] 2. Reduce Concentration/Time: Lower the Bodipy 665/676 concentration and shorten the incubation time.[] 3. Limit Solvent Concentration: Ensure the final concentration of DMSO in the working solution is low (typically <0.1%) to avoid solvent-induced cytotoxicity.[]
Adherent Cells Detach During Staining/Washing	1. Harsh Washing Technique: The force of pipetting during washing steps is dislodging the cells. 2. Cell Sensitivity: Some cell lines are more prone to detachment, especially in the absence of serum.[13]	1. Gentle Washing: Add and remove wash buffers gently at the side of the well or dish. 2. Use Coated Plates: For sensitive cell lines, consider using culture vessels coated with an extracellular matrix protein (e.g., gelatin, collagen) to improve adherence.[13]

Experimental Protocols

Protocol: Detection of Lipid Peroxidation in Live Cells using Bodipy 665/676

This protocol provides a general guideline for staining live cells. Optimization of dye concentration and incubation time is highly recommended for each cell type and experimental condition.

1. Reagent Preparation:

• Bodipy 665/676 Stock Solution: Prepare a 1-10 mM stock solution in anhydrous DMSO.[1][9] Store at -20°C, protected from light.

• Staining Solution: On the day of the experiment, dilute the stock solution to the desired working concentration (e.g., 1-10 µM) in a warm (37°C), serum-free cell culture medium or PBS. Vortex the solution immediately before use.[9][12]

• Positive Control (Optional): Prepare a solution of a known inducer of oxidative stress, such as tert-butyl hydroperoxide (t-BHP), to treat a subset of cells.

2. Cell Staining Procedure:

• Culture cells to the desired confluency (typically 70-80%) in appropriate culture vessels.

• Induce oxidative stress in your experimental samples if required. Treat positive control wells with an appropriate inducer.

• Remove the culture medium and gently wash the cells once with warm PBS.

• Add the freshly prepared Bodipy 665/676 staining solution to the cells, ensuring complete coverage.

• Incubate for 15-30 minutes at 37°C, protected from light.

• Remove the staining solution and wash the cells 2-3 times with warm PBS to remove any unbound dye.

• Add fresh culture medium or an appropriate imaging buffer to the cells.

3. Imaging and Analysis:

• Fluorescence Microscopy: Image the cells immediately using a fluorescence microscope equipped with filters appropriate for far-red fluorescence (Excitation/Emission: ~665 nm / ~676 nm).

• Flow Cytometry: For flow cytometry analysis, detach the cells (if adherent) using a gentle dissociation reagent, pellet them by centrifugation, and resuspend in a suitable buffer for analysis. Use the APC channel or a similar far-red channel for detection.[14]

Quantitative Data Summary

Parameter	Recommended Range	Notes
Stock Solution Concentration	1 - 10 mM in anhydrous DMSO	Store at -20°C, protected from light. Avoid repeated freeze-thaw cycles.[9]
Working Concentration (Live Cells)	0.1 - 10 µM	Optimal concentration is cell-type dependent. Start with a titration (e.g., 1, 2.5, 5, 10 µM) to find the best balance between signal and viability.[][9]
Incubation Time (Live Cells)	15 - 30 minutes	Shorter durations are preferred to minimize cytotoxicity and phototoxicity.[][]
Final DMSO Concentration	< 0.1%	High concentrations of DMSO can be toxic to cells.[]

Visualized Workflows and Logic

Caption: Experimental workflow for Bodipy 665/676 staining.

Caption: Troubleshooting logic for weak fluorescence signals.

References

• 1. Invitrogen BODIPY 665/676 (Lipid Peroxidation Sensor) 5 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.co.uk]
• 2. researchgate.net [researchgate.net]
• 3. uv.es [uv.es]
• 4. mdpi.com [mdpi.com]
• 5. Phototoxicity of BODIPY in long-term imaging can be reduced by intramolecular motion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchportal.tuni.fi [researchportal.tuni.fi]
• 7. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]
• 12. researchgate.net [researchgate.net]
• 13. Cells detach during bodipy 493/503 staining - Cell Biology [protocol-online.org]
• 14. Comparison of Cellular Death Pathways after mTHPC-mediated Photodynamic Therapy (PDT) in Five Human Cancer Cell Lines | MDPI [mdpi.com]

Technical Support Center: Bodipy 665/676 Staining and Fixation

This technical support center provides researchers, scientists, and drug development professionals with guidance on the use of Bodipy 665/676, with a specific focus on the impact of fixation on its fluorescent signal.

Frequently Asked Questions (FAQs)

Q1: What is Bodipy 665/676 and what is it used for?

Bodipy 665/676 is a lipophilic fluorescent dye that stains neutral lipids and is commonly used to visualize lipid droplets within cells.[1] Its long-wavelength excitation and emission spectra (approximately 665 nm and 676 nm, respectively) make it suitable for multicolor imaging and deep-tissue applications due to higher tissue penetration.[2] It is also employed as a sensor for lipid peroxidation.[3]

Q2: Can I use Bodipy 665/676 on fixed cells?

Yes, Bodipy 665/676 can be used to stain both live and fixed cells.[2] However, the choice of fixative can significantly impact the morphology of lipid droplets and the fluorescence of the dye.[4]

Q3: Which fixative is recommended for Bodipy 665/676 staining of lipid droplets?

Paraformaldehyde (PFA) is the most commonly recommended fixative for preserving lipid droplet structure when staining with Bodipy dyes.[5] A 4% PFA solution is a standard choice.[6]

Q4: Can I use methanol (B129727) to fix my cells before Bodipy 665/676 staining?

Methanol fixation is generally not recommended for lipid droplet studies. As an organic solvent, methanol can extract cellular lipids, which can lead to a loss of lipid droplets and a significant reduction in the Bodipy 665/676 signal.[5] It can also alter cellular and lipid droplet morphology.

Q5: What are the potential issues with using glutaraldehyde (B144438) as a fixative?

Glutaraldehyde can induce significant autofluorescence in the sample, which may interfere with the detection of the Bodipy 665/676 signal.[7] While it can be used for good structural preservation, the induced fluorescence needs to be addressed, for instance, by quenching with sodium borohydride (B1222165).

Troubleshooting Guide

This guide addresses common issues encountered when using Bodipy 665/676 with fixed cells.

Issue	Potential Cause	Recommended Solution
Weak or No Fluorescence Signal	Lipid extraction by fixative: Methanol or acetone-based fixatives can remove lipids from the cells.[5]	Use a formaldehyde-based fixative like 4% paraformaldehyde (PFA) to better preserve lipid droplets.
Inappropriate filter sets: The fluorescence of Bodipy 665/676 is in the far-red spectrum and may not be visible to the naked eye.	Ensure you are using the correct filter sets on your microscope for excitation and emission wavelengths of ~665 nm and ~676 nm, respectively.
Low dye concentration: The concentration of the dye may be too low for optimal staining.	Optimize the working concentration of Bodipy 665/676. A typical range for fixed cells is 0.5-5 µM.[]
High Background Fluorescence	Fixative-induced autofluorescence: Glutaraldehyde is a known cause of autofluorescence.[7]	If using glutaraldehyde, treat the sample with a quenching agent like 0.1% sodium borohydride in PBS after fixation.
Excess dye: Unbound dye molecules can contribute to background signal.	Ensure thorough washing steps after staining to remove any unbound Bodipy 665/676.[]
Altered Lipid Droplet Morphology	Harsh fixation: The fixation method may have disrupted the structure of the lipid droplets.[4]	Use a mild fixation protocol, such as 2-4% PFA for 10-15 minutes at room temperature.[]
Permeabilization effects: Some detergents used for permeabilization can affect lipid droplet integrity.	If co-staining with antibodies, choose a gentle permeabilization agent. Digitonin or saponin (B1150181) may be preferable to Triton X-100 for preserving lipid droplet-associated proteins.

Impact of Fixatives on Bodipy 665/676 Staining

Fixative	Effect on Bodipy 665/676 Fluorescence	Effect on Lipid Droplet Morphology	Recommendations
Paraformaldehyde (PFA)	Generally well-preserved fluorescence.	Considered the method of choice for preserving lipid droplet structure.[5]	Recommended: Use 2-4% PFA for 15-20 minutes at room temperature for optimal results.[6]
Methanol	Potential for significant signal reduction due to lipid extraction.[5]	Can cause fusion of lipid droplets and extraction of phospholipids.[5]	Not Recommended: Avoid for studies focused on lipid droplet quantification and morphology.
Glutaraldehyde	Can be preserved, but significant autofluorescence is introduced.[7]	Provides good structural preservation.	Use with caution: Requires a quenching step (e.g., sodium borohydride) to reduce autofluorescence.

Experimental Protocols

Protocol 1: Staining of Fixed Cells with Bodipy 665/676 using Paraformaldehyde

This protocol is recommended for optimal preservation of lipid droplet morphology and Bodipy 665/676 fluorescence.

• Cell Culture: Grow cells on coverslips to the desired confluency.

• Fixation:

  • Gently wash the cells twice with Phosphate-Buffered Saline (PBS).

  • Fix the cells with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.[6]

  • Wash the cells three times with PBS for 5 minutes each.

• Staining:

  • Prepare a 1-5 µM working solution of Bodipy 665/676 in PBS from a stock solution in DMSO.

  • Incubate the fixed cells with the Bodipy 665/676 working solution for 30 minutes at room temperature, protected from light.

• Washing:

  • Wash the cells three times with PBS for 5 minutes each to remove unbound dye.[]

• Mounting and Imaging:

  • Mount the coverslips onto microscope slides using an appropriate mounting medium.

  • Image using a fluorescence microscope with filter sets appropriate for Bodipy 665/676 (Excitation/Emission: ~665/676 nm).

Protocol 2: Staining with Glutaraldehyde Fixation and Autofluorescence Quenching

This protocol can be used when superior structural preservation is required, but careful handling of autofluorescence is necessary.

• Cell Culture: Grow cells on coverslips.

• Fixation:

  • Wash cells twice with PBS.

  • Fix with 2.5% glutaraldehyde in PBS for 15 minutes at room temperature.

  • Wash three times with PBS.

• Quenching (Crucial Step):

  • Prepare a fresh 0.1% solution of sodium borohydride in PBS.

  • Incubate the fixed cells in the sodium borohydride solution for 10 minutes at room temperature.

  • Wash three times with PBS.

• Staining:

  • Proceed with Bodipy 665/676 staining as described in Protocol 1, step 3.

• Washing and Imaging:

  • Follow the washing and imaging steps as described in Protocol 1, steps 4 and 5.

Visualized Workflows and Relationships

Caption: A generalized experimental workflow for staining fixed cells with Bodipy 665/676.

Caption: A decision tree for troubleshooting common issues related to fixation in Bodipy 665/676 staining.

References

• 1. Comparison of Cellular Death Pathways after mTHPC-mediated Photodynamic Therapy (PDT) in Five Human Cancer Cell Lines [mdpi.com]
• 2. emulatebio.com [emulatebio.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Recent Advances in Fluorescent Probes for Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Detection and Quantification of Lipid Droplets in Differentiated Human Podocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scilit.com [scilit.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Bodipy 665/676 vs. The TBARS Assay for Lipid Peroxidation Analysis

In the study of oxidative stress and its pathological implications, the accurate measurement of lipid peroxidation is paramount. Among the arsenal (B13267) of available methods, the fluorescent probe Bodipy 665/676 and the classic Thiobarbituric Acid Reactive Substances (TBARS) assay are two widely utilized techniques. This guide provides an objective comparison of their performance, supported by experimental data, to assist researchers in selecting the most appropriate method for their needs.

At a Glance: Key Differences

Feature	Bodipy 665/676 Assay	TBARS Assay
Principle	Fluorescent detection of peroxyl radicals.	Colorimetric/spectrophotometric detection of Malondialdehyde (MDA).[1][2]
Analyte	Primary products of lipid peroxidation (peroxyl radicals).[3][4][5]	Secondary product of lipid peroxidation (MDA).[1][2][6]
Detection Method	Fluorescence microscopy, flow cytometry, or fluorometer.[][8]	Spectrophotometry or fluorometry.[1][2]
Sensitivity	Generally higher, capable of real-time analysis in live cells.[][8][9]	Lower sensitivity compared to fluorescent probes.[8][9]
Specificity	Highly specific for lipid peroxidation.	Can react with other aldehydes, leading to potential overestimation.[6]
Sample Type	Live cells, tissues, oil-in-water emulsions.[][10]	Plasma, serum, urine, cell lysates, tissue homogenates.[11][12]
Advantages	- High sensitivity and specificity- Suitable for live-cell imaging and real-time analysis[]- Provides spatial information on lipid peroxidation	- Well-established and widely used- Inexpensive- Simple procedure[2]
Disadvantages	- Requires specialized fluorescence imaging equipment- Potential for phototoxicity and probe-induced artifacts	- Lack of specificity[6]- Measures a secondary, downstream product- Harsh reaction conditions (acid and heat) can generate artifacts[2][11]

Delving into the Mechanisms

Bodipy 665/676: A Direct Fluorescent Reporter

Bodipy 665/676 is a lipophilic fluorescent dye that directly detects lipid peroxidation.[3][4] In its native state, the probe exhibits a strong red fluorescence. Upon interaction with peroxyl radicals, primary products of lipid peroxidation, the dye undergoes oxidation. This chemical modification results in a shift of the fluorescence emission to an orange spectrum, or a decrease in the red fluorescence intensity.[][13] This spectral shift allows for ratiometric imaging and quantification of lipid peroxidation in real-time within live cells and biological membranes.[]

The TBARS Assay: A Measure of a Secondary Byproduct

The TBARS assay is an established colorimetric method for estimating the extent of lipid peroxidation.[14] It relies on the reaction of malondialdehyde (MDA), a secondary and more stable end-product of lipid peroxidation, with thiobarbituric acid (TBA).[2][6] Under acidic conditions and high temperatures, two molecules of TBA react with one molecule of MDA to form a pink to red chromophore, which is quantified by measuring its absorbance, typically at 532 nm.[1][2]

Experimental Evidence: A Comparative Study

A study comparing the efficacy of Bodipy probes (including Bodipy 665/676) with the TBARS assay for measuring peroxidative damage in Iberian red deer spermatozoa revealed significant differences in sensitivity.[][8][9] While the fluorescent probes detected significant increases in lipid peroxidation over time with various oxidizing treatments, the TBARS assay only detected changes at the highest concentrations of the inducing agents.[8][9] The study concluded that the Bodipy probes, particularly when coupled with flow cytometry, offered higher sensitivity and reproducibility for lipid peroxidation analysis in this model system.[][8][9]

Experimental Protocols

Bodipy 665/676 Assay for Live Cells

• Probe Preparation: Prepare a 1-10 mM stock solution of Bodipy 665/676 in anhydrous DMSO.[3][13]

• Working Solution: Dilute the stock solution to a final concentration of 1-10 µM in serum-free cell culture medium or PBS. The optimal concentration should be determined empirically for the specific cell type and experimental conditions.[13]

• Cell Staining:

  • Grow cells on a suitable imaging dish or plate.

  • Remove the culture medium and wash the cells with PBS.

  • Incubate the cells with the Bodipy 665/676 working solution for 30 minutes at 37°C, protected from light.[10]

• Induction of Lipid Peroxidation (Optional): After staining, cells can be treated with an inducing agent (e.g., H₂O₂, tert-butyl hydroperoxide) to trigger lipid peroxidation.[]

• Imaging:

  • Wash the cells twice with PBS to remove excess probe.

  • Add fresh culture medium or PBS for imaging.

  • Image the cells using a fluorescence microscope or flow cytometer. For Bodipy 665/676, excitation is around 665 nm and emission is collected around 676 nm (unoxidized form).[13] A second channel can be used to detect the oxidized form's emission (around 605 nm).[]

• Analysis: Quantify the change in fluorescence intensity or the ratio of oxidized to unoxidized probe fluorescence.

TBARS Assay Protocol

• Sample Preparation:

  • For tissue samples, homogenize in RIPA buffer or a similar lysis buffer.[12]

  • For plasma or cell lysates, use directly.[12]

• Protein Precipitation: Add ice-cold 10% trichloroacetic acid (TCA) to the sample to precipitate proteins. Incubate on ice for 15 minutes.[12]

• Centrifugation: Centrifuge the samples at approximately 2200 x g for 15 minutes at 4°C.[12]

• Reaction Setup:

  • Transfer the supernatant to a new tube.

  • Prepare MDA standards for a standard curve.

  • Add an equal volume of 0.67% (w/v) TBA solution to each sample and standard.[12]

• Incubation: Incubate the tubes in a boiling water bath for 10-15 minutes.[12]

• Cooling: Cool the tubes to room temperature.

• Measurement: Measure the absorbance of the samples and standards at 532 nm using a spectrophotometer.[2][12]

• Calculation: Determine the concentration of MDA in the samples by comparing their absorbance to the standard curve.

Visualizing the Processes

References

• 1. Lipid Peroxidation (TBARS) in Biological Samples | Springer Nature Experiments [experiments.springernature.com]
• 2. Evaluation of Oxidative Stress in Biological Samples Using the Thiobarbituric Acid Reactive Substances Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BODIPY 665/676 (Lipid Peroxidation Sensor) | LabX.com [labx.com]
• 4. BODIPY™ 665/676 (Lipid Peroxidation Sensor) 5 mg | Buy Online | Invitrogen™ [thermofisher.com]
• 5. BODIPY 665/676 - Immunomart [immunomart.com]
• 6. TBARS - Wikipedia [en.wikipedia.org]
• 8. Comparison of the TBARS assay and BODIPY C11 probes for assessing lipid peroxidation in red deer spermatozoa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Lipid Peroxidation as the Mechanism Underlying Polycyclic Aromatic Hydrocarbons and Sunlight Synergistic Toxicity in Dermal Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. resources.rndsystems.com [resources.rndsystems.com]
• 12. Thiobarbituric acid reactive substances (TBARS) Assay [protocols.io]
• 13. medchemexpress.com [medchemexpress.com]
• 14. TBARS (Lipid Peroxidation) Assay [cellbiolabs.com]

A Comparative Guide to Validating Bodipy 665/676 Fluorescence with Mass Spectrometry for Accurate Lipid Peroxidation Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of fluorescence-based detection of lipid peroxidation using Bodipy 665/676 and its validation through the gold-standard method of mass spectrometry. We offer detailed experimental protocols, data presentation for objective comparison, and visualizations to clarify complex workflows, enabling researchers to confidently assess and validate their findings.

Introduction to Lipid Peroxidation and its Detection

Lipid peroxidation, the oxidative degradation of lipids, is a critical marker of cellular stress and is implicated in numerous disease pathologies. Accurate measurement of lipid peroxidation is crucial for understanding disease mechanisms and for the development of novel therapeutics. Fluorescent probes, such as Bodipy 665/676, offer a sensitive and visually intuitive method for detecting lipid peroxidation in cellular and model systems. However, the indirect nature of fluorescence measurements necessitates validation by a more direct and quantitative method like mass spectrometry to ensure the accuracy and reliability of the results.

Bodipy 665/676 is a lipophilic fluorescent dye that exhibits a spectral shift upon oxidation. In its native, unoxidized state, the probe fluoresces in the far-red region of the spectrum. Upon reaction with lipid peroxyl radicals, its fluorescence shifts to a shorter wavelength (orange-red). This ratiometric change allows for the semi-quantitative assessment of lipid peroxidation.

Mass spectrometry (MS), particularly Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), provides a highly specific and quantitative method for identifying and measuring the abundance of lipid hydroperoxides, the primary products of lipid peroxidation. By directly measuring these oxidized lipid species, MS serves as an essential tool for validating the results obtained from fluorescent probes.

Comparison of Bodipy 665/676 and Mass Spectrometry for Lipid Peroxidation Analysis

Feature	Bodipy 665/676 (Fluorescence)	Mass Spectrometry (LC-MS/MS)
Principle	Ratiometric fluorescence change upon oxidation	Direct detection and quantification of lipid hydroperoxides
Quantification	Semi-quantitative (based on fluorescence intensity ratio)	Absolute quantification (using internal standards)
Specificity	Sensitive to peroxyl radicals, but may react with other reactive oxygen species	Highly specific for individual lipid hydroperoxide species
Spatial Resolution	High (subcellular localization with microscopy)	Low (requires sample homogenization)
Throughput	High (suitable for high-content screening)	Lower (sample preparation and analysis time is longer)
Validation	Requires validation by a direct method	Gold standard for lipid peroxidation analysis

Experimental Protocols

Protocol 1: Detection of Lipid Peroxidation using Bodipy 665/676

This protocol outlines the steps for staining cells with Bodipy 665/676 and analyzing lipid peroxidation using fluorescence microscopy.

Materials:

• Bodipy 665/676 stock solution (10 mM in DMSO)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Cells of interest

• Fluorescence microscope with appropriate filter sets (for oxidized and non-oxidized Bodipy 665/676)

• Inducing agent for lipid peroxidation (e.g., tert-butyl hydroperoxide)

Procedure:

• Cell Culture: Plate cells on glass-bottom dishes or coverslips and culture until they reach the desired confluency.

• Induction of Lipid Peroxidation: Treat cells with an inducing agent (e.g., 100 µM tert-butyl hydroperoxide for 2-4 hours) to induce lipid peroxidation. Include an untreated control group.

• Bodipy 665/676 Staining: Prepare a working solution of Bodipy 665/676 at a final concentration of 1-10 µM in serum-free cell culture medium.

• Remove the culture medium from the cells and wash once with PBS.

• Incubate the cells with the Bodipy 665/676 working solution for 30-60 minutes at 37°C, protected from light.

• Washing: After incubation, remove the staining solution and wash the cells twice with PBS.

• Imaging: Immediately image the cells using a fluorescence microscope.

  • Non-oxidized Bodipy 665/676: Ex: ~665 nm, Em: ~676 nm (Far-Red Channel)

  • Oxidized Bodipy 665/676: Ex: ~580 nm, Em: ~600 nm (Orange-Red Channel)

• Image Analysis: Quantify the fluorescence intensity in both channels. The ratio of the orange-red to far-red fluorescence intensity is used as a measure of lipid peroxidation.

Protocol 2: Validation of Lipid Peroxidation by LC-MS/MS

This protocol describes the extraction of lipids from cells and the subsequent analysis of lipid hydroperoxides by LC-MS/MS.

Materials:

• Cells treated as in Protocol 1

• PBS

• Methanol (B129727) (LC-MS grade)

• Chloroform (B151607) (LC-MS grade)

• Internal standards (e.g., deuterated lipid hydroperoxides)

• Liquid chromatography system coupled to a tandem mass spectrometer (LC-MS/MS)

• C18 reverse-phase column

Procedure:

• Sample Collection: After treatment, wash the cells with ice-cold PBS and scrape them into a collection tube.

• Lipid Extraction:

  • Add a known amount of internal standard to the cell pellet.

  • Perform a Bligh-Dyer or Folch extraction using a mixture of chloroform and methanol to extract the lipids.

  • Evaporate the organic solvent under a stream of nitrogen.

• Sample Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample onto a C18 reverse-phase column.

  • Use a gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid) to separate the lipid species.

  • Operate the mass spectrometer in positive or negative ion mode, depending on the lipid class of interest.

  • Use selected reaction monitoring (SRM) or parallel reaction monitoring (PRM) to specifically detect and quantify the lipid hydroperoxides of interest based on their precursor and product ion masses.

• Data Analysis: Quantify the amount of each lipid hydroperoxide by comparing its peak area to that of the corresponding internal standard.

Data Presentation and Comparison

The following table summarizes hypothetical data from an experiment comparing the results of Bodipy 665/676 fluorescence and LC-MS/MS analysis of lipid peroxidation in cells treated with an inducing agent.

Treatment	Bodipy 665/676 (Orange-Red/Far-Red Ratio)	LC-MS/MS (Total Lipid Hydroperoxides, pmol/µg protein)
Control	1.2 ± 0.2	5.8 ± 1.1
Inducing Agent	4.5 ± 0.5	25.3 ± 3.2

The data clearly shows a significant increase in both the Bodipy 665/676 fluorescence ratio and the total amount of lipid hydroperoxides upon treatment with the inducing agent, demonstrating a strong correlation between the two methods.

Visualizing the Workflow and Signaling Pathway

To further clarify the experimental process and the underlying biological context, we provide the following diagrams created using the DOT language.

Caption: Experimental workflow for validating Bodipy 665/676 results with mass spectrometry.

Caption: Simplified pathway of lipid peroxidation and points of detection by Bodipy 665/676 and MS.

Alternative Fluorescent Probes

While Bodipy 665/676 is a valuable tool, several other fluorescent probes are available for detecting lipid peroxidation. A comparison with some common alternatives is provided below.

Probe	Excitation/Emission (Oxidized)	Advantages	Disadvantages
C11-BODIPY 581/591	~490 nm / ~510 nm	Ratiometric, well-characterized with MS[1]	Shorter wavelengths may have more interference from autofluorescence
Liperfluo	~488 nm / ~525 nm	Specific for lipid hydroperoxides	Not ratiometric
Image-iT Lipid Peroxidation Kit	~584 nm / ~610 nm	Ratiometric, commercially available kit	Proprietary dye composition

Conclusion

The combination of Bodipy 665/676 fluorescence imaging and LC-MS/MS analysis provides a powerful and comprehensive approach to studying lipid peroxidation. While fluorescence microscopy offers high-throughput and spatially resolved detection, mass spectrometry delivers the specificity and quantitative accuracy necessary for robust validation. By employing the protocols and understanding the comparative strengths of each technique as outlined in this guide, researchers can ensure the reliability of their findings and advance our understanding of the role of lipid peroxidation in health and disease.

References

• 1. Mass spectrometric characterization of the oxidation of the fluorescent lipid peroxidation reporter molecule C11-BODIPY(581/591) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Co-localization Studies of Bodipy 665/676 with Organelle Markers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Bodipy 665/676 with alternative fluorescent probes for organelle co-localization studies, supported by experimental data and detailed protocols. Bodipy 665/676 is a far-red fluorescent dye primarily utilized for the visualization of lipid droplets and the detection of lipid peroxidation within cells. Its spectral properties make it an excellent candidate for multiplex imaging with other fluorophores. This guide will focus on its co-localization with various organelle markers and compare its performance with other common dyes used for similar applications.

Performance Comparison: Bodipy 665/676 vs. Alternative Lipid Droplet Stains

Bodipy 665/676 is predominantly used to stain neutral lipids within lipid droplets.[1][2] Its performance is best evaluated by comparison with other lipophilic dyes. The following table summarizes the key characteristics and performance metrics of Bodipy 665/676 and its common alternatives.

Feature	Bodipy 665/676	Bodipy 493/503	Nile Red	HCS LipidTOX Deep Red
Excitation/Emission (nm)	~665 / ~676[1]	~493 / ~503[]	~552 / ~636 (in lipids)[4]	~637 / ~655[1]
Color	Far-Red	Green	Yellow/Gold	Far-Red
Primary Target	Neutral lipids, Lipid peroxidation[1][5]	Neutral lipids[][6]	Neutral lipids, Phospholipids[1][4]	Neutral lipids[1][7]
Specificity for Lipid Droplets	High	High, more specific than Nile Red[][8]	Moderate, can stain other membranes[4]	High[7]
Photostability	High	Moderate, less stable than LD540[4][9]	Low, prone to photobleaching[]	High
Suitability for Multiplexing	Excellent, due to far-red emission	Good, but can have crosstalk with GFP[8][10]	Poor, broad emission spectrum[4]	Excellent, far-red emission minimizes spectral overlap
Live/Fixed Cell Staining	Both[11]	Both[6]	Both[6]	Both[12]
Reported Co-localization	Mitochondria, ER, Lysosomes, Peroxisomes[2][13][14]	ER, Mitochondria	Lipid-rich structures	Lipid Droplets with perilipin 2[15]
Quantitative Analysis	Used for ratiometric imaging of lipid peroxidation[5]	Widely used for quantifying lipid content[8][10]	Used for quantification, but can be less precise[8]	Amenable to high-content screening (HCS)[7]

Co-localization Data with Organelle Markers

Co-localization is often quantified using the Pearson's Correlation Coefficient (PCC), which measures the linear relationship between the intensities of two fluorescent signals. A PCC value approaching +1.0 indicates strong positive correlation.

Bodipy 665/676 Co-localization with	Organelle Marker	Cell Type	Pearson's Correlation Coefficient (PCC)	Reference
Lipid Droplets	BODIPY 493/503	A549 cells	Not explicitly stated, but high visual overlap	[16]
Endoplasmic Reticulum (ER)	KDEL-mRuby	Huh-7 cells	Visually co-localized at ER-mitochondria-LD contacts	[2]
Mitochondria	Mito-GFP	HeLa cells	Quantification of overlap performed	[13]
Lysosomes	LysoTracker	Rat Chondrocytes	Relative co-localization coefficients measured	Not applicable
Peroxisomes	mEmerald-SKL	HeLa cells	Fraction of LD overlapping with peroxisomes quantified	[13]

Note: Direct comparative studies publishing PCC values for Bodipy 665/676 and its alternatives co-localized with a wide range of organelle markers are limited. The data presented is synthesized from multiple sources.

Experimental Protocols

Below are detailed methodologies for a typical co-localization experiment involving Bodipy 665/676 and an organelle marker.

I. Cell Preparation and Staining

• Cell Culture : Plate cells (e.g., HeLa, Huh-7, or U2OS) on glass-bottom dishes or coverslips suitable for fluorescence microscopy. Culture cells to 50-70% confluency in complete growth medium.

• Organelle Marker Transfection/Staining (if applicable) :

  • For fluorescent protein markers (e.g., GFP-tagged mitochondrial protein), transfect the cells 24-48 hours prior to imaging according to the manufacturer's protocol.

  • For other organelle stains (e.g., MitoTracker, LysoTracker), add the dye to the culture medium at the recommended concentration and incubate for the specified time (typically 15-30 minutes) at 37°C.

• Bodipy 665/676 Staining :

  • Prepare a stock solution of Bodipy 665/676 in DMSO.

  • Dilute the stock solution in pre-warmed culture medium to a final working concentration. A typical concentration is 50 ng/mL, but this may need to be optimized for your cell type.[14] For some applications, concentrations up to 800 nM have been used.[5]

  • Incubation times can vary. For general lipid droplet staining, a 15-30 minute incubation is often sufficient.[] For studies involving lipid metabolism or tracking, longer incubation times (e.g., 16 hours) may be necessary.[11][14]

  • Remove the staining solution and wash the cells gently two to three times with pre-warmed phosphate-buffered saline (PBS) or complete culture medium.[]

• Live-Cell Imaging : Image the cells immediately in a suitable imaging medium. For long-term imaging, use a stage-top incubator to maintain temperature, humidity, and CO2 levels.

II. Image Acquisition

• Microscope Setup : Use a confocal or widefield fluorescence microscope equipped with appropriate laser lines and emission filters for Bodipy 665/676 (e.g., Ex: 633 nm, Em: 650-750 nm) and the chosen organelle marker.

• Image Settings :

  • Use a high-magnification objective (e.g., 60x or 100x oil immersion) for optimal resolution.

  • Set the detector gain and laser power to ensure the signal is above background but not saturated. Use a look-up table (LUT) to visually inspect for saturated pixels.

  • Acquire images sequentially for each channel to avoid spectral bleed-through.

  • For 3D analysis, acquire a Z-stack of images through the entire volume of the cell.

III. Co-localization Analysis

• Image Pre-processing :

  • Correct for background fluorescence by subtracting the mean intensity of a region of interest with no cells.

  • Apply a median filter to reduce noise if necessary.

• Quantitative Analysis :

  • Use image analysis software (e.g., ImageJ/Fiji with the Coloc 2 plugin, or other commercial software) to perform co-localization analysis.[18]

  • Define a region of interest (ROI) around the cell(s) to be analyzed.

  • Calculate the Pearson's Correlation Coefficient (PCC) and/or Manders' Overlap Coefficients (M1 and M2).[19][20]

  • The PCC value ranges from -1 to +1, where +1 indicates perfect positive correlation, 0 indicates no correlation, and -1 indicates perfect negative correlation.[21]

  • Manders' coefficients (M1, M2) represent the fraction of fluorescence of one channel that co-localizes with the signal in the other channel.[19]

• Data Interpretation : Compare the calculated coefficients between different experimental conditions. Statistical analysis should be performed on data from multiple cells and independent experiments.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in a typical co-localization study.

Caption: Experimental workflow for a co-localization study.

References

• 1. Other Nonpolar and Amphiphilic Probes—Section 13.5 | Thermo Fisher Scientific - US [thermofisher.com]
• 2. biorxiv.org [biorxiv.org]
• 4. Recent Advances in Fluorescent Probes for Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Analysis of Fluorescent-Stained Lipid Droplets with 3D Reconstruction for Hepatic Steatosis Assessment [jove.com]
• 7. Invitrogen HCS LipidTOX Deep Red Neutral Lipid Stain, for cellular imaging 1 each | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.co.uk]
• 8. tandfonline.com [tandfonline.com]
• 9. publications.mpi-cbg.de [publications.mpi-cbg.de]
• 10. agilent.com [agilent.com]
• 11. rupress.org [rupress.org]
• 12. 1x Hcs Lipidtox Deep Red Neutral Lipid Stain | Bioz [bioz.com]
• 13. biorxiv.org [biorxiv.org]
• 14. Applying systems-level spectral imaging and analysis to reveal the organelle interactome - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. APOE traffics to astrocyte lipid droplets and modulates triglyceride saturation and droplet size - PMC [pmc.ncbi.nlm.nih.gov]
• 18. ropensci.org [ropensci.org]
• 19. Colocalization Analysis in Fluorescence Microscopy | Springer Nature Experiments [experiments.springernature.com]
• 20. A practical guide to evaluating colocalization in biological microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 21. python.plainenglish.io [python.plainenglish.io]

BODIPY 665/676: A Superior Alternative for Lipid Peroxidation Analysis

For researchers, scientists, and drug development professionals investigating cellular stress and disease, the accurate detection of lipid peroxidation is paramount. BODIPY 665/676 emerges as a potent, far-red fluorescent probe, offering distinct advantages over commonly used alternatives like C11-BODIPY 581/591 and Liperfluo. This guide provides an objective comparison, supported by experimental data and detailed protocols, to facilitate informed probe selection for robust and reliable lipid peroxidation analysis.

Performance Comparison of Lipid Peroxidation Probes

The selection of an appropriate fluorescent probe is critical for the successful monitoring of lipid peroxidation. The following table summarizes the key performance characteristics of BODIPY 665/676 and its alternatives.

Feature	BODIPY 665/676	C11-BODIPY 581/591	Liperfluo
Excitation/Emission (nm)	~665 / ~676 (Unoxidized) ~580 / ~605 (Oxidized)[1]	~581 / ~591 (Unoxidized) ~488 / ~510 (Oxidized)	~524 / ~535 (Oxidized)
Fluorescence Change	Ratiometric shift from red to orange[1]	Ratiometric shift from red to green	Fluorescence turn-on
Quantum Yield	High (Typical for BODIPY dyes)	High	Not specified in provided results
Photostability	Resistant to photobleaching[2]	Good photostability	Not specified in provided results
Specificity	Reacts with peroxyl and alkoxyl radicals[3]	Reacts with peroxyl and hydroxyl radicals, and peroxynitrite	Specific for lipid hydroperoxides
Key Advantages	Far-red emission minimizes cellular autofluorescence.[2] Ratiometric detection allows for quantitative analysis. Remains within the lipid phase upon oxidation.[1]	Well-established and widely used ratiometric probe.	High specificity for lipid hydroperoxides.
Limitations	May be more sensitive to radicals than endogenous lipids.	Can overestimate lipid peroxidation due to its own high susceptibility to oxidation.	Not a ratiometric probe, making quantitative analysis more challenging.

Mechanism of Action and Experimental Workflow

Lipid peroxidation is a chain reaction initiated by reactive oxygen species (ROS), leading to the oxidative degradation of lipids. BODIPY probes are designed to intercept and react with the radical intermediates of this process, resulting in a change in their fluorescent properties.

Mechanism of lipid peroxidation and detection by BODIPY 665/676.

A typical experimental workflow for assessing lipid peroxidation using a fluorescent probe involves cell loading, induction of oxidative stress, and subsequent imaging and analysis.

References

• 1. C11-BODIPY(581/591), an oxidation-sensitive fluorescent lipid peroxidation probe: (micro)spectroscopic characterization and validation of methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]
• 3. researchgate.net [researchgate.net]

Cross-validation of Bodipy 665/676 data with other oxidative stress markers

For researchers, scientists, and drug development professionals, the accurate measurement of oxidative stress is paramount. This guide provides a comprehensive cross-validation of the fluorescent probe Bodipy 665/676 with other established markers of lipid peroxidation, a key indicator of oxidative stress. We present a detailed comparison of its performance, supported by experimental data and protocols, to aid in the selection of the most appropriate tool for your research needs.

Lipid peroxidation, the oxidative degradation of lipids, is a critical event in cellular injury and is implicated in a wide range of diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. The quantification of lipid peroxidation products serves as a reliable biomarker of oxidative stress. Bodipy 665/676 is a lipophilic fluorescent probe that has gained prominence for its ability to detect lipid peroxidation in live cells. This guide will compare Bodipy 665/676 with two other widely used methods: the fluorescent probe Bodipy 581/591 C11 and the classic Thiobarbituric Acid Reactive Substances (TBARS) assay for malondialdehyde (MDA) detection.

Performance Comparison of Oxidative Stress Markers

The choice of an appropriate marker for oxidative stress depends on various factors, including sensitivity, specificity, and the experimental system. The following table summarizes the key performance characteristics of Bodipy 665/676, Bodipy 581/591 C11, and the TBARS assay.

Feature	Bodipy 665/676	Bodipy 581/591 C11	TBARS (MDA) Assay
Principle	Ratiometric fluorescent probe; shifts from red to orange fluorescence upon oxidation by peroxyl radicals.	Ratiometric fluorescent probe; shifts from red to green fluorescence upon oxidation.[1][2]	Colorimetric/Fluorometric detection of malondialdehyde (MDA) and other thiobarbituric acid reactive substances.[3]
Detection Method	Fluorescence Microscopy, Flow Cytometry, Microplate Reader.	Fluorescence Microscopy, Flow Cytometry, Microplate Reader.[1][4]	Spectrophotometry, Fluorometry.[5]
Sensitivity	High, especially with flow cytometry.	High, with flow cytometry offering greater sensitivity than fluorometry.[6]	Lower sensitivity compared to fluorescent probes.[6]
Specificity	Detects peroxyl radicals involved in lipid peroxidation.	Detects lipid peroxidation.[1]	Reacts with MDA and other aldehydes, potentially leading to lower specificity.[3]
Quantitative Data	Ratiometric measurement provides semi-quantitative data.	Ratiometric measurement allows for semi-quantitative analysis.[7]	Can be quantitative with a standard curve; a limit of detection of 1.1 μM has been reported.[8]
Live Cell Imaging	Yes.[]	Yes.[2][4]	No.
Advantages	High sensitivity, suitable for live-cell imaging and high-throughput screening.	High sensitivity, well-established for live-cell imaging and ratiometric analysis.[4]	Cost-effective, simple, and widely used.
Disadvantages	Potential for auto-oxidation at high concentrations.	Can be susceptible to photo-oxidation.	Indirect measurement, potential for interference from other aldehydes, not suitable for live cells.[3]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are the summarized experimental protocols for the three discussed oxidative stress markers.

Bodipy 665/676 Protocol for Lipid Peroxidation Detection

• Reagent Preparation:

  • Prepare a 1 to 10 mM stock solution of Bodipy 665/676 in high-quality anhydrous DMSO.[10]

  • On the day of the experiment, dilute the stock solution in a serum-free medium or buffer to the desired final working concentration (typically in the low µM range).

• Cell Staining:

  • Incubate the cells with the Bodipy 665/676 working solution for 30-60 minutes at 37°C.

  • Wash the cells with a fresh medium or buffer to remove the excess probe.

• Induction of Oxidative Stress (Optional):

  • Treat the cells with an inducing agent (e.g., H₂O₂, tert-butyl hydroperoxide) for the desired time.

• Data Acquisition:

  • Image the cells using a fluorescence microscope or analyze them using a flow cytometer.

  • The unoxidized probe has an excitation/emission maximum of approximately 665/676 nm (red fluorescence).

  • The oxidized probe exhibits a spectral shift to a shorter wavelength (orange fluorescence).

  • The ratio of the orange to red fluorescence intensity provides a measure of lipid peroxidation.

Bodipy 581/591 C11 Protocol for Lipid Peroxidation Detection

• Reagent Preparation:

  • Prepare a 1 to 10 mM stock solution of Bodipy 581/591 C11 in high-quality anhydrous DMSO.

  • Dilute the stock solution in a serum-free medium to a final working concentration of 1-10 µM.[11]

• Cell Staining:

  • Incubate the cells with the Bodipy 581/591 C11 working solution for 30-60 minutes at 37°C.[11]

  • Wash the cells to remove the unbound probe.

• Data Acquisition:

  • Analyze the cells using fluorescence microscopy or flow cytometry.

  • The unoxidized probe has an excitation/emission of ~581/591 nm (red fluorescence).[2]

  • Upon oxidation, the fluorescence shifts to ~510 nm (green fluorescence).[2]

  • Calculate the ratio of green to red fluorescence to determine the extent of lipid peroxidation.[2]

TBARS Assay Protocol for MDA Quantification

• Sample Preparation:

  • Homogenize tissue samples or lyse cells in an appropriate buffer.

  • It is recommended to add an antioxidant like butylated hydroxytoluene (BHT) to prevent further oxidation during sample preparation.

• Reaction:

  • Add thiobarbituric acid (TBA) reagent to the sample.

  • Incubate the mixture at 90-100°C for a specified time (e.g., 60 minutes). This reaction is performed under acidic conditions.[8]

• Detection:

  • After cooling, measure the absorbance or fluorescence of the resulting pink-colored product. The absorbance maximum is typically around 532 nm.[8]

• Quantification:

  • Generate a standard curve using a known concentration of MDA.

  • Determine the concentration of MDA in the samples by comparing their absorbance/fluorescence to the standard curve.

Visualizing the Molecular Landscape of Lipid Peroxidation

To better understand the underlying biological processes, we provide diagrams of the lipid peroxidation signaling pathway and a typical experimental workflow using Graphviz.

Caption: Lipid Peroxidation Signaling Pathway

Caption: Bodipy 665/676 Experimental Workflow

References

• 1. BODIPY 581/591 C11 (Lipid Peroxidation Sensor) (#95978) Datasheet With Images | Cell Signaling Technology [cellsignal.com]
• 2. assets.fishersci.com [assets.fishersci.com]
• 3. cellbiolabs.com [cellbiolabs.com]
• 4. Probing Lipid Peroxidation in Ferroptosis: Emphasizing the Utilization of C11-BODIPY-Based Protocols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ethosbiosciences.com [ethosbiosciences.com]
• 6. researchgate.net [researchgate.net]
• 7. bmglabtech.com [bmglabtech.com]
• 8. Evaluation of Oxidative Stress in Biological Samples Using the Thiobarbituric Acid Reactive Substances Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Invitrogen BODIPY 665/676 (Lipid Peroxidation Sensor) 5 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.co.uk]
• 11. file.medchemexpress.com [file.medchemexpress.com]

BODIPY 665/676: A Superior Alternative to Traditional Lipid Peroxidation Assays

A detailed guide for researchers, scientists, and drug development professionals on the advantages of the fluorescent probe BODIPY 665/676 for measuring lipid peroxidation compared to conventional methods such as the Thiobarbituric Acid Reactive Substances (TBARS) and Ferrous Iron Oxidation-Xylenol Orange (FOX) assays.

Lipid peroxidation, the oxidative degradation of lipids, is a critical process implicated in a myriad of pathological conditions, including inflammation, neurodegenerative diseases, and atherosclerosis.[][2] Accurate measurement of lipid peroxidation is therefore paramount for understanding disease mechanisms and for the development of novel therapeutics. For decades, researchers have relied on traditional colorimetric assays like TBARS and FOX. However, these methods are fraught with limitations, including lack of specificity and susceptibility to interference.[3][4] The fluorescent probe BODIPY 665/676 has emerged as a powerful tool, offering significant advantages in sensitivity, specificity, and applicability for real-time analysis in living cells.[][5]

Unveiling the Mechanisms: BODIPY 665/676 vs. Traditional Assays

BODIPY 665/676: A Sensitive Fluorescent Reporter

BODIPY 665/676 is a lipophilic fluorescent dye that specifically localizes to cellular membranes.[6] In its native, unoxidized state, the probe exhibits a strong red fluorescence. Upon interaction with peroxyl and other lipid radicals, the BODIPY core is oxidized, leading to a significant decrease in its fluorescence.[7] This change in fluorescence intensity provides a direct and sensitive measure of lipid peroxidation.[5]

Traditional Assays: Indirect and Prone to Artifacts

The TBARS assay , one of the oldest methods, measures malondialdehyde (MDA), a secondary product of lipid peroxidation.[8] MDA reacts with thiobarbituric acid (TBA) under acidic conditions and high temperatures to form a pink-colored adduct that is measured spectrophotometrically.[8] However, this method is notoriously non-specific, as TBA reacts with a variety of other aldehydes present in biological samples, leading to an overestimation of lipid peroxidation.[3][4]

The FOX assay is based on the oxidation of ferrous ions (Fe²⁺) to ferric ions (Fe³⁺) by lipid hydroperoxides in the presence of xylenol orange, which forms a colored complex with Fe³⁺.[9][10] While generally more specific than the TBARS assay, the FOX assay can be affected by other oxidizing agents present in the sample and requires careful handling to avoid auto-oxidation of the ferrous ions.[11][12]

At a Glance: BODIPY 665/676 vs. TBARS and FOX Assays

Feature	BODIPY 665/676	TBARS Assay	FOX Assay
Principle	Direct detection of lipid radicals via fluorescence quenching	Indirect detection of malondialdehyde (MDA) via colorimetric reaction	Indirect detection of lipid hydroperoxides via colorimetric reaction
Specificity	High for lipid radicals	Low, reacts with other aldehydes	Moderate, can be affected by other oxidizing agents
Sensitivity	High	Limited, especially at low levels of peroxidation[13][14]	Moderate
Live-Cell Imaging	Yes, allows for real-time analysis[][7]	No, requires sample homogenization and harsh reaction conditions	No, requires sample extraction
Interference	Minimal	High from various biological molecules	Potential interference from other oxidizing/reducing agents
Temporal Resolution	Real-time monitoring of dynamic changes	Endpoint assay, provides a snapshot in time	Endpoint assay

Experimental Workflows: A Visual Comparison

The following diagrams illustrate the distinct experimental workflows for BODIPY 665/676 and the traditional TBARS and FOX assays.

BODIPY 665/676 Experimental Workflow

TBARS Assay Experimental Workflow

FOX Assay Experimental Workflow

Detailed Experimental Protocols

BODIPY 665/676 Staining for Live-Cell Imaging

Materials:

• BODIPY 665/676 stock solution (e.g., 10 mM in DMSO)

• Serum-free cell culture medium or PBS

• Cells of interest cultured on glass-bottom dishes or appropriate imaging plates

• Inducer of lipid peroxidation (e.g., tert-butyl hydroperoxide)

• Fluorescence microscope or flow cytometer

Procedure:

• Prepare Working Solution: Dilute the BODIPY 665/676 stock solution in serum-free medium or PBS to a final concentration of 1-10 µM.[15] The optimal concentration should be determined empirically for each cell type.

• Cell Treatment: Treat cells with the desired compound to induce lipid peroxidation. Include appropriate positive and negative controls.

• Staining: Remove the treatment medium and wash the cells with PBS. Add the BODIPY 665/676 working solution to the cells and incubate for 30 minutes at 37°C, protected from light.[7]

• Washing: Remove the staining solution and wash the cells twice with PBS.

• Imaging/Analysis: Immediately acquire images using a fluorescence microscope with appropriate filter sets (Excitation/Emission: ~665/676 nm for the unoxidized form).[15] For flow cytometry, harvest the cells and analyze them using a flow cytometer equipped with a red laser.

• Quantification: Measure the mean fluorescence intensity of the cells. A decrease in fluorescence intensity indicates an increase in lipid peroxidation.[7]

Thiobarbituric Acid Reactive Substances (TBARS) Assay

Materials:

• Sample (tissue homogenate, cell lysate, plasma, etc.)

• Trichloroacetic acid (TCA) solution (e.g., 10%)[16]

• Thiobarbituric acid (TBA) solution (e.g., 0.67%)[16]

• Malondialdehyde (MDA) standard

• Spectrophotometer

Procedure:

• Sample Preparation: Homogenize tissue or lyse cells in an appropriate buffer.[16][17] For plasma or serum, use directly.[18]

• Protein Precipitation: Add ice-cold TCA to the sample to precipitate proteins.[16] Incubate on ice for 15 minutes.[16]

• Centrifugation: Centrifuge the samples to pellet the precipitated proteins.[16]

• Reaction: Transfer the supernatant to a new tube and add an equal volume of TBA solution.[16]

• Incubation: Incubate the mixture in a boiling water bath for 10-15 minutes to allow for color development.[16]

• Cooling: Cool the samples to room temperature.

• Measurement: Measure the absorbance of the samples and MDA standards at 532 nm using a spectrophotometer.[8]

• Calculation: Determine the MDA concentration in the samples by comparing their absorbance to the standard curve.

Ferrous Iron Oxidation-Xylenol Orange (FOX) Assay

Materials:

• Sample containing lipid hydroperoxides

• FOX reagent (containing ferrous sulfate, xylenol orange, and sulfuric acid in methanol)

• Hydrogen peroxide or cumene (B47948) hydroperoxide standard

• Spectrophotometer

Procedure:

• Sample Preparation: Extract lipids from the sample using a suitable solvent system (e.g., chloroform/methanol).

• Reagent Preparation: Prepare the FOX reagent. It is crucial to prepare this reagent fresh to avoid auto-oxidation of the ferrous ions.[11]

• Reaction: Add the FOX reagent to the lipid extract or standard.

• Incubation: Incubate the mixture at room temperature for a defined period (e.g., 30 minutes), protected from light.

• Measurement: Measure the absorbance of the samples and standards at 560 nm.[9][10]

• Calculation: Determine the concentration of lipid hydroperoxides in the sample by comparing its absorbance to the standard curve.

Signaling Pathway: Lipid Peroxidation Cascade

Lipid peroxidation is a complex chain reaction involving initiation, propagation, and termination steps. Understanding this pathway is crucial for interpreting the results of any lipid peroxidation assay.

Simplified Lipid Peroxidation Pathway

Conclusion: Why Choose BODIPY 665/676?

For researchers seeking a reliable, sensitive, and specific method to measure lipid peroxidation, BODIPY 665/676 offers clear advantages over traditional assays. Its ability to be used in live cells for real-time imaging opens up new avenues for investigating the dynamic processes of oxidative stress in various biological systems. While traditional methods like TBARS and FOX assays have historical significance, their inherent limitations in specificity and their destructive nature make them less suitable for modern, nuanced studies of lipid peroxidation. By adopting advanced tools like BODIPY 665/676, researchers can obtain more accurate and biologically relevant data, accelerating discoveries in the fields of oxidative stress and drug development.

References

• 2. How to assess antioxidant activity? Advances, limitations, and applications of in vitro, in vivo, and ex vivo approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Indices of lipid peroxidation in vivo: strengths and limitations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. BODIPY™ 665/676 (Lipid Peroxidation Sensor) 5 mg | Buy Online | Invitrogen™ [thermofisher.com]
• 6. mdpi.com [mdpi.com]
• 7. Lipid Peroxidation as the Mechanism Underlying Polycyclic Aromatic Hydrocarbons and Sunlight Synergistic Toxicity in Dermal Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Evaluation of Oxidative Stress in Biological Samples Using the Thiobarbituric Acid Reactive Substances Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. FOX reagent - Wikipedia [en.wikipedia.org]
• 10. Quantification of Hydroperoxides in Oils and Fats, Oil-in-Water Emulsions, and Food Products by Ferrous Oxidation–Xylenol Orange Method | Springer Nature Experiments [experiments.springernature.com]
• 11. rjptonline.org [rjptonline.org]
• 12. Measurement of Peroxiredoxin Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Comparison of the TBARS assay and BODIPY C11 probes for assessing lipid peroxidation in red deer spermatozoa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. medchemexpress.com [medchemexpress.com]
• 16. Thiobarbituric acid reactive substances (TBARS) Assay [protocols.io]
• 17. cdn.caymanchem.com [cdn.caymanchem.com]
• 18. resources.rndsystems.com [resources.rndsystems.com]

Comparative Analysis of Bodipy 665/676 in Diverse Cell Lines: A Guide for Researchers

For researchers, scientists, and professionals in drug development, the accurate detection of lipid peroxidation is crucial for understanding cellular stress and disease pathogenesis. Bodipy 665/676 is a fluorescent probe widely utilized for this purpose. This guide provides a comparative analysis of its performance in various cell lines, supported by experimental data and protocols to aid in its effective application.

Bodipy 665/676 is a lipophilic, radical-sensitive fluorescent probe designed to investigate radical-driven lipid autoxidation.[1] In its unoxidized state, it emits red fluorescence, which shifts to orange upon oxidation by peroxyl radicals within cellular membranes. This ratiometric change allows for the quantification of lipid peroxidation. This probe is valued for its high molar extinction coefficient, excellent photostability, and low cytotoxicity, making it suitable for live-cell imaging.[]

Performance Across Different Cell Lines

The efficacy and application of Bodipy 665/676 have been documented across a range of cell types, from cancer cell lines to primary cells. Its performance can be influenced by cell type-specific characteristics such as membrane composition and metabolic activity.

A study investigating photodynamic therapy (PDT) in five human cancer cell lines—KYSE-70 (esophageal squamous cell carcinoma), RT-4 (bladder transitional cell carcinoma), SISO (cervical squamous cell carcinoma), A-427 (lung carcinoma), and BHY (oral squamous cell carcinoma)—utilized Bodipy 665/676 to detect lipid peroxidation. The results indicated that lipid peroxidation played a minor role in cell death in most of these cell lines following the specific PDT treatment, with apoptosis being the predominant mechanism. However, notable increases in lipid peroxidation were detected in KYSE-70, RT-4, and SISO cells at 24 and 48 hours post-treatment.[1]

In another application, Bodipy 665/676 was used to assess oxidative stress in human nasal epithelial cells. This study successfully established a protocol for evaluating lipid peroxidation in these primary cells using flow cytometry, demonstrating the probe's utility in non-cancer cell types for clinical research.[3] Furthermore, the probe has been employed in U-2 OS (human bone osteosarcoma) cells to visualize lipid droplets in studies of membrane contact site dynamics.[4]

The following table summarizes the application and findings of Bodipy 665/676 in these different cell lines.

Cell Line	Cell Type	Application	Key Findings
KYSE-70, RT-4, SISO	Human Cancer (Esophageal, Bladder, Cervical)	Detection of lipid peroxidation after photodynamic therapy	Increased lipid peroxidation observed 24 and 48 hours post-treatment.[1]
A-427, BHY	Human Cancer (Lung, Oral)	Detection of lipid peroxidation after photodynamic therapy	Minimal lipid peroxidation detected, suggesting other cell death mechanisms were dominant.[1]
Human Nasal Epithelial Cells	Primary Human Cells	Measurement of basal and induced lipid peroxidation	Successful quantification of oxidative stress profiles using flow cytometry.[3]
U-2 OS	Human Bone Osteosarcoma	Staining of lipid droplets	Effective visualization of lipid droplets for studying organelle dynamics.[4]
Iberian Red Deer Spermatozoa	Animal Sperm Cells	Comparison with other lipid peroxidation assays	Demonstrated higher sensitivity and repeatability compared to the TBARS assay.[5][6]

Comparison with Alternative Probes

While Bodipy 665/676 is a powerful tool, several alternatives exist for the detection of lipid peroxidation. The choice of probe can depend on the specific experimental requirements, such as the desired emission wavelength and the specific reactive oxygen species of interest.

Probe	Excitation/Emission (nm)	Principle of Detection	Advantages	Disadvantages
Bodipy 665/676	~665/676 (unoxidized)	Ratiometric shift upon oxidation	Far-red emission minimizes autofluorescence; good photostability.[][7]	May sensitize the generation of singlet oxygen to a limited extent.[]
C11-BODIPY 581/591	~581/591 (unoxidized)	Ratiometric shift from red to green upon oxidation	Well-characterized and widely used; sensitive to lipid peroxidation.[9][10]	Emission spectra may overlap with other common fluorophores (e.g., GFP).
Liperfluo	~488/525	"Turn-on" fluorescence upon reaction with lipid peroxides	High selectivity for lipid peroxides.	May not inhibit ferroptosis, unlike some other probes.[11]
NBD-Pen	~488/520	"Turn-on" fluorescence upon reaction with lipid radicals	Can detect lipid peroxidation that triggers cell death in ferroptotic cells.[11]	May inhibit RSL3-induced ferroptosis at higher concentrations.[11]

Experimental Protocols

General Staining Protocol for Live Cells

This protocol is a general guideline and should be optimized for specific cell lines and experimental conditions.

• Cell Preparation: Culture cells to a confluency of 70-80% on a suitable imaging dish or plate.

• Preparation of Staining Solution: Prepare a stock solution of Bodipy 665/676 in high-quality anhydrous DMSO (1-10 mM). Dilute the stock solution in a serum-free medium or an appropriate buffer (e.g., PBS) to a final working concentration of 0.1–2 μM.

• Staining: Remove the culture medium from the cells and wash once with a warm buffer. Add the pre-warmed staining solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.

• Washing: Gently wash the cells 2-3 times with a warm buffer to remove any unbound dye.

• Imaging: Image the cells immediately using a fluorescence microscope or flow cytometer with appropriate filter sets for red and orange fluorescence.

Flow Cytometry Protocol for Human Nasal Epithelial Cells

This protocol is adapted from a study on human nasal epithelial cells.[3]

• Cell Collection and Preparation: Collect nasal epithelial cells and prepare a single-cell suspension.

• Staining: Incubate the cells with 800 nM Bodipy 665/676 for 30 minutes at 37°C.

• Flow Cytometry Analysis: Analyze the cells using a flow cytometer equipped with blue (488 nm) and red (635 nm) lasers. Detect the fluorescence of the unoxidized probe using a filter combination such as 780/60 bandpass with a 735LP mirror and the oxidized probe with a 586/42 bandpass and 556LP mirror.[3]

Visualizing Experimental Workflows

To facilitate the understanding of the experimental processes, the following diagrams illustrate the general workflow for cell staining and the signaling pathway of lipid peroxidation.

References

• 1. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Contact-FP: A Dimerization-Dependent Fluorescent Protein Toolkit for Visualizing Membrane Contact Site Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of the TBARS assay and BODIPY C11 probes for assessing lipid peroxidation in red deer spermatozoa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Lysosomal lipid peroxidation contributes to ferroptosis induction via lysosomal membrane permeabilization - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantitative Analysis of Lipid Peroxidation: Featuring BODIPY 665/676

For Researchers, Scientists, and Drug Development Professionals

The quantification of lipid peroxidation is a critical aspect of research in numerous fields, from understanding disease mechanisms to developing novel therapeutics. This guide provides an objective comparison of methodologies for the quantitative analysis of lipid peroxidation, with a special focus on the fluorescent probe BODIPY 665/676. We will delve into its performance characteristics and compare it with other widely used alternatives, supported by experimental data and detailed protocols.

Overview of Lipid Peroxidation Analysis Methods

Lipid peroxidation is a complex process involving the oxidative degradation of lipids, leading to the formation of a variety of products. The choice of analytical method depends on the specific research question, the sample type, and the required sensitivity and specificity. Here, we compare four common methods: the fluorescent probes BODIPY 665/676 and BODIPY 581/591 C11, the traditional Thiobarbituric Acid Reactive Substances (TBARS) assay, and High-Performance Liquid Chromatography (HPLC)-based quantification of malondialdehyde (MDA).

Quantitative Performance Comparison

The following table summarizes the key quantitative performance parameters of the different methods for lipid peroxidation analysis. It is important to note that performance can vary depending on the specific experimental conditions and sample matrix.

Parameter	BODIPY 665/676	BODIPY 581/591 C11	TBARS Assay	HPLC-MDA
Principle	Ratiometric fluorescent probe that reacts with peroxyl radicals.	Ratiometric fluorescent probe that reacts with lipid radicals.[1]	Colorimetric/Fluorometric detection of MDA-TBA adducts.	Chromatographic separation and quantification of MDA-TBA or MDA-DNPH adducts.
Limit of Detection (LOD)	Not explicitly defined in most literature; highly sensitive to radical events.	Not explicitly defined in most literature; highly sensitive to radical events.[1]	~1.1 µM (spectrophotometric)[2]	70 pg/mL (LC-MS/MS)
Limit of Quantification (LOQ)	Not explicitly defined in most literature.	Not explicitly defined in most literature.	~3 µM (spectrophotometric, estimated)	211 pg/mL (LC-MS/MS)
Linearity Range	Dependent on experimental conditions.	Dependent on experimental conditions.	Typically linear over 1-2 orders of magnitude.	0.2–20 µg/g (HPLC-DAD)[3]
Specificity	Reacts with peroxyl radicals.[4] May overestimate lipid peroxidation due to its own high susceptibility to oxidation.	Reacts with lipid radicals.[1] May overestimate lipid peroxidation and exhibits some antioxidant effect.	Low; reacts with other aldehydes and biomolecules.	High; specific quantification of MDA adducts.
Advantages	Ratiometric measurement minimizes variability. Good photostability.[5]	Ratiometric measurement. Well-characterized for ferroptosis studies.[6]	Simple, inexpensive, high-throughput.	High specificity and sensitivity.
Disadvantages	Potential for overestimation of lipid peroxidation. Less literature on quantitative validation compared to C11.	Potential for overestimation and antioxidant effects.	Low specificity, potential for overestimation of MDA levels.[7]	More complex, requires specialized equipment, longer analysis time.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to allow for replication and adaptation in your own research.

Quantitative Analysis of Lipid Peroxidation using BODIPY 665/676

This protocol is a general guideline for using BODIPY 665/676 in cell-based assays.

Materials:

• BODIPY 665/676 stock solution (1-10 mM in anhydrous DMSO)[8]

• Cells of interest

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Fluorescence microplate reader, flow cytometer, or fluorescence microscope

Procedure:

• Cell Seeding: Seed cells in a suitable culture plate (e.g., 96-well plate for microplate reader analysis) at a density that allows for optimal growth and treatment.

• Cell Treatment: Treat cells with the compounds of interest to induce or inhibit lipid peroxidation. Include appropriate positive and negative controls.

• Probe Loading:

  • Prepare a working solution of BODIPY 665/676 in serum-free cell culture medium or PBS to a final concentration of 1-10 µM.[8]

  • Remove the treatment medium from the cells and wash once with PBS.

  • Add the BODIPY 665/676 working solution to the cells and incubate for 30-60 minutes at 37°C, protected from light.

• Washing: Remove the probe-containing medium and wash the cells twice with PBS.

• Measurement:

  • Add fresh PBS or imaging buffer to the cells.

  • Measure the fluorescence intensity using a suitable instrument.

    • Unoxidized probe: Excitation ~665 nm / Emission ~676 nm.

    • Oxidized probe: A shift in the emission to a shorter wavelength is observed. The exact oxidized emission maximum can vary, so it is advisable to perform a spectral scan to determine the optimal wavelength for your system. Some literature suggests an increase in fluorescence at an excitation of 580 nm upon oxidation.[8]

• Data Analysis: The ratio of the fluorescence intensity of the oxidized probe to the unoxidized probe is calculated to quantify the level of lipid peroxidation.

Thiobarbituric Acid Reactive Substances (TBARS) Assay

This protocol is for the colorimetric detection of MDA in biological samples.

Materials:

• Sample (e.g., plasma, tissue homogenate, cell lysate)

• Trichloroacetic acid (TCA) solution (e.g., 10-20% w/v)

• Thiobarbituric acid (TBA) solution (e.g., 0.67% w/v)

• Malondialdehyde (MDA) standard (e.g., from hydrolysis of 1,1,3,3-tetramethoxypropane)

• Spectrophotometer or fluorescence microplate reader

Procedure:

• Sample Preparation:

  • To 100 µL of sample, add 200 µL of ice-cold 10% TCA to precipitate proteins.

  • Incubate on ice for 15 minutes.

  • Centrifuge at ~2200 x g for 15 minutes at 4°C.

• Reaction with TBA:

  • Transfer 200 µL of the supernatant to a new tube.

  • Add 200 µL of 0.67% TBA solution.

  • Prepare a standard curve using known concentrations of MDA.

• Incubation:

  • Incubate the samples and standards in a boiling water bath for 10-15 minutes.

  • Cool the tubes on ice for 10 minutes to stop the reaction.

• Measurement:

  • Measure the absorbance of the samples and standards at 532 nm.

• Data Analysis:

  • Subtract the absorbance of the blank from all readings.

  • Determine the concentration of MDA in the samples by comparing their absorbance to the standard curve.

HPLC-based Quantification of Malondialdehyde (MDA)

This protocol provides a general framework for the quantification of MDA using HPLC with UV-Vis detection after derivatization with TBA.

Materials:

• Sample (e.g., plasma, tissue homogenate)

• TCA solution

• TBA solution

• MDA standard

• HPLC system with a C18 column and UV-Vis detector

• Mobile phase (e.g., methanol (B129727)/phosphate (B84403) buffer mixture)[3]

Procedure:

• Sample Preparation and Derivatization:

  • Follow the same procedure as the TBARS assay (steps 1 and 2) to generate the MDA-TBA adduct.

• HPLC Analysis:

  • Filter the derivatized sample through a 0.22 µm syringe filter before injection.

  • Inject an appropriate volume of the filtered sample onto the HPLC column.

  • Elute the MDA-TBA adduct using an isocratic or gradient mobile phase. A common mobile phase is a mixture of methanol and phosphate buffer.[3]

  • Detect the adduct using a UV-Vis detector set to 532 nm.

• Quantification:

  • Identify the MDA-TBA adduct peak based on its retention time compared to the MDA standard.

  • Quantify the concentration of MDA in the sample by integrating the peak area and comparing it to a standard curve.

Visualizing the Process: Signaling Pathways and Workflows

To better understand the biological context and experimental procedures, the following diagrams were generated using Graphviz.

Lipid Peroxidation Signaling Pathway

The initiation and propagation of lipid peroxidation is a complex cascade involving reactive oxygen species (ROS) and leading to cellular damage. This diagram illustrates the key steps in this pathway.

Caption: Initiation and propagation of lipid peroxidation.

Experimental Workflow for Quantitative Lipid Peroxidation Analysis

This diagram outlines the general steps involved in quantifying lipid peroxidation using the methods discussed in this guide.

Caption: General workflow for lipid peroxidation analysis.

Conclusion

The quantitative analysis of lipid peroxidation is essential for advancing our understanding of oxidative stress in health and disease. BODIPY 665/676 offers a sensitive, ratiometric method for detecting peroxyl radicals, making it a valuable tool for live-cell imaging and high-throughput screening. However, researchers should be aware of its potential to overestimate lipid peroxidation.

For studies requiring high specificity and accurate quantification of a specific end-product, HPLC-based methods for MDA detection are the gold standard. The TBARS assay, while simple and cost-effective, should be used with caution due to its low specificity. The choice of the most appropriate method will ultimately depend on the specific experimental goals, available resources, and the level of quantitative rigor required. This guide provides the necessary information to make an informed decision and to implement these methods effectively in your research.

References

• 1. Lipid Peroxidation Assay Lipid Peroxidation Probe -BDP 581/591 C11- Dojindo [dojindo.com]
• 2. Evaluation of Oxidative Stress in Biological Samples Using the Thiobarbituric Acid Reactive Substances Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Simple HPLC/DAD Method Validation for the Quantification of Malondialdehyde in Rodent’s Brain [mdpi.com]
• 4. Invitrogen™ BODIPY™ 665/676 (Lipid Peroxidation Sensor) | Fisher Scientific [fishersci.ca]
• 5. Lipid Peroxidation: Production, Metabolism, and Signaling Mechanisms of Malondialdehyde and 4-Hydroxy-2-Nonenal - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BODIPY 581/591 C11 (Lipid Peroxidation Sensor) (#95978) Datasheet With Images | Cell Signaling Technology [cellsignal.com]
• 7. A specific, accurate, and sensitive measure of total plasma malondialdehyde by HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Proper Disposal of Bodipy 665/676: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical reagents is a critical component of laboratory management. This guide provides essential, step-by-step procedures for the proper disposal of Bodipy 665/676, a lipophilic fluorescent probe, to ensure the safety of laboratory personnel and the protection of the environment.

Bodipy 665/676 is a fluorescent dye commonly used for the detection of lipid peroxidation. Proper handling and disposal are paramount. This protocol outlines the necessary steps for managing waste generated from the use of Bodipy 665/676, including solutions in dimethyl sulfoxide (B87167) (DMSO) and contaminated labware.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal Protective Equipment (PPE).

Protective Equipment	Specification
Gloves	Chemical-resistant gloves (e.g., nitrile or neoprene)
Eye Protection	Safety glasses or goggles
Lab Coat	Standard laboratory coat

All handling of Bodipy 665/676 and its waste should be conducted within a certified chemical fume hood to minimize the risk of inhalation.

Disposal of Bodipy 665/676 Waste

The proper disposal route for Bodipy 665/676 waste depends on its form—whether it is in its solid (powder) form, dissolved in a solvent, or contaminating solid materials.

1. Unused or Expired Solid Bodipy 665/676:

Solid, unused, or expired Bodipy 665/676 should be disposed of as chemical waste.

• Step 1: Keep the chemical in its original, clearly labeled container.

• Step 2: Ensure the container is securely sealed.

• Step 3: Manage the container as chemical waste according to your institution's hazardous waste disposal guidelines. Do not mix with other waste.

2. Bodipy 665/676 Dissolved in DMSO:

Bodipy 665/676 is frequently dissolved in DMSO for experimental use. This solution must be treated as hazardous chemical waste.

• Step 1: Collect all liquid waste containing Bodipy 665/676 and DMSO in a designated, leak-proof, and chemically compatible waste container.

• Step 2: Clearly label the waste container with "Hazardous Waste," the full chemical names ("Bodipy 665/676," "Dimethyl Sulfoxide"), and their estimated concentrations.

• Step 3: Store the sealed waste container in a designated hazardous waste accumulation area, away from incompatible materials.

• Step 4: Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste contractor.

3. Contaminated Solid Waste:

Items such as pipette tips, microfuge tubes, gloves, and paper towels that have come into contact with Bodipy 665/676 must be disposed of as contaminated solid waste.

• Step 1: Collect all contaminated solid waste in a designated, clearly labeled, and sealed container or a durable, leak-proof plastic bag.

• Step 2: Label the container or bag as "Hazardous Waste" and specify the contaminant (e.g., "Solid waste contaminated with Bodipy 665/676").

• Step 3: Store the container in the designated hazardous waste accumulation area.

• Step 4: Dispose of the waste through your institution's EHS-approved waste stream.

4. Decontamination of Glassware:

Reusable glassware that has come into contact with Bodipy 665/676 should be decontaminated before washing.

• Step 1: Rinse the glassware with a small amount of an appropriate solvent (e.g., acetone (B3395972) or ethanol) to remove residual dye.

• Step 2: Collect the rinse solvent as hazardous liquid waste, following the procedure for Bodipy 665/676 in DMSO.

• Step 3: Once decontaminated, the glassware can be washed according to standard laboratory procedures.

Experimental Protocols Cited

The disposal procedures outlined above are based on standard laboratory safety protocols for handling chemical waste and information derived from safety data sheets for similar fluorescent dyes and the solvent DMSO. No specific experimental protocols for the use of Bodipy 665/676 are detailed here; users should refer to their specific experimental designs for the application of this reagent.

Logical Workflow for Bodipy 665/676 Disposal

The following diagram illustrates the decision-making process for the proper disposal of waste generated from the use of Bodipy 665/676.

Bodipy 665/676 Disposal Workflow

Disclaimer: The information provided in this guide is intended for general guidance. Always consult your institution's specific safety and disposal protocols and the manufacturer's Safety Data Sheet (SDS) for the most accurate and up-to-date information. Disposal of chemical waste is subject to local, state, and federal regulations.

Safeguarding Your Research: A Comprehensive Guide to Handling Bodipy 665/676

For Immediate Use by Laboratory Personnel: This document provides critical safety and logistical information for the handling of Bodipy 665/676, a lipophilic fluorescent probe. Adherence to these guidelines is essential for ensuring personnel safety and maintaining experimental integrity.

Bodipy 665/676 is a valuable tool for researchers investigating radical-driven lipid autoxidation. As with any chemical, proper handling is paramount. This guide outlines the necessary personal protective equipment (PPE), step-by-step operational procedures, and disposal plans to support the safe and effective use of this compound in your laboratory.

Essential Personal Protective Equipment (PPE)

When handling Bodipy 665/676 in its solid form or in solution, the following personal protective equipment is mandatory. This summary is based on information from safety data sheets for Bodipy dyes and general laboratory safety protocols.

PPE Category	Specification	Rationale
Eye and Face Protection	Safety glasses with side shields are the minimum requirement. A face shield should be worn when handling larger quantities or if there is a significant splash hazard.	Protects against accidental splashes of the dye solution and airborne particles of the powder.
Hand Protection	Chemically resistant nitrile gloves.	Provides a barrier against skin contact with the dye, which could cause irritation or be absorbed through the skin.
Protective Clothing	A standard laboratory coat. A chemical-resistant apron is recommended when handling larger volumes.	Protects personal clothing from contamination and skin from potential exposure.
Respiratory Protection	Not generally required when handling small quantities in a well-ventilated area. Use a NIOSH-approved respirator if dust may be generated.	Prevents inhalation of the powdered dye, which can cause respiratory irritation. Work in a fume hood when handling the solid compound.

Operational Plan: From Receipt to Disposal

Following a structured workflow is crucial for minimizing risks associated with Bodipy 665/676. The following step-by-step guide details the entire process from receiving the compound to its final disposal.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Verification: Confirm that the product received is Bodipy 665/676 and that the Safety Data Sheet (SDS) is readily accessible.

• Storage: Store the compound in a tightly sealed container in a cool, dry, and dark place. Recommended storage temperature is -20°C.[1]

Preparation of Stock Solution

• Location: All handling of the solid compound should be conducted in a certified chemical fume hood to minimize inhalation risk.

• Personal Protective Equipment: Don the appropriate PPE as detailed in the table above.

• Weighing: Carefully weigh the desired amount of Bodipy 665/676 powder. Take care to avoid creating dust.

• Dissolving: To prepare a stock solution, dissolve the powder in an appropriate solvent such as anhydrous dimethyl sulfoxide (B87167) (DMSO).

• Labeling: Clearly label the container with the compound name, concentration, solvent, and date of preparation.

• Storage of Stock Solution: Store the stock solution at -20°C, protected from light.

Use in Experiments

• Dilution: Prepare working solutions by diluting the stock solution with the appropriate buffer or medium.

• Handling: When pipetting or otherwise handling the dye solution, always wear gloves and eye protection.

• Spill Management: In the event of a spill, immediately alert others in the area. Absorb the spill with an inert material and decontaminate the area. Dispose of the cleanup materials as chemical waste.

Disposal Plan

• Waste Segregation: All materials contaminated with Bodipy 665/676, including pipette tips, tubes, and gloves, should be collected in a designated and clearly labeled hazardous waste container.

• Liquid Waste: Unused or waste solutions of Bodipy 665/676 should be collected in a separate, sealed, and labeled container for chemical waste.

• Disposal Compliance: All waste must be disposed of in accordance with local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) office for specific guidance.

Visualizing the Workflow

To further clarify the safe handling process, the following diagram illustrates the logical progression of steps from initial receipt of Bodipy 665/676 to its final disposal.

Caption: Safe handling workflow for Bodipy 665/676 from receipt to disposal.

References

• 1. BODIPY™ 665/676 (Lipid Peroxidation Sensor) 5 mg | Buy Online | Invitrogen™ [thermofisher.com]